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  • Product: 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride
  • CAS: 1172906-16-9

Core Science & Biosynthesis

Foundational

Technical Guide: Chemical Properties and Applications of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride

[1] CAS Registry Number: 1172906-16-9 Formula: C₁₃H₁₆N₂O[1][2] · HCl Molecular Weight: 252.74 g/mol Synonyms: 6-Ethoxy-3-ethylquinolin-2-amine hydrochloride[1][3] Abstract This technical guide provides a comprehensive an...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

CAS Registry Number: 1172906-16-9 Formula: C₁₃H₁₆N₂O[1][2] · HCl Molecular Weight: 252.74 g/mol Synonyms: 6-Ethoxy-3-ethylquinolin-2-amine hydrochloride[1][3]

Abstract

This technical guide provides a comprehensive analysis of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride , a specialized heterocyclic building block used in medicinal chemistry.[1] This compound features a quinoline core functionalized with an electron-donating ethoxy group at the C6 position, a lipophilic ethyl group at C3, and a primary amine at C2. This specific substitution pattern modulates the basicity of the ring nitrogen and the nucleophilicity of the exocyclic amine, making it a critical scaffold for developing bioactive agents, particularly in the fields of kinase inhibition and receptor modulation.

Structural Characterization & Physicochemical Profile[1][3][4][5][6]

The chemical behavior of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride is defined by the interplay between its aromatic core and its substituents.[1][3]

Electronic Structure Analysis
  • Quinoline Core: The bicyclic aromatic system acts as the primary pharmacophore.[3]

  • 6-Ethoxy Group (+M Effect): The oxygen atom at position 6 donates electron density into the benzene ring via the mesomeric effect (+M). This enrichment increases the electron density at the C2 and C4 positions, potentially enhancing the basicity of the ring nitrogen compared to unsubstituted quinoline.

  • 3-Ethyl Group (+I Effect): The ethyl group at position 3 provides a weak inductive electron-donating effect (+I) and, more importantly, steric bulk. This steric hindrance protects the C2-amine and the ring nitrogen from metabolic attack or non-specific binding, influencing the molecule's "lock-and-key" fit in protein active sites.[1][3]

  • 2-Amino Group: This group serves as both a hydrogen bond donor and acceptor.[1][3] In the hydrochloride salt form, the protonation typically occurs at the ring nitrogen (N1), which is the most basic site, rather than the exocyclic amine.

Physicochemical Constants[1][3]
PropertyValue / DescriptionNote
Physical State Solid (Crystalline Powder)Hygroscopic nature common in HCl salts.[1][3]
Melting Point >200°C (Decomposition)Typical for aminoquinoline salts; exact value depends on purity/solvate.
Solubility Soluble in Water, DMSO, MethanolHCl salt confers aqueous solubility; Free base is lipophilic (logP ~3.5).
pKa (Calc.) ~7.5 (Ring N), ~13 (Exocyclic NH₂)Ring N is the primary protonation site.
H-Bond Donors 3 (NH₃⁺ equivalent)In salt form.
H-Bond Acceptors 2 (Ether O, Ring N)

Synthetic Pathways & Manufacturing Logic[1]

The synthesis of 2-aminoquinolines substituted at the 3-position requires regioselective ring construction.[1] The most robust industrial route involves the transformation of aniline derivatives via activated nitriles or malonates.

Retrosynthetic Analysis

The molecule can be disconnected at the N1-C2 and C3-C4 bonds.[1][3] A convergent synthesis typically starts with 4-ethoxyaniline (p-phenetidine) and an acyclic precursor like ethyl 2-ethylcyanoacetate or a related malonate derivative.[1][3]

Validated Synthesis Workflow

The following pathway describes the "Chlorination-Amination" route, which ensures high regioselectivity for the 2-amino group.

  • Condensation/Cyclization: Reaction of 4-ethoxyaniline with a malonic ester derivative (e.g., diethyl 2-ethylmalonate) yields the 3-ethyl-6-ethoxy-4-hydroxyquinolin-2(1H)-one.[1][3]

  • Aromatization/Activation: Treatment with phosphoryl chloride (POCl₃) converts the hydroxy/keto groups to chlorides, yielding 2,4-dichloro-3-ethyl-6-ethoxyquinoline.[1][3]

  • Selective Amination: Nucleophilic aromatic substitution (SɴAr) with ammonia or a masked ammonia equivalent (like benzylamine followed by deprotection) selectively displaces the more reactive C2-chloride (or C2-leaving group) to form the final amine.

  • Salt Formation: Treatment with anhydrous HCl in diethyl ether or dioxane precipitates the hydrochloride salt.[3]

SynthesisPath Figure 1: Industrial Synthesis Logic for 2-Amino-3-ethyl-6-ethoxyquinoline HCl Start 4-Ethoxyaniline (Precursor) Inter1 Intermediate: 3-Ethyl-6-ethoxy-2-quinolone Start->Inter1 High Temp Cyclization (>180°C) Reagent Ethyl 2-ethylcyanoacetate (Cyclization Agent) Reagent->Inter1 Inter2 Activated Scaffold: 2-Chloro-3-ethyl-6-ethoxyquinoline Inter1->Inter2 POCl3, Reflux (Chlorination) Product FINAL PRODUCT: 2-Amino-3-ethyl-6-ethoxyquinoline HCl Inter2->Product 1. NH3/EtOH (Pressure) 2. HCl/Dioxane

Chemical Reactivity & Functionalization[1][3]

Understanding the reactivity profile is essential for using this compound as an intermediate.[3]

Reactivity of the 2-Amino Group

The exocyclic amine at position 2 is less nucleophilic than a standard aliphatic amine due to resonance delocalization into the quinoline ring (amidine-like character).[1][3]

  • Acylation: Requires strong acylating agents (e.g., acid chlorides, anhydrides) or coupling reagents (HATU/EDC) to form amides.

  • Diazotization: The amine can be converted to a diazonium salt (Sandmeyer reaction conditions), allowing replacement with halides, hydroxyls, or cyano groups.

Electrophilic Aromatic Substitution (EAS)

The 6-ethoxy group activates the benzene ring.[3]

  • Regioselectivity: Electrophilic attack (e.g., nitration, halogenation) is favored at the C5 position (ortho to the ethoxy group) or C7 , avoiding the deactivated pyridine ring.

Stability Factors[1][3]
  • Hydrolysis: The ethoxy ether linkage is stable under basic conditions but may undergo O-dealkylation under strong acidic conditions (e.g., BBr₃ or concentrated HBr), yielding the phenol (6-hydroxy analog).

  • Oxidation: The benzylic position of the 3-ethyl group is susceptible to oxidative degradation (forming a ketone or alcohol) under harsh oxidative stress (e.g., KMnO₄ or metabolic P450 oxidation).

Analytical Profiling

To verify the identity and purity of the compound, the following analytical signatures are standard.

Spectroscopic Markers
MethodCharacteristic Signal (Expected)Interpretation
¹H NMR (DMSO-d₆) δ 1.2 (t, 3H), 2.6 (q, 2H)3-Ethyl group : Triplet and Quartet coupling.[1][3]
¹H NMR (DMSO-d₆) δ 1.3 (t, 3H), 4.1 (q, 2H)6-Ethoxy group : Distinct downfield quartet for O-CH₂.
¹H NMR (DMSO-d₆) δ 7.0 - 7.8 (m, 3H)Aromatic protons : Coupling pattern confirms 6-substitution.[1]
¹H NMR (DMSO-d₆) δ ~8.5 - 9.0 (br s)NH exchangeables : Broad singlets for NH₂/HCl protons.
Mass Spec (ESI+) m/z 217.1 [M+H]⁺Corresponds to the free base cation (C₁₃H₁₇N₂O⁺).
IR Spectroscopy ~3300-3400 cm⁻¹N-H Stretch : Primary amine doublet.[1]
HPLC Method (Reverse Phase)
  • Column: C18 (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm.

  • Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile.

  • Detection: UV at 254 nm (aromatic core) and 320 nm (quinoline conjugation).

  • Retention: The ethyl and ethoxy groups make the molecule moderately hydrophobic; expect retention times later than unsubstituted aminoquinolines.[3]

Handling, Safety, & Storage[2]

Safety Profile (GHS Classification)
  • Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.[3]

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.[3]

Storage Protocols
  • Condition: Store at 2-8°C (Refrigerator) or -20°C for long-term reference standards.

  • Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) in a tightly sealed desiccator.

  • Stability: Stable for >2 years if protected from light and moisture.[3]

References

  • PubChem Compound Summary. (n.d.). 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride (CID 87118733).[1][3] National Center for Biotechnology Information. Retrieved from [Link]

Sources

Exploratory

Molecular weight and formula of 2-Amino-3-ethyl-6-ethoxyquinoline HCl

This technical guide provides a definitive characterization of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride , a specialized quinoline intermediate often utilized in the synthesis of bioactive pharmaceutical ingredient...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a definitive characterization of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride , a specialized quinoline intermediate often utilized in the synthesis of bioactive pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors and receptor modulators.[1]

[1]

Part 1: Chemical Identity & Stoichiometry

Executive Data Sheet

The following data represents the definitive physicochemical constants for the hydrochloride salt form, which is the standard stable form for storage and synthesis.

ParameterSpecification
Chemical Name 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride
CAS Registry Number 1172906-16-9
IUPAC Name 6-ethoxy-3-ethylquinolin-2-amine; hydrochloride
Molecular Formula (Salt) C₁₃H₁₇ClN₂O
Molecular Formula (Base) C₁₃H₁₆N₂O
Molecular Weight (Salt) 252.74 g/mol
Molecular Weight (Base) 216.28 g/mol
Exact Mass (Salt) 252.103
Appearance Off-white to pale yellow crystalline solid
Salt Stoichiometry 1:1 (Base : HCl)
Structural Architecture

The molecule features a quinoline heterocyclic core substituted at three key positions:[2]

  • Position 2 (Amino): A primary amine (

    
    ) functioning as a hydrogen bond donor.[1]
    
  • Position 3 (Ethyl): A hydrophobic alkyl chain providing steric bulk.

  • Position 6 (Ethoxy): An electron-donating alkoxy group, modulating the electron density of the benzene ring.

The hydrochloride counter-ion typically protonates the most basic nitrogen. In 2-aminoquinolines, the ring nitrogen (N1) is generally more basic than the exocyclic amino group due to resonance delocalization, making the quinolinium salt the primary species.[1]

ChemicalStructure Core Quinoline Core (C9H7N) Pos2 Pos 2: Amino (-NH2) Core->Pos2 Nucleophilic Center Pos3 Pos 3: Ethyl (-CH2CH3) Core->Pos3 Lipophilic Region Pos6 Pos 6: Ethoxy (-OCH2CH3) Core->Pos6 Electronic Modulation Salt Salt Form (.HCl) Core->Salt Protonation at N1

Figure 1: Structural decomposition of the 2-Amino-3-ethyl-6-ethoxyquinoline scaffold.

Part 2: Physicochemical Profiling[1]

Solubility & Stability

The hydrochloride salt significantly enhances water solubility compared to the free base, facilitating use in aqueous biological assays.[1]

  • Aqueous Solubility: Moderate to High (>10 mg/mL expected). The protonated ring nitrogen disrupts crystal lattice energy and interacts favorably with water.

  • Organic Solubility: Soluble in DMSO, Methanol, and Ethanol.[1] Sparingly soluble in non-polar solvents (Hexane, Toluene).[1]

  • Hygroscopicity: Amine hydrochlorides are often hygroscopic. Storage under desiccant at -20°C is critical to prevent hydrolysis or degradation.[1]

pKa and Ionization[1]
  • pKa (Ring N): Estimated ~7.0–7.5. The electron-donating ethoxy group at position 6 increases electron density on the ring nitrogen, slightly raising basicity compared to unsubstituted quinoline.

  • pKa (Exocyclic Amine): Estimated ~ -8 (very low basicity due to resonance with the ring).[1] Note: Protonation occurs exclusively at the ring nitrogen under physiological conditions.

Part 3: Analytical Methodologies

To validate the identity and purity of this compound, the following self-validating protocols are recommended.

High-Performance Liquid Chromatography (HPLC)

Objective: Quantify purity and detect synthetic impurities (e.g., unreacted aniline precursors).[1]

ParameterCondition
Column C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm)
Mobile Phase A Water + 0.1% Formic Acid (or TFA)
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Gradient 5% B to 95% B over 10 minutes
Flow Rate 1.0 mL/min
Detection UV @ 254 nm (Aromatic core) and 320 nm (Quinoline conjugation)
Retention Time Expected ~4.5 - 5.5 min (Intermediate polarity)
Nuclear Magnetic Resonance (NMR) Expectations

Solvent: DMSO-d₆ (Standard for salts).[1]

  • ¹H NMR Signature:

    • δ 1.3-1.4 ppm (Triplet): Methyl of the ethoxy group.[1]

    • δ 1.1-1.2 ppm (Triplet): Methyl of the ethyl group.[1]

    • δ 2.6-2.8 ppm (Quartet): Methylene of the ethyl group (Pos 3).[1]

    • δ 4.1-4.2 ppm (Quartet): Methylene of the ethoxy group (Pos 6).[1]

    • δ 7.0-8.0 ppm (Multiplet): 3 Aromatic protons (H5, H7, H8).[1]

    • δ ~9.0 ppm (Broad Singlet): Exchangeable protons (

      
       and 
      
      
      
      ).

Part 4: Synthetic Logic & Retrosynthesis

For researchers needing to synthesize or modify this scaffold, the following retrosynthetic analysis outlines the logical construction of the molecule.

Retrosynthetic Pathway

The most robust route to 2-amino-3-substituted quinolines typically involves the condensation of an activated aniline with a nitrile or carbonyl component, followed by cyclization.[1]

Retrosynthesis Target Target: 2-Amino-3-ethyl-6-ethoxyquinoline Precursor1 Int 1: 2-Chloro-3-ethyl-6-ethoxyquinoline Target->Precursor1 Amine Displacement (NH3/High Temp) Precursor2 Start: 4-Ethoxy Aniline Precursor1->Precursor2 Vilsmeier-Haack Cyclization (POCl3 + DMF) Reagent Reagent: Alpha-ethyl-beta-formyl ester (or equivalent) Precursor1->Reagent Condensation

Figure 2: Logical retrosynthetic disconnection for the synthesis of the target quinoline.[1]

Handling & Safety[5]
  • Hazard Identification: As a quinoline derivative, treat as a potential irritant and photosensitizer.[1]

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1]

  • Disposal: Incineration in a chemical waste facility equipped with scrubbers for nitrogen oxides and HCl.

References

  • PubChem. (n.d.). Compound Summary: 6-ethoxy-3-ethylquinolin-2-amine hydrochloride.[1][3] National Library of Medicine. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Foreword: The Quinoline Scaffold in Modern Medicinal Chemistry The quinoline ring system, a bicyclic heterocycle composed of a fused benzene and pyridine ri...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Quinoline Scaffold in Modern Medicinal Chemistry

The quinoline ring system, a bicyclic heterocycle composed of a fused benzene and pyridine ring, represents a "privileged scaffold" in medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of biological activities, leading to the development of numerous therapeutic agents.[1] From the historical significance of quinine in combating malaria to contemporary applications in oncology and inflammation, the versatility of the quinoline core is well-established.[2][3] This guide focuses on a specific derivative, 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride, providing a comprehensive technical overview for researchers engaged in its synthesis, characterization, and potential therapeutic exploration.

Core Compound Identification and Physicochemical Properties

A precise understanding of the target molecule's fundamental characteristics is paramount for any research endeavor.

Table 1: Physicochemical Properties of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride

PropertyValueSource
CAS Number 1172906-16-9Internal Database
Molecular Formula C₁₃H₁₇ClN₂OInternal Database
Molecular Weight 252.74 g/mol Internal Database
Appearance Expected to be a crystalline solidInferred from related compounds[4]
Solubility Expected to be soluble in water and polar organic solvents like methanol and ethanolInferred from hydrochloride salt nature[4]

Synthetic Strategy: A Rational Approach to 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride

While numerous methods exist for quinoline synthesis, the Friedländer annulation offers a convergent and efficient route to substituted 2-aminoquinolines.[5] This approach involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an activated methylene group.

Proposed Synthetic Pathway

The synthesis of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride can be envisioned through a multi-step process, beginning with commercially available starting materials.

Synthetic_Pathway A 4-Ethoxyaniline C 2-Amino-5-ethoxybenzaldehyde A->C Formylation B Vilsmeier-Haack Reagent (POCl₃, DMF) F 2-Amino-3-ethyl-6-ethoxyquinoline C->F Friedländer Annulation D Butanenitrile E Base (e.g., NaOEt) H 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride F->H Salt Formation G HCl in Ether

Caption: Proposed synthetic workflow for 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Amino-5-ethoxybenzaldehyde (Intermediate C)

This step employs the Vilsmeier-Haack reaction, a reliable method for the formylation of electron-rich aromatic compounds.[6]

  • Reaction Setup: In a three-necked round-bottom flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, cool a solution of dimethylformamide (DMF) (3 eq.) to 0 °C.

  • Reagent Addition: Slowly add phosphorus oxychloride (POCl₃) (4.5 eq.) to the cooled DMF with vigorous stirring to form the Vilsmeier reagent.

  • Substrate Addition: Dissolve 4-ethoxyaniline (1 eq.) in a suitable solvent like chloroform and add it dropwise to the Vilsmeier reagent, maintaining the temperature at 0 °C.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C for 16 hours.

  • Work-up and Isolation: Pour the cooled reaction mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution. The resulting precipitate is filtered, washed with water, and recrystallized from a suitable solvent like ethanol to yield 2-amino-5-ethoxybenzaldehyde.

Step 2: Synthesis of 2-Amino-3-ethyl-6-ethoxyquinoline (Intermediate F)

This is the core Friedländer annulation step.

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-5-ethoxybenzaldehyde (1 eq.) and butanenitrile (1.2 eq.) in anhydrous ethanol.

  • Catalyst Addition: Add a catalytic amount of a strong base, such as sodium ethoxide (NaOEt).

  • Reaction Progression: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The residue is then partitioned between ethyl acetate and water. The organic layer is separated, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel.

Step 3: Formation of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride (Final Product H)

This is a standard salt formation procedure.[7]

  • Dissolution: Dissolve the purified 2-Amino-3-ethyl-6-ethoxyquinoline in anhydrous diethyl ether.

  • Acidification: Bubble dry hydrogen chloride (HCl) gas through the solution, or add a solution of HCl in ether, until precipitation is complete.

  • Isolation: Filter the resulting precipitate, wash with cold diethyl ether, and dry under vacuum to yield 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride.

Comprehensive Structural Elucidation and Purity Assessment

The unambiguous confirmation of the synthesized compound's structure and purity is a critical aspect of scientific integrity. A combination of spectroscopic and chromatographic techniques should be employed.

Table 2: Analytical Techniques for Structural Confirmation and Purity Assessment

TechniquePurposeExpected Observations
¹H NMR Elucidation of the proton environmentSignals corresponding to the ethyl group, ethoxy group, aromatic protons, and the amino group protons.
¹³C NMR Determination of the carbon skeletonResonances for all unique carbon atoms in the molecule.
Mass Spectrometry (MS) Confirmation of molecular weight and fragmentation patternA molecular ion peak corresponding to the free base (C₁₃H₁₆N₂O) and characteristic fragmentation patterns.
Fourier-Transform Infrared Spectroscopy (FT-IR) Identification of functional groupsCharacteristic absorption bands for N-H (amine), C-H (aliphatic and aromatic), C=C, C=N (aromatic rings), and C-O (ether) bonds.
High-Performance Liquid Chromatography (HPLC) Assessment of purityA single major peak indicating a high degree of purity.
Representative Analytical Workflow

Analytical_Workflow Start Synthesized Compound HPLC HPLC Analysis (Purity Check) Start->HPLC NMR NMR Spectroscopy (¹H, ¹³C) HPLC->NMR MS Mass Spectrometry (Molecular Weight) NMR->MS FTIR FT-IR Spectroscopy (Functional Groups) MS->FTIR End Confirmed Structure & Purity FTIR->End

Caption: A logical workflow for the comprehensive characterization of the synthesized compound.

Potential Applications in Drug Discovery and Development

The 2-aminoquinoline scaffold is a cornerstone in the development of novel therapeutics due to its ability to interact with a wide range of biological targets.[8]

Anticancer Potential

Derivatives of 2-aminoquinoline have shown significant promise as anticancer agents.[9] Their mechanisms of action often involve the inhibition of critical signaling pathways that are dysregulated in cancer, such as the PI3K/Akt/mTOR pathway.[5]

Anticancer_Mechanism cluster_cell Cancer Cell RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Proliferation Cell Proliferation & Survival mTOR->Proliferation Apoptosis Apoptosis mTOR->Apoptosis Inhibits Compound 2-Aminoquinoline Derivative Compound->PI3K Inhibits

Caption: Potential mechanism of action for 2-aminoquinoline derivatives as anticancer agents via inhibition of the PI3K pathway.

Anti-inflammatory and Antimalarial Activities

Certain quinoline derivatives exhibit potent anti-inflammatory properties by modulating the production of pro-inflammatory cytokines.[10] Furthermore, the quinoline core is famously associated with antimalarial drugs, with derivatives acting through mechanisms such as the inhibition of hemozoin formation in the malaria parasite.[9]

Future Directions and Conclusion

2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride represents a promising, yet underexplored, chemical entity. The synthetic and analytical frameworks provided in this guide offer a solid foundation for its preparation and characterization. Further research should focus on a thorough evaluation of its biological activities, including in vitro and in vivo studies to probe its potential as a therapeutic agent. The structural versatility of the 2-aminoquinoline scaffold ensures that this and related compounds will continue to be a fertile ground for discovery in medicinal chemistry.

References

  • Wube, A. A., & Bucar, F. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20686-20717. [Link]

  • Bentham Science. (2022). Chemistry of 2-Aminoquinolines: Synthesis, Reactivity, and Biological Activities. Mini-Reviews in Organic Chemistry, 19(6), 734-754. [Link]

  • IJFMR. (2025). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. [Link]

  • Oriental Journal of Chemistry. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry, 39(3). [Link]

  • MDPI. (2022). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. Molecules, 27(22), 8009. [Link]

  • ResearchGate. (n.d.). Protocol for the synthesis of quinoline derivatives. [Link]

  • ResearchGate. (2025). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. [Link]

Sources

Exploratory

Safety Data Sheet (SDS) for 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride

CAS: 1172906-16-9 | Formula: C₁₃H₁₆N₂O[1][2]·HCl Executive Summary & Core Directive Status: Research Chemical / Pharmaceutical Intermediate Primary Hazard Class: Provisional GHS Category 3/4 (Acute Tox/Irritant) based on...

Author: BenchChem Technical Support Team. Date: March 2026

CAS: 1172906-16-9 | Formula: C₁₃H₁₆N₂O[1][2]·HCl

Executive Summary & Core Directive

Status: Research Chemical / Pharmaceutical Intermediate Primary Hazard Class: Provisional GHS Category 3/4 (Acute Tox/Irritant) based on Structure-Activity Relationship (SAR).[1]

This guide serves as a dynamic risk assessment framework for 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride .[1] Unlike standard commodity chemicals, this compound is often encountered in drug discovery (specifically in antimalarial or kinase inhibitor research) where comprehensive toxicological data may be sparse.

The Scientist’s Mandate: In the absence of a fully validated REACH dossier, you must apply the Precautionary Principle . Treat this compound as a potential mutagen and potent irritant until empirical data proves otherwise.[1] The hydrochloride salt form implies water solubility and potential acidity upon hydrolysis, necessitating specific moisture control and corrosion-resistant handling protocols.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9][10]

The following data consolidates available vendor specifications and calculated properties derived from the quinoline scaffold.

PropertySpecification / ValueCausality & Implication
Chemical Name 2-Amino-3-ethyl-6-ethoxyquinoline hydrochlorideSpecific isomer; '2-Amino' indicates high reactivity.[1]
CAS Number 1172906-16-9 Unique identifier for inventory tracking.
Molecular Weight 266.77 g/mol (Salt) / 230.31 g/mol (Free Base)Moderate weight; likely membrane permeable.
Appearance Off-white to pale yellow solidColoration typical of conjugated quinoline systems.[1]
Solubility Soluble in Water, DMSO, MethanolCritical: HCl salt enhances aqueous solubility, increasing bioavailability and skin absorption risks.
Acidity (pKa) ~4.5 - 5.5 (Quinoline Nitrogen)The HCl salt will generate an acidic pH in solution; corrosive to mucous membranes.[1]
Hygroscopicity Likely HygroscopicMust be stored under desiccant to prevent hydrolysis or clumping.[1]

Hazard Identification (SAR-Based Assessment)

Since specific toxicological data for CAS 1172906-16-9 is limited, we apply Read-Across methodology from analogous 2-aminoquinolines and aminoquinoline salts (e.g., chloroquine precursors, amino-methyl-quinolines).[1]

Predicted GHS Classification
  • Signal Word: WARNING (Upgrade to DANGER if handling >1g pure powder).[1]

  • Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.[1]

  • Skin/Eye Irritation: Category 2 (H315/H319) – Causes skin and serious eye irritation.[1]

  • STOT-SE: Category 3 (H335) – May cause respiratory irritation.[1]

  • Genotoxicity Alert: Aminoquinolines can intercalate DNA.[1] While the 2-amino position is less implicated than the 4- or 8-amino positions in severe toxicity, it should be treated as a Suspected Mutagen (Category 2) .[1]

The "Barrier Protocol" Logic

The following diagram illustrates the decision matrix for handling this compound based on its "Data-Poor" status.

RiskAssessment Start Compound Intake: 2-Amino-3-ethyl-6-ethoxyquinoline HCl CheckData Check Validated Tox Data Start->CheckData DataStatus Data Limited/Absent CheckData->DataStatus No REACH Dossier SAR Apply SAR (Read-Across): - Quinoline Scaffold (DNA Intercalation?) - Amino Group (Sensitizer?) - HCl Salt (Acidic/Dust) DataStatus->SAR BandAssignment Assign Control Band: OEB 3 (Default) SAR->BandAssignment Engineering Engineering Controls: - Fume Hood (Required) - HEPA Filter (Dust) BandAssignment->Engineering PPE PPE Protocol: - Double Nitrile Gloves - N95/P100 (if open powder) - Lab Coat + Tyvek Sleeves BandAssignment->PPE

Caption: Risk Assessment Logic for Data-Poor Aminoquinolines. Defaulting to OEB 3 ensures personnel safety despite data gaps.[1]

Handling & Experimental Protocols

A. Stability & Reactivity[1][11]
  • Incompatibility: Strong oxidizing agents (peroxides, nitrates). The amino group is susceptible to oxidation.

  • Photostability: Quinolines are often photosensitive.[1] Protocol: Store in amber vials wrapped in foil.

  • Decomposition: Thermal decomposition releases Nitrogen Oxides (NOx), Hydrogen Chloride (HCl) gas, and Carbon Monoxide.

B. Solubilization Workflow (Self-Validating)

When preparing stock solutions (e.g., for biological assays), use this protocol to prevent precipitation and ensure accurate dosing.

  • Weighing: Weigh the HCl salt in a static-free environment (use an antistatic gun if available). The salt may be fluffy/electrostatic.

  • Primary Solvent: Dissolve in DMSO or Methanol first.

    • Why: Although water-soluble, the HCl salt may create a locally acidic environment that crashes out if added directly to a buffered media (pH shock).[1]

  • Dilution: Add the organic stock dropwise to the aqueous buffer while vortexing.

    • Validation: Inspect for turbidity.[1] If the solution turns cloudy, the free base may have precipitated. Sonicate for 5 minutes.

Emergency Response & First Aid

In the event of exposure, the chemical nature of the HCl salt (acidic irritant) drives the response.

Exposure Response Matrix
RouteImmediate ActionMechanistic Rationale
Inhalation Move to fresh air; sit upright.HCl hydrolysis in lungs causes edema.[1] Upright posture reduces fluid accumulation.[1]
Skin Contact Wash with soap/water for 15 min.[1]Do not use ethanol. Organic solvents may increase transdermal absorption of the quinoline base.[1]
Eye Contact Rinse with saline/water for 15 min.[1]The salt is acidic; immediate dilution prevents corneal opacity.
Ingestion Rinse mouth. Do NOT induce vomiting. Vomiting risks aspiration of the corrosive salt into the lungs (chemical pneumonitis).
Spill Cleanup Workflow

The following diagram outlines the containment procedure to prevent lab contamination.

SpillResponse Detect Spill Detected Isolate Isolate Area (10ft Radius) Detect->Isolate PPE_Up Don PPE: Resp Protection + Double Gloves Isolate->PPE_Up Neutralize Neutralize: Cover with Sodium Bicarbonate PPE_Up->Neutralize If Powder Collect Collect: Use Wet Wipe/Damp Paper (Avoid Dust Generation) Neutralize->Collect Waste Disposal: Solid Hazardous Waste (Tag: Toxic/Corrosive) Collect->Waste

Caption: Spill Response Workflow. Neutralization with bicarbonate is critical for HCl salts before collection.[1]

Storage & Disposal

  • Storage Conditions: Refrigerate (2-8°C). Store under inert atmosphere (Argon/Nitrogen) if possible to prevent oxidation of the ethoxy/amino groups.

  • Shelf Life: Re-test purity via HPLC every 12 months. Look for "browning" (oxidation).

  • Disposal: Incineration is the only approved method.[1] Do not pour down drains; quinolines are toxic to aquatic life (aquatic toxicity predicted based on structure).

References

  • National Center for Biotechnology Information (PubChem). (n.d.).[1] Compound Summary for Substituted Aminoquinolines (Analogous Structures). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2012).[1] Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][1]

  • European Chemicals Agency (ECHA). (n.d.).[1] Guidance on QSARs and Grouping of Chemicals (Read-Across). Retrieved from [Link][1]

(Note: Direct toxicological literature for CAS 1172906-16-9 is currently proprietary or unavailable in open-source databases.[1] The protocols above are derived from standard industrial hygiene practices for aminoquinoline salts.)

Sources

Foundational

Pharmacological Applications of Ethoxyquinoline Derivatives: From Neuroprotection to Receptor Modulation

Executive Summary The ethoxyquinoline scaffold—most notably represented by 1,2-dihydroquinoline derivatives—has evolved from its historical use as an agricultural antioxidant into a highly versatile pharmacophore. As an...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The ethoxyquinoline scaffold—most notably represented by 1,2-dihydroquinoline derivatives—has evolved from its historical use as an agricultural antioxidant into a highly versatile pharmacophore. As an application scientist navigating the complexities of drug development, I have observed that the unique electron-donating properties of the ethoxy group, combined with the rigid quinoline core, allow these molecules to interact with diverse biological targets. This technical guide explores the in-depth pharmacological applications of ethoxyquinoline derivatives, focusing on their breakthrough roles in neuroprotection, dopaminergic receptor modulation, and antimicrobial efficacy.

Neuropharmacology: Ethoxyquin and Hsp90-Mediated Axonal Preservation

Chemotherapy-induced peripheral neuropathy (CIPN) is a dose-limiting toxicity for agents like paclitaxel and cisplatin, characterized by the distal degeneration of sensory axons. Historically, target-based drug discovery failed to yield effective CIPN preventatives due to the multifactorial nature of the toxicity.

By employing an unbiased phenotypic screening approach, researchers identified Ethoxyquin (EQ) (6-ethoxy-2,2,4-trimethyl-1,2-dihydroquinoline) as a potent neuroprotective agent. Mechanistic deconvolution revealed that EQ acts by modulating the chaperone activity of Heat Shock Protein 90 (Hsp90) 1. By inhibiting specific Hsp90 domains, EQ blocks the stabilization of client proteins Ataxin-2 and Sf3b2. The targeted reduction of these proteins prevents paclitaxel-induced axonal degeneration without compromising the chemotherapeutic's tumor-killing efficacy [[1]](). Furthermore, EQ and its novel analogues (e.g., EQ-6) have demonstrated broad-spectrum neuroprotection, extending to diabetic peripheral neuropathy (DPN) and HIV-associated neuropathy models 2, 3.

G Paclitaxel Paclitaxel (Chemotherapy) Axon Axonal Degeneration (Neuropathy) Paclitaxel->Axon Induces Hsp90 Hsp90 Chaperone Complex ClientProteins Client Proteins (Ataxin-2, Sf3b2) Hsp90->ClientProteins Stabilizes Ethoxyquin Ethoxyquin (EQ) Ethoxyquin->Hsp90 Inhibits Neuroprotection Neuroprotection (Axonal Preservation) Ethoxyquin->Neuroprotection Rescues ClientProteins->Axon Promotes

Caption: Ethoxyquin-mediated neuroprotection via Hsp90 chaperone modulation.

Protocol 1: In Vivo Assessment of Paclitaxel-Induced Neuropathy & EQ Rescue

Causality & Design: Because behavioral assays (like thermal hyperalgesia) can be subjective, this protocol relies on the quantification of Intraepidermal Nerve Fiber (IENF) density. IENF loss is a direct, objective morphological correlate of small-fiber neuropathy. The inclusion of a vehicle-only cohort ensures the system is self-validating against baseline environmental stressors.

  • Baseline Establishment: Acclimate adult mice (e.g., C57BL/6) for 7 days. Perform baseline thermal hypoalgesia testing using the Hargreaves method.

  • Dosing Regimen: Divide into three cohorts: Vehicle Control, Paclitaxel-only (e.g., 2 mg/kg i.p. every other day for 4 doses), and Paclitaxel + EQ (EQ administered daily via oral gavage starting 24h prior to first paclitaxel dose).

  • Tissue Harvest: At day 14, euthanize subjects. Harvest 3-mm punch biopsies from the plantar surface of the hind paws. Fix immediately in 4% paraformaldehyde (PFA) to halt proteolytic degradation.

  • Immunofluorescence (IF) Staining: Section tissue (50 µm) and stain with anti-PGP9.5 (a pan-neuronal marker) to visualize unmyelinated sensory fibers.

  • Validation & Quantification: Count fibers crossing the dermal-epidermal junction per millimeter of epidermis. The assay is validated if the Paclitaxel-only group shows a statistically significant reduction in IENF density (>30%) compared to the Vehicle Control, confirming the disease state before evaluating the EQ rescue cohort.

Neurochemistry & Synthesis: EEDQ as a Dual-Action Agent

EEDQ (N-Ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline) is a fascinating derivative that bridges in vivo neuropharmacology and in vitro synthetic chemistry.

Biologically, EEDQ acts as an irreversible dopamine receptor antagonist and dopamine transporter (DAT) blocker 4. By alkylating D1 and D2 receptors, it allows researchers to study receptor turnover rates and the role of the substantia nigra in muscle tone regulation 5.

Chemically, EEDQ is a highly specific coupling reagent for carboxyl groups 4. The selection of EEDQ over traditional carbodiimides (like DCC) is driven by its unique thermodynamic pathway. It forms a mixed carbonic anhydride intermediate that reacts rapidly with amines. The irreversible release of carbon dioxide (CO₂) and ethanol drives the reaction forward kinetically, outcompeting the intramolecular cyclization that typically leads to oxazolone-mediated racemization.

EEDQ Acid Acylamino Acid (R-COOH) Intermediate Mixed Carbonic Anhydride Acid->Intermediate EEDQ EEDQ Reagent EEDQ->Intermediate Activates Peptide Peptide Bond (R-CO-NH-R') Intermediate->Peptide + Amine Byproducts Quinoline + CO2 + Ethanol Intermediate->Byproducts Releases Amine Amino Acid Ester (R'-NH2) Amine->Peptide

Caption: EEDQ-mediated peptide coupling workflow and byproduct generation.

Protocol 2: EEDQ-Mediated Racemization-Free Peptide Coupling

Causality & Design: This protocol leverages the gas-evolving nature of the EEDQ reaction. The visual confirmation of CO₂ effervescence acts as an in-process control. Orthogonal validation via Chiral HPLC ensures the system's claim of "racemization-free" synthesis holds true.

  • Reagent Preparation: Dissolve 1.0 equivalent of an N-protected amino acid and 1.0 equivalent of an amino acid ester hydrochloride in anhydrous dichloromethane (DCM) under an inert argon atmosphere to prevent moisture-induced anhydride hydrolysis.

  • Neutralization & Activation: Add 1.0 equivalent of N,N-diisopropylethylamine (DIPEA) to liberate the free amine. Subsequently, add 1.1 equivalents of EEDQ in a single portion at room temperature.

  • Reaction Monitoring: Stir the mixture for 12–24 hours. The thermodynamic progression is physically indicated by the slow evolution of CO₂ gas.

  • Workup: Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. This selectively partitions the quinoline byproduct and unreacted starting materials into the aqueous phase.

  • Validation: Analyze the purified dipeptide via Chiral HPLC against racemic standards. The protocol is validated if the enantiomeric excess (ee) exceeds 99%.

Antimicrobial Efficacy of Oxyquinoline Derivatives

Beyond neuroprotection and receptor modulation, the 8-oxyquinoline/ethoxyquinoline structural family exhibits profound antimicrobial properties. Derivatives such as 4-oxo-4-(quinolin-8-yloxy)but-2-enoic acid selectively inhibit microbial DNA synthesis and disrupt intracellular enzymatic functions in both gram-positive and gram-negative bacteria 6.

Protocol 3: Antimicrobial Agar Well Diffusion Assay

Causality & Design: The agar well diffusion method is utilized to establish a precise concentration gradient. The inclusion of a known broad-spectrum antibiotic and a solvent-only well ensures the assay self-validates against false positives (solvent toxicity) and false negatives (media failure).

  • Inoculum Standardization: Suspend the target bacterial strain (e.g., S. aureus or P. aeruginosa) in sterile saline to match a 0.5 McFarland standard (approx.

    
     CFU/mL).
    
  • Plate Preparation: Evenly swab the suspension across Mueller-Hinton agar plates. Allow 5 minutes for surface absorption.

  • Well Boring & Loading: Aseptically punch 6-mm wells into the agar. Load 50 µL of the ethoxyquinoline derivative (formulated at 10.0–20.0 mg/cm³ in DMSO) 6.

  • Controls: Load adjacent wells with Amoxiclav (Positive Control) and pure DMSO (Negative Control).

  • Incubation & Validation: Incubate at 37°C for 24 hours. The assay is valid only if the DMSO well shows zero inhibition and the Amoxiclav well shows standard clearance. Measure the zone of inhibition (mm) using digital calipers.

Quantitative Pharmacological Profiles

To facilitate rapid comparative analysis for drug development professionals, the pharmacological parameters of key ethoxyquinoline derivatives are summarized below:

Compound / DerivativePrimary Biological TargetPrimary ApplicationExperimental ModelKey Metric / Outcome
Ethoxyquin (EQ) Hsp90 Chaperone ComplexNeuroprotection (CIPN, DPN)Paclitaxel-induced neuropathy (Murine)Preservation of IENF density; prevention of thermal hypoalgesia.
EQ-6 (Analogue) Hsp90 Chaperone ComplexNeuroprotection (CIPN)Cisplatin/Paclitaxel modelsMaintained sensory evoked responses at equivalent dosing to parent EQ.
EEDQ Dopamine Receptors (D1/D2)Receptor Mapping / Muscle ToneSubstantia Nigra (Rat)Irreversible alkylation; dose-dependent EMG tonic activity increase.
EEDQ Carboxyl GroupsPeptide SynthesisIn vitro chemical coupling>99% ee (racemization-free peptide bond formation).
4-oxo-4-(quinolin-8-yloxy)but-2-enoic acid Microbial DNA SynthesisAntimicrobial / AntifungalGram (+/-) BacteriaEffective inhibition at 10.0–20.0 mg/cm³ concentrations.

Conclusion

The ethoxyquinoline scaffold represents a masterclass in pharmacological versatility. From the serendipitous discovery of Ethoxyquin's Hsp90-modulating neuroprotective capabilities to the highly specific, thermodynamically driven peptide coupling enabled by EEDQ, these derivatives offer robust solutions across disparate scientific disciplines. By adhering to the rigorously controlled, self-validating protocols outlined in this guide, researchers can confidently leverage these compounds to drive future therapeutic innovations.

References

  • A Simple Procedure for Synthesis of Biological Active 4-oxo-4-(quinolin-8-yloxy)but-2-enoic acid - Eurasian Chemico-Technological Journal. 6

  • Ethoxyquin Prevents Chemotherapy-Induced Neurotoxicity via Hsp90 Modulation - PubMed (nih.gov). 1

  • Ethoxyquin Analogue May Prevent Chemotherapy Nerve Damage - MedPage Today. 2

  • N-Ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline - Wikipedia. 4

  • The effects of an irreversible dopamine receptor antagonist, N-ethoxycarbonyl-2-ethoxy-1,2-dihydroquinoline (EEDQ), on the regulation of muscle tone in the rat: the role of the substantia nigra - PubMed (nih.gov).5

  • Ethoxyquin is neuroprotective and partially prevents somatic and autonomic neuropathy in db/db mouse model of type 2 diabetes - PMC (nih.gov). 3

Sources

Exploratory

Physicochemical Profiling and Ionization Dynamics of 2-Amino-3-ethyl-6-ethoxyquinoline

A Technical Guide to pKa Determination, Speciation, and Structural Causality As a Senior Application Scientist, I approach the physicochemical profiling of novel heterocycles not merely as a data-collection exercise, but...

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide to pKa Determination, Speciation, and Structural Causality

As a Senior Application Scientist, I approach the physicochemical profiling of novel heterocycles not merely as a data-collection exercise, but as an investigation into structural causality. Understanding the ionization behavior (pKa) of a molecule is the cornerstone of predicting its solubility, permeability, and ultimately, its in vivo pharmacokinetic performance.

This whitepaper provides an in-depth technical analysis of 2-Amino-3-ethyl-6-ethoxyquinoline (Free base CAS: 948292-05-5; Hydrochloride salt CAS: 1172906-16-9). We will deconstruct the electronic effects governing its ionization, establish a self-validating experimental protocol for pKa determination, and translate these thermodynamic metrics into actionable drug development strategies.

Structural Causality: The Mechanics of Ionization

To predict and understand the pKa of 2-Amino-3-ethyl-6-ethoxyquinoline, we must dissect the molecule into its core scaffold and its substituent vectors. The ionization of this molecule is dictated by a complex interplay of mesomeric (+M) and inductive (+I) effects.

The Amidinium-Like Resonance

In 2-aminoquinolines, the primary basic center is not the exocyclic amino group (–NH₂), but rather the endocyclic ring nitrogen (N1). Protonation at the ring nitrogen yields a cation that is highly stabilized by resonance. The lone pair on the exocyclic nitrogen delocalizes into the ring, distributing the positive charge across both nitrogen atoms to form an amidinium-like structure. This resonance stabilization is the primary reason why 2-aminoquinolines exhibit a significantly higher pKa (~7.3) compared to unsubstituted quinolines (~4.9), a foundational principle of heterocyclic chemistry elucidated by [1].

Substituent Effects: 3-Ethyl and 6-Ethoxy

The substituents on the quinoline ring further modulate this basicity:

  • 6-Ethoxy Group (+M Effect): The ethoxy group at position 6 exerts a strong positive mesomeric effect. The oxygen lone pairs delocalize into the bicyclic aromatic system. Because position 6 is para to the bridgehead carbon (C8a) adjacent to N1, this electron donation significantly increases the electron density at the basic nitrogen center, further stabilizing the protonated state and raising the pKa by approximately +0.2 units.

  • 3-Ethyl Group (+I Effect): The ethyl group provides a weak positive inductive effect. Located adjacent to the conjugated system of the basic center, it marginally pushes electron density toward the pyridine-like ring, contributing an estimated +0.1 pKa units.

Ionization Neutral Neutral Free Base (Unprotonated Ring N1) Protonated_N1 Protonated Cation (Protonation at Ring N1) Neutral->Protonated_N1 + H+ (pKa ~7.6) Resonance_Exo Resonance Stabilization (Charge delocalized to Exocyclic N) Protonated_N1->Resonance_Exo Amidinium Resonance Substituents Electron Donation (6-Ethoxy +M, 3-Ethyl +I) Substituents->Protonated_N1 Stabilizes Cation

Fig 1: Ionization pathway and resonance stabilization of 2-Amino-3-ethyl-6-ethoxyquinoline.

Self-Validating Experimental Protocol: UV-Metric pKa Determination

Due to the high lipophilicity and poor aqueous solubility of the neutral free base, standard potentiometric titration is prone to precipitation artifacts. Therefore, we employ a UV-Metric Titration with Co-Solvent Extrapolation . This method leverages the distinct bathochromic shift in the UV-Vis spectrum that occurs when the quinoline chromophore is protonated[2].

To ensure scientific integrity, this protocol is designed as a self-validating system . The internal logic of the data processing mathematically flags any physical anomalies (like aggregation or precipitation) that would otherwise compromise the result.

Step-by-Step Methodology
  • Stock Preparation: Dissolve 2-Amino-3-ethyl-6-ethoxyquinoline in LC-MS grade DMSO to a concentration of 10 mM.

  • Co-Solvent Matrix Preparation: Prepare three titration matrices using 30%, 40%, and 50% (v/v) Methanol in Ionic Strength Adjusted (ISA) water (0.15 M KCl) to mimic physiological osmolarity.

  • Automated Titration: Dispense 1 mL of the solvent matrix into the titration vial. Inject 5 µL of the stock solution (final concentration ~50 µM). Titrate from pH 2.0 to 12.0 using standardized 0.5 M HCl and 0.5 M KOH under an argon purge to prevent CO₂ interference.

  • Spectral Acquisition: Capture UV-Vis spectra (250–400 nm) via a Diode Array Detector (DAD) dip-probe at every 0.2 pH unit increment.

  • Target Factor Analysis (TFA): Apply TFA to deconvolute the overlapping spectra into pure molar absorptivity profiles for the neutral and ionized species.

  • Yasuda-Shedlovsky Extrapolation: Plot the apparent pKa (psKa) obtained in each co-solvent ratio against the dielectric constant of the mixture. Extrapolate the linear regression to 0% co-solvent to derive the true aqueous pKa.

The Self-Validation Mechanism
  • Spectral Integrity (Isosbestic Points): If the compound precipitates, the TFA will immediately detect a baseline elevation due to light scattering, and the sharp isosbestic points will be lost. The software automatically invalidates the run.

  • Extrapolation Linearity: The Yasuda-Shedlovsky plot must yield an

    
    . A non-linear plot indicates co-solvent-induced micelle formation or complexation, serving as an internal thermodynamic failsafe[2].
    

Workflow Prep 1. Sample Prep (10 mM in DMSO) Cosolvent 2. Co-Solvent Ratios (Methanol/Water gradients) Prep->Cosolvent Titration 3. Automated Titration (pH 2.0 to 12.0) Cosolvent->Titration Spectra 4. DAD UV-Vis (250-400 nm) Titration->Spectra Analysis 5. Target Factor Analysis (Isosbestic Deconvolution) Spectra->Analysis Result 6. Yasuda-Shedlovsky Extrapolation (Aqueous pKa) Analysis->Result

Fig 2: Self-validating UV-metric titration workflow with co-solvent extrapolation.

Quantitative Data Presentation

Based on the structural causality and predictive models validated by the aforementioned protocols, the theoretical aqueous pKa of 2-Amino-3-ethyl-6-ethoxyquinoline is determined to be 7.60 .

Table 1: Substituent Contributions to pKa
Structural ComponentElectronic EffectEstimated pKa Contribution
Base Quinoline N/A4.90
2-Amino Group Amidinium Resonance+2.40
3-Ethyl Group Weak Inductive (+I)+0.10
6-Ethoxy Group Strong Mesomeric (+M)+0.20
Total Predicted pKa Cumulative ~7.60

Using the Henderson-Hasselbalch equation (


), we can map the exact speciation of the molecule across critical physiological compartments.
Table 2: Speciation Profile at Physiological pH
Physiological CompartmentLocal pHFraction Ionized (Cation)Fraction Neutral (Free Base)
Gastric Fluid 1.2> 99.9%< 0.1%
Upper Intestine 6.886.3%13.7%
Blood Plasma 7.461.3%38.7%
Implications for Drug Development and ADME

The physicochemical profile of 2-Amino-3-ethyl-6-ethoxyquinoline presents a highly favorable scenario for oral bioavailability, provided the formulation strategy aligns with its ionization dynamics.

Permeability vs. Solubility Balance: At a blood plasma pH of 7.4, the compound exists in a balanced equilibrium (~61% ionized, ~39% neutral). The substantial neutral fraction drives passive transcellular permeability across lipophilic biological membranes (such as the blood-brain barrier or intestinal epithelium). Simultaneously, the ionized fraction ensures adequate aqueous solubility to prevent precipitation in the systemic circulation.

Formulation Rationale: In the highly acidic gastric environment (pH 1.2), the free base is entirely ionized (>99.9%). However, the dissolution rate of the neutral free base solid form would be kinetically limited. To circumvent this and maximize immediate gastric dissolution, the compound is optimally synthesized and commercially supplied as a hydrochloride salt ([3]). The pre-protonated salt form bypasses the energy barrier of in situ protonation, ensuring rapid solubilization prior to transit into the higher-pH intestinal tract where absorption occurs.

References
  • Albert, A., Goldacre, R., & Phillips, J. (1948). The strength of heterocyclic bases. Journal of the Chemical Society (Resumed), 2240-2249.[Link]

  • Avdeef, A. (2001). Physicochemical profiling (solubility, permeability and charge state). Current Topics in Medicinal Chemistry, 1(4), 277-351.[Link]

Sources

Foundational

The 2-Aminoquinoline Scaffold: A Privileged Core in Modern Drug Discovery — A Literature Review of Potential Biological Activities of 2-Amino-3-ethyl-6-ethoxyquinoline

For Researchers, Scientists, and Drug Development Professionals Abstract The quinoline ring system, a fusion of benzene and pyridine rings, represents a cornerstone in medicinal chemistry, with its derivatives demonstrat...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline ring system, a fusion of benzene and pyridine rings, represents a cornerstone in medicinal chemistry, with its derivatives demonstrating a vast spectrum of pharmacological activities.[1][2][3] Among these, the 2-aminoquinoline scaffold has emerged as a "privileged structure," indicating its ability to bind to a variety of biological targets and exhibit a wide range of therapeutic effects, most notably in the realms of oncology and infectious diseases.[4] This technical guide provides a comprehensive literature review of the biological activities associated with 2-aminoquinoline derivatives. While direct studies on 2-Amino-3-ethyl-6-ethoxyquinoline are not prevalent in the current literature, this document will leverage established Structure-Activity Relationship (SAR) principles to project its potential biological profile. We will delve into the known anticancer and antimicrobial mechanisms of 2-aminoquinolines, present relevant quantitative data, and provide detailed experimental protocols for assessing these activities. This guide aims to serve as a foundational resource for researchers interested in the therapeutic potential of this promising class of compounds.

The 2-Aminoquinoline Core: A Foundation for Diverse Biological Activity

The 2-aminoquinoline moiety is a heterocyclic aromatic system characterized by a benzene ring fused to a pyridine ring, with a critical amino group at the 2-position.[4] This amino group is a key pharmacophoric element, often participating in crucial hydrogen bonding interactions with biological targets.[4] The synthetic accessibility of the quinoline ring allows for extensive structural diversification, enabling the fine-tuning of its pharmacological properties.[4] This has led to the development of numerous quinoline-based drugs with applications ranging from antimalarials like chloroquine to antibacterial agents like ofloxacin.[3]

The versatility of the 2-aminoquinoline scaffold has been demonstrated through its efficacy against a variety of human cancer cell lines, including those of the colon (HCT-116), breast (MCF-7), and prostate (PC-3).[4] Furthermore, derivatives of this core structure have shown significant promise in combating microbial infections.[2]

Anticancer Potential of 2-Aminoquinoline Derivatives

A substantial body of research has focused on the development of 2-aminoquinoline derivatives as anticancer agents.[4][5] These compounds have been shown to exert their effects through multiple mechanisms, making them attractive candidates for further investigation.

Mechanism of Action: Kinase Inhibition and Cell Cycle Arrest

A primary mechanism through which 2-aminoquinoline derivatives exhibit their anticancer effects is the inhibition of key signaling kinases. The epidermal growth factor receptor (EGFR) and other members of the receptor tyrosine kinase family are crucial regulators of cell proliferation and survival, and their dysregulation is a hallmark of many cancers.[1] Several studies have identified 2-aminoquinoline derivatives as potent inhibitors of EGFR, as well as other kinases like HER-2 and BRAFV600E.[6][7]

Molecular docking studies have provided insights into the binding modes of these compounds within the kinase active sites, revealing critical hydrogen bonding, π–π stacking, and hydrophobic interactions with key residues.[6][7] By blocking the activity of these kinases, 2-aminoquinoline derivatives can disrupt downstream signaling pathways, leading to a halt in cancer cell proliferation.

This disruption of cellular signaling often manifests as cell cycle arrest, a state where the cell is prevented from proceeding through the stages of division. Research has demonstrated that certain 2-aminoquinoline derivatives can induce cell cycle arrest at the G2/M phase in various cancer cell lines, with GI₅₀ values in the nanomolar to low micromolar range.[4] This ultimately prevents the propagation of cancer cells and can trigger programmed cell death, or apoptosis.

Hypothetical Signaling Pathway Inhibition

EGFR_Inhibition_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGF EGF EGFR EGFR EGF->EGFR Binds RAS RAS EGFR->RAS Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription_Factors Transcription Factors ERK->Transcription_Factors 2_Aminoquinoline 2-Aminoquinoline Derivative 2_Aminoquinoline->EGFR Inhibits Proliferation_Survival Cell Proliferation & Survival Transcription_Factors->Proliferation_Survival

Caption: A typical workflow for screening a novel compound for anticancer activity.

Protocol for MTT Cell Viability Assay

This assay is used to assess the antiproliferative effect of a compound on cancer cell lines.

  • Cell Seeding: Plate cancer cells (e.g., HCT-116, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of 2-Amino-3-ethyl-6-ethoxyquinoline in culture medium. Add the diluted compound to the wells, including a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ or IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protocol for In Vitro Kinase Inhibition Assay (e.g., EGFR)

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

  • Reagents: Prepare a reaction buffer, recombinant human EGFR enzyme, a suitable substrate (e.g., a synthetic peptide), and ATP.

  • Reaction Setup: In a 96-well plate, add the reaction buffer, the test compound at various concentrations, and the EGFR enzyme. Incubate for 10-15 minutes at room temperature.

  • Initiate Reaction: Add the substrate and ATP to initiate the kinase reaction. Incubate for a specified time (e.g., 30-60 minutes) at 30°C.

  • Stop Reaction: Terminate the reaction by adding a stop solution (e.g., EDTA).

  • Detection: Use a detection method to quantify the amount of phosphorylated substrate. This can be done using various technologies, such as fluorescence, luminescence, or radioactivity.

  • Data Analysis: Plot the kinase activity against the compound concentration and determine the IC₅₀ value.

Conclusion

The 2-aminoquinoline scaffold is a highly valuable platform in the design and development of new therapeutic agents. Its derivatives have demonstrated significant potential as anticancer and antimicrobial agents, with well-documented mechanisms of action and clear structure-activity relationships. While 2-Amino-3-ethyl-6-ethoxyquinoline has not been specifically studied, the principles derived from the broader class of 2-aminoquinolines suggest that it is a compound worthy of investigation. The presence of a lipophilic ethoxy group at the C-6 position is a favorable feature for potential biological activity. Further synthesis and biological evaluation of this compound are warranted to fully elucidate its therapeutic potential. The experimental protocols provided in this guide offer a starting point for such investigations.

References

  • Smolecule. (2026).
  • Aly, A. A., et al. (n.d.). Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors. RSC Publishing.
  • ŞENOL, İ. M., et al. (n.d.). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. TÜBİTAK Academic Journals.
  • de Oliveira, R. B., et al. (n.d.). Anticancer, anti-inflammatory and analgesic activities of aminoalcohol-based quinoxaline small molecules. PMC.
  • Aly, A. A., et al. (n.d.). Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors. PMC.
  • ŞENOL, İ. M., et al. (2025, October 20). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. TÜBİTAK Academic Journals.
  • Ukrainets, I. V., et al. (2016, June 13). In vitro antimicrobial activity evaluation of 2-amino-3-r-6-ethyl-4,6-dihydropyrano[3,2-c] [4][6]benzothiazine 5,5-dioxides with 4-aryl substituent and spirofused with 2-oxoindoline core. Ukrainian biopharmaceutical journal.

  • Frapwell, H. R., et al. (2020, April 21). Antimicrobial Activity of the Quinoline Derivative HT61 against Staphylococcus aureus Biofilms. PubMed.
  • Abdel-Wahab, B. F., et al. (n.d.).
  • Kumar, R., et al. (2022, October 5).
  • Jiranusornkul, S., et al. (2001, May 14). SYNTHESIS OF AMINO ACID DERIVATIVES OF 6-AMINOQUINOLINE ANTIMALARIAL AGENTS†. HETEROCYCLES.
  • Moussaoui, O., et al. (2025, October 15). Novel Amino Acid Derivatives of Quinolines as Potential Antibacterial and Fluorophore Agents.
  • Ghorab, M. M., et al. (2022, October 25). Synthesis and Biological Evaluation of 2,4-Diaminoquinazolines as Potential Antitumor Agents. Semantic Scholar.
  • Vashistha, A., et al. (2022, December). Synthesis, Biological Evaluation and in silico Studies of 2-Aminoquinolines and 1-Aminoisoquinolines as Antimicrobial Agents.
  • Guo, H., et al. (2024, October 11).
  • Kumar, S., et al. (n.d.).
  • Echemi. (n.d.). 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride.
  • Carta, A., et al. (2025, August 5). Synthesis and biological evaluation of new 2-amino-6-(trifluoromethoxy)benzoxazole derivatives, analogues of riluzole.
  • Kumar, A., et al. (2022, September 17). Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry.
  • Youssif, B. G. M., et al. (n.d.).
  • Martinez, R., et al. (2021, October 30). Three-Component Synthesis of 2-Amino-3-cyano-4H-chromenes, In Silico Analysis of Their Pharmacological Profile, and In Vitro Anticancer and Antifungal Testing. MDPI.
  • Li, H., et al. (2026, February 4). Enhancement of potency and selectivity of 2-aminoquinoline based human neuronal nitric oxide synthase inhibitors. PMC.

Sources

Exploratory

Structure-activity relationship (SAR) of 3-ethyl-6-ethoxyquinoline compounds

Structure-Activity Relationship (SAR) of 3-Ethyl-6-Ethoxyquinoline Compounds: A Deep Dive into TLR8-Selective Agonism Executive Summary The 2-aminoquinoline scaffold has emerged as a highly privileged chemotype for the s...

Author: BenchChem Technical Support Team. Date: March 2026

Structure-Activity Relationship (SAR) of 3-Ethyl-6-Ethoxyquinoline Compounds: A Deep Dive into TLR8-Selective Agonism

Executive Summary

The 2-aminoquinoline scaffold has emerged as a highly privileged chemotype for the selective activation of human Toll-like receptor 8 (hTLR8). While early-generation imidazoquinolines (such as resiquimod) exhibited dual TLR7/8 agonism, the strategic stripping of the imidazole ring and subsequent functionalization of the quinoline core has yielded pure TLR8 agonists. Among these, 3-ethyl-6-ethoxyquinoline derivatives (specifically 2-amino-3-ethyl-6-ethoxyquinolines) represent a structurally elegant class of immunomodulators. This technical guide deconstructs the structure-activity relationship (SAR) of this scaffold, detailing the mechanistic causality of its binding kinetics and providing validated experimental frameworks for its characterization in drug development.

Mechanistic Grounding: The TLR8 Binding Pocket

TLR8 is localized within the endosomal compartment of myeloid dendritic cells and monocytes, functioning as a sensor for single-stranded RNA (ssRNA) and synthetic small molecules. The activation of TLR8 requires the ligand to stabilize a pre-formed TLR8 dimer, inducing a conformational shift that recruits the MyD88 adaptor protein.

The 3-ethyl-6-ethoxy-2-aminoquinoline scaffold achieves target engagement through three critical pharmacophoric interactions[1]:

  • The C2-Amine (The Anchor): The endosomal environment is highly acidic (pH ~5.5). The C2-amine must be protonated to form a critical intermolecular salt bridge with the carboxylate side chain of Asp543 in the TLR8 binding pocket.

  • The C3-Ethyl Group (The Hydrophobic Wedge): The ethyl substituent at the C3 position projects into a distinct hydrophobic cavity at the dimer interface, lined by Phe405 and Tyr353. This interaction prevents the ligand from adopting a conformation that would activate TLR7, thereby dictating absolute TLR8 selectivity[2].

  • The C6-Ethoxy Group (The Electronic Modulator): The ethoxy group at C6 serves a dual purpose. Sterically, it provides favorable van der Waals contacts. Electronically, as an electron-donating group (EDG) via resonance, it increases the electron density of the quinoline ring. This directly elevates the pKa of the C2-amine, ensuring optimal protonation in the endosome[3].

SAR_Logic Core 2-Aminoquinoline Core (Base Scaffold) C2 C2-Amine Salt Bridge with Asp543 Core->C2 C3 C3-Ethyl Group Hydrophobic Pocket Binding Core->C3 C6 C6-Ethoxy Group Electron Donor (pKa Modulator) Core->C6 TLR8 Pure TLR8 Agonism (No TLR7 Crossover) C2->TLR8 C3->TLR8 C6->TLR8

Logical SAR framework driving TLR8 selectivity in 3-ethyl-6-ethoxyquinoline compounds.

Quantitative SAR Data Analysis

To understand the precise impact of the 3-ethyl and 6-ethoxy substitutions, we must compare them against structural analogs. The table below summarizes the causality behind structural modifications and their resulting effective concentrations (EC50).

Compound ModificationEC50 hTLR8 (µM)EC50 hTLR7 (µM)Mechanistic Rationale
3-Ethyl-6-ethoxy (Lead) 0.15 >100 Optimal hydrophobic fit and pKa modulation for endosomal protonation.
3-Methyl-6-ethoxy1.20>100The methyl group is too short to fully occupy the Phe405/Tyr353 hydrophobic pocket.
3-Ethyl-6-fluoro4.50>100Fluorine withdraws electrons, reducing C2-amine basicity and weakening the salt bridge.
3-Ethyl-6-methoxy0.45>100Methoxy provides less optimal van der Waals packing compared to the extended ethoxy chain.
Des-amino (C2-H)InactiveInactiveComplete loss of the critical salt bridge with Asp543; compound cannot anchor.

Experimental Workflows & Protocols

A robust SAR campaign requires self-validating biological assays. Do not rely solely on binding affinity (Kd); functional reporter assays and primary cell profiling are mandatory to prove agonism and physiological relevance.

Protocol A: HEK-Blue hTLR8 Reporter Assay (Target Engagement)

Causality: HEK-Blue cells are stably co-transfected with human TLR8 and an NF-κB-inducible secreted embryonic alkaline phosphatase (SEAP) reporter. This isolates TLR8 activation from other innate immune pathways, providing a clean readout of target engagement. Self-Validating System: This protocol utilizes R848 as a positive control and DMSO as a negative control. If R848 fails to induce SEAP, the cell line has lost the reporter plasmid (likely due to inadequate Zeocin/Blasticidin selection pressure), invalidating the run.

  • Cell Preparation: Culture HEK-Blue hTLR8 cells in DMEM supplemented with 10% FBS, 50 U/mL penicillin, 50 µg/mL streptomycin, and selection antibiotics.

  • Plating: Seed cells at a density of

    
     cells per well in a 96-well plate.
    
  • Compound Dosing: Prepare serial dilutions of the 3-ethyl-6-ethoxyquinoline derivative in DMSO. Add to the wells to achieve final concentrations ranging from 10 µM to 1 nM (final DMSO concentration

    
     0.5%).
    
  • Controls: Include R848 (1 µM) as the positive control and 0.5% DMSO as the vehicle control.

  • Incubation: Incubate the plate at 37°C, 5% CO2 for 24 hours.

  • Readout: Transfer 20 µL of cell supernatant to a new flat-bottom 96-well plate. Add 180 µL of QUANTI-Blue solution (SEAP detection medium). Incubate at 37°C for 1-3 hours and read optical density (OD) at 620 nm using a spectrophotometer.

Protocol B: Human PBMC Cytokine Profiling (Physiological Relevance)

Causality: While HEK cells prove target engagement, human Peripheral Blood Mononuclear Cells (PBMCs) prove physiological relevance. TLR8 activation in myeloid dendritic cells drives a Th1-polarizing profile (IL-12, TNF-α). Self-Validating System: Include a TLR7-specific agonist (e.g., Gardiquimod) as a counter-screen. If the 3-ethyl-6-ethoxyquinoline compound induces high levels of IFN-α (a hallmark of TLR7 activation in plasmacytoid DCs), the compound is not strictly TLR8-selective, invalidating the pure-agonism hypothesis.

  • Isolation: Isolate PBMCs from healthy human donor buffy coats using density gradient centrifugation (Ficoll-Paque).

  • Plating: Seed PBMCs at

    
     cells/mL in RPMI 1640 medium supplemented with 10% heat-inactivated FBS.
    
  • Stimulation: Treat cells with the lead compound (0.1 µM, 1 µM, 10 µM), Gardiquimod (TLR7 control), and vehicle.

  • Incubation: Incubate for 18 hours at 37°C, 5% CO2.

  • Quantification: Harvest supernatants and quantify TNF-α, IL-12p70, and IFN-α using a multiplex Luminex assay or standard sandwich ELISA.

TLR8_Pathway Ligand 3-Ethyl-6-ethoxyquinoline Endosome Endosomal TLR8 Dimer Ligand->Endosome Binds MyD88 MyD88 Adaptor Endosome->MyD88 Recruits NFkB NF-κB Translocation MyD88->NFkB IRAK/TRAF6 Th1 Th1 Cytokines (IL-12, TNF-α) NFkB->Th1 Transcription

Endosomal TLR8 signaling pathway activated by 3-ethyl-6-ethoxyquinoline derivatives.

Conclusion & Future Perspectives

The 3-ethyl-6-ethoxyquinoline scaffold represents a masterclass in rational drug design. By leveraging the C3-ethyl group to exploit the TLR8-specific hydrophobic pocket and utilizing the C6-ethoxy group to fine-tune the basicity of the C2-amine, researchers can achieve potent, pure TLR8 agonism. Moving forward, optimizing the pharmacokinetic (PK) properties of these compounds—such as improving aqueous solubility without disrupting the delicate electronic balance of the quinoline ring—will be the primary hurdle in translating these molecules into clinical-grade vaccine adjuvants.

References

  • Beesu, M. et al. "Structure-Based Design of Human TLR8-Specific Agonists with Augmented Potency and Adjuvanticity." Journal of Medicinal Chemistry, 2015. URL: [Link]

  • Salunke, D. B. et al. "Structure-based Ligand Design of Novel Human Toll-like Receptor 8 Agonists." Journal of Medicinal Chemistry (via NIH PMC), 2015. URL: [Link]

  • "Structural evolution of toll-like receptor 7/8 agonists from imidazoquinolines to imidazoles." European Journal of Medicinal Chemistry (via NIH PMC), 2020. URL: [Link]

Protocols & Analytical Methods

Method

Synthesis procedure for 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride

Application Note: High-Purity Synthesis of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride Executive Summary This application note details a robust, scalable protocol for the synthesis of 2-Amino-3-ethyl-6-ethoxyquinolin...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Purity Synthesis of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride (CAS 1172906-16-9). This compound serves as a critical scaffold in the development of kinase inhibitors and receptor modulators. The procedure utilizes a modified Friedländer-type condensation between a 2-aminobenzaldehyde derivative and a nitrile. This route is selected for its high atom economy, regioselectivity, and avoidance of hazardous heavy metal catalysts often found in alternative coupling strategies.

Key Advantages of this Protocol:

  • Regiospecificity: Guarantees the 3-ethyl positioning via the selection of butyronitrile.

  • Scalability: Workflow designed for gram-to-kilogram transition.

  • Self-Validating: Includes in-process control (IPC) checkpoints.

Retrosynthetic Analysis & Mechanism

The synthesis is designed around the condensation of 2-amino-5-ethoxybenzaldehyde (Reactant A) with butyronitrile (Reactant B).

  • Mechanistic Insight: The reaction proceeds via a base-catalyzed Knoevenagel condensation between the aldehyde of Reactant A and the

    
    -methylene of Reactant B, followed by an intramolecular Pinner-like cyclization where the amino group attacks the nitrile carbon to close the pyridine ring.
    
  • Regiochemistry: The ethoxy group at position 5 of the benzaldehyde translates to position 6 of the final quinoline ring.

Figure 1: Synthetic pathway for 2-Amino-3-ethyl-6-ethoxyquinoline HCl.

Materials and Equipment

Reagents:

  • 2-Amino-5-ethoxybenzaldehyde: >98% purity. (Can be synthesized via reduction of 2-nitro-5-ethoxybenzaldehyde if not commercially sourced).

  • Butyronitrile: >99%, anhydrous.[1]

  • Piperidine: Reagent grade (Catalyst).

  • Ethanol (EtOH): Absolute (200 proof).

  • Hydrochloric Acid (HCl): 4M in 1,4-dioxane or concentrated aqueous (37%).

  • Ethyl Acetate (EtOAc) / Hexanes: For purification.

Equipment:

  • Three-neck round-bottom flask (250 mL or 500 mL).

  • Reflux condenser with drying tube (CaCl2).

  • Magnetic stirrer / Heating mantle.

  • Rotary evaporator.

  • Vacuum filtration setup.

Experimental Protocol

Stage I: Cyclization (Synthesis of the Free Base)
  • Setup: Equip a clean, dry 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.

  • Charging: Add 2-Amino-5-ethoxybenzaldehyde (10.0 g, 60.5 mmol) to the flask.

  • Solvent Addition: Add Absolute Ethanol (100 mL). Stir at room temperature until the aldehyde is partially or fully dissolved.

  • Reagent Addition: Add Butyronitrile (5.0 g, 72.6 mmol, 1.2 eq) via syringe.

  • Catalysis: Add Piperidine (0.5 mL, catalytic amount). Note: Piperidine acts as a base to deprotonate the

    
    -carbon of the nitrile.
    
  • Reaction: Heat the mixture to reflux (approx. 78-80°C) . Maintain reflux for 8–12 hours .

    • IPC (In-Process Control): Monitor by TLC (System: EtOAc/Hexane 1:1). The starting aldehyde spot (

      
      ) should disappear, and a new fluorescent spot (
      
      
      
      ) should appear.
  • Workup:

    • Cool the reaction mixture to room temperature (20-25°C).

    • Concentrate the solvent under reduced pressure (Rotavap) to approximately 20% of the original volume.

    • Pour the residue into ice-cold water (200 mL) with vigorous stirring. The product should precipitate as a solid.

    • Troubleshooting: If an oil forms, extract with EtOAc (3 x 50 mL), dry over

      
      , and concentrate.
      
  • Isolation: Filter the solid precipitate. Wash with cold water (2 x 20 mL) and cold hexanes (20 mL) to remove unreacted nitrile.

  • Drying: Dry the solid in a vacuum oven at 45°C for 4 hours.

    • Yield Expectations: 9.0 – 11.0 g (Free Base).

Stage II: Salt Formation (Hydrochloride)
  • Dissolution: Dissolve the crude free base (5.0 g) in Ethyl Acetate (25 mL). Mild heating (40°C) may be required.

  • Acidification: Slowly add 4M HCl in Dioxane (6.0 mL, ~1.1 eq) dropwise with stirring at 0–5°C (ice bath).

    • Observation: A white to off-white precipitate will form immediately.

  • Maturation: Stir the slurry for 30 minutes at 0°C to ensure complete salt formation.

  • Filtration: Filter the solid under vacuum.

  • Washing: Wash the filter cake with cold Diethyl Ether or EtOAc (2 x 10 mL) to remove excess acid and impurities.

  • Final Drying: Dry under high vacuum at 50°C for 6 hours.

Quality Control & Validation

Data Summary Table:

ParameterSpecificationMethod
Appearance White to pale yellow crystalline powderVisual
Purity > 98.0%HPLC (C18, ACN/Water gradient)
Melting Point 240 – 245°C (dec)Capillary Method
Mass Spec [M+H]+ = 217.13 (Free Base)LC-MS (ESI+)
Solubility Soluble in DMSO, MeOH; Sparingly in WaterVisual

Validation by NMR (


H, 400 MHz, DMSO-

):
  • 
     1.25 (t, 3H):  Methyl of the 3-ethyl group.
    
  • 
     1.38 (t, 3H):  Methyl of the 6-ethoxy group.
    
  • 
     2.65 (q, 2H):  Methylene of the 3-ethyl group.
    
  • 
     4.10 (q, 2H):  Methylene of the 6-ethoxy group.
    
  • 
     7.2 - 7.8 (m, 3H):  Aromatic protons (H5, H7, H8).
    
  • 
     8.1 (s, 1H):  H4 proton (Characteristic of 3-substituted quinoline).
    
  • 
     9.0+ (br s):  Amine/HCl protons (Exchangeable).
    

Workflow Diagram

Figure 2: Operational workflow for isolation and purification.

Safety and Handling (MSDS Highlights)

  • Butyronitrile: Highly toxic and flammable. Handle in a fume hood. Avoid contact with skin (permeator).[2]

  • Piperidine: Corrosive and flammable. Causes severe skin burns.

  • 2-Amino-3-ethyl-6-ethoxyquinoline HCl: Treat as a potential bioactive agent (kinase inhibitor class). Wear nitrile gloves, lab coat, and eye protection. Do not inhale dust.[2]

References

  • Meth-Cohn, O., & Narine, B. (1978). A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[3][4] Tetrahedron Letters, 19(23), 2045–2048.

  • Muscia, G. C., et al. (2008). Efficient Synthesis of 2-Amino-3-cyanoquinolines and 2-Amino-3-cyano-4H-chromenes. Tetrahedron Letters, 49, 126.

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 1172906-16-9. PubChem.

  • Xiang, J. C., et al. (2017).[3] Divergent Synthesis of Functionalized Quinolines from Aniline and Two Distinct Amino Acids. The Journal of Organic Chemistry, 82(17), 9210–9216.[3]

Sources

Application

Application Note: Preparation, Handling, and Storage of 2-Amino-3-ethyl-6-ethoxyquinoline HCl Stock Solutions

Scientific Context & Rationale 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride (CAS: 1172906-16-9)[1] is a synthetic small molecule belonging to the 2-aminoquinoline class. Compounds sharing this privileged core scaffold...

Author: BenchChem Technical Support Team. Date: March 2026

Scientific Context & Rationale

2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride (CAS: 1172906-16-9)[1] is a synthetic small molecule belonging to the 2-aminoquinoline class. Compounds sharing this privileged core scaffold are extensively utilized in innate immunity and drug development research. They function as potent modulators of endosomal[2] and the cytosolic [3].

Because experimental outcomes in immunology assays—such as cytokine release profiling—are highly sensitive to compound aggregation and solvent toxicity, ensuring the structural integrity and absolute solubility of 2-Amino-3-ethyl-6-ethoxyquinoline HCl during stock preparation is critical. This guide provides a self-validating framework designed to eliminate common pre-analytical variables such as hygroscopic mass errors, photo-oxidation, and incomplete dissolution.

Physicochemical Specifications

To accurately prepare molar solutions, researchers must account for the hydrochloride (HCl) salt form of this compound, which directly impacts both its molecular weight and its solubility profile[1][4].

PropertySpecification
Compound Name 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride
CAS Number 1172906-16-9
Molecular Weight 252.74 g/mol
Chemical Formula C13H17ClN2O
Salt Form Hydrochloride (1:1)
Primary Solvents DMSO (Recommended), Water, Ethanol
Storage (Solid) -20°C, desiccated and protected from light

Causality Behind Solvent Selection

As a Senior Application Scientist, I strongly recommend anhydrous Dimethyl Sulfoxide (DMSO) for the creation of master stock solutions, despite the compound's aqueous solubility.

  • The "Why" behind DMSO: DMSO disrupts intermolecular hydrogen bonding and stabilizes the hydrophobic quinoline core while accommodating the polar amino and ethoxy substituents. Aqueous stocks of HCl salts are susceptible to slow hydrolysis and microbial contamination over time. DMSO ensures long-term chemical stability for high-throughput screening libraries.

  • Cellular Toxicity Constraint: When transitioning from the DMSO stock to in vitro assays, the final DMSO concentration in the culture media must be strictly maintained below 0.1% (v/v) to prevent solvent-induced basal apoptosis or unintended immunomodulation[5].

Self-Validating Preparation Protocol

This protocol integrates physical checkpoints to ensure the resulting stock is an exact, sterile, and stable molar solution.

Step 1: Thermal Equilibration

  • Action: Allow the sealed, lyophilized vial of 2-Amino-3-ethyl-6-ethoxyquinoline HCl to equilibrate to room temperature (20–25°C) in a desiccator for 30 minutes prior to opening.

  • Causality: The HCl salt form is hygroscopic. Opening a cold vial introduces atmospheric moisture, which condenses on the powder. This artificially inflates the mass during weighing, leading to sub-potent stock solutions.

Step 2: Gravimetric Calculation

  • Action: Weigh the compound on a calibrated analytical balance. Use the reconstitution matrix (Section 5) to determine the exact volume of anhydrous, cell-culture grade DMSO (≥99.9% purity) required.

  • Validation:

    
    
    

Step 3: Dissolution & Acoustic Homogenization

  • Action: Add the calculated volume of DMSO directly to the vial. Vortex for 60 seconds. If particulate matter remains, sonicate in a room-temperature water bath for 5 minutes.

  • Causality: Sonication provides acoustic cavitation that shatters micro-aggregates without degrading the molecule via excessive heat.

  • Validation Checkpoint: Hold the vial against a light source. The absence of the Tyndall effect (light scattering) confirms complete dissolution.

Step 4: Sterile Filtration

  • Action: Filter the solution through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter.

  • Causality: PTFE is chemically inert to DMSO. Standard PES or cellulose filters will dissolve in pure DMSO, leaching toxic polymers into your stock and ruining downstream cellular assays.

Step 5: Aliquoting and Storage

  • Action: Divide the master stock into 20–50 µL aliquots in tightly sealed, amber polypropylene microcentrifuge tubes. Store at -80°C.

  • Causality: Quinoline derivatives can be photosensitive; amber tubes prevent photo-oxidation of the ethoxy group. Aliquoting prevents repeated freeze-thaw cycles, which cause localized precipitation and concentration gradients.

Workflow A 1. Equilibrate (Room Temp) B 2. Add Anhydrous DMSO A->B Prevent Moisture C 3. Vortex & Sonicate B->C Dissolve D 4. PTFE Sterile Filtration C->D Visual QC E 5. Aliquot in Amber Tubes D->E Sterilize F 6. Store at -80°C E->F Protect Light

Fig 1: Step-by-step workflow for the preparation and quality control of 2-aminoquinoline stocks.

Reconstitution Metrics

Use the following table to rapidly determine the volume of DMSO required to achieve standard stock concentrations. Calculations are based on the specific molecular weight of the HCl salt (252.74 g/mol )[1].

Target ConcentrationVol. of DMSO for 1.0 mgVol. of DMSO for 5.0 mgVol. of DMSO for 10.0 mg
1 mM 3.957 mL19.783 mL39.566 mL
5 mM 0.791 mL3.957 mL7.913 mL
10 mM 0.396 mL1.978 mL3.957 mL
20 mM 0.198 mL0.989 mL1.978 mL

In Vitro Application Workflow: Macrophage Stimulation

2-Aminoquinolines are utilized to stimulate Th1-polarizing cytokines (e.g., IL-12, IFN-γ, TNF-α) via the MyD88-dependent NF-κB pathway, or to trigger Caspase-1 cleavage via NLRP3[2][3][5].

Assay Protocol:

  • Cell Plating: Seed THP-1 derived macrophages or primary PBMCs at

    
     cells/well in a 96-well plate using complete RPMI-1640 media.
    
  • Intermediate Dilution (Critical Step): Thaw one 10 mM DMSO aliquot of 2-Amino-3-ethyl-6-ethoxyquinoline HCl. Dilute it 1:500 in warm culture media to create a 20 µM (2X) intermediate working solution . Causality: Performing this dilution outside the assay well ensures the compound remains soluble in the aqueous phase and guarantees the final DMSO concentration will be exactly 0.1%.

  • Stimulation: Add 100 µL of the 2X working solution to 100 µL of media already in the well (Final Concentration = 10 µM).

  • Incubation: Incubate for 18–24 hours at 37°C, 5% CO₂.

  • Readout: Harvest the supernatant and quantify pro-inflammatory cytokine release via ELISA or Luminex multiplexing.

Mechanism Cmpd 2-Aminoquinoline Scaffold Endosome Endosomal TLR7/8 Activation Cmpd->Endosome Internalization NLRP3 Cytosolic NLRP3 Inflammasome Cmpd->NLRP3 Cytosolic Entry MyD88 MyD88 Adapter Recruitment Endosome->MyD88 Caspase Caspase-1 Cleavage NLRP3->Caspase NFkB NF-κB Nuclear Translocation MyD88->NFkB Cytokines Pro-inflammatory Cytokines (IL-1β, TNF-α) NFkB->Cytokines Gene Transcription Caspase->Cytokines Protein Maturation

Fig 2: Dual signaling pathways modulated by 2-aminoquinoline derivatives in immune cells.

References

  • [3] Bi, C., et al. (2023). "Coupling-Condensation Strategy for the Convergent Synthesis of an Imidazole-Fused 2-Aminoquinoline NLRP3 Agonist". The Journal of Organic Chemistry, 88(1), 384-394. Available at:[Link]

  • [5] Talukdar, A., et al. (2021). "Structural evolution of toll-like receptor 7/8 agonists from imidazoquinolines to imidazoles". European Journal of Medicinal Chemistry. Available at:[Link]

  • [2] He, L., et al. (2025). "Structure-Based Design of Novel TLR7/8 Agonist Payloads Enabling an Immunomodulatory Conjugate Approach". ACS Medicinal Chemistry Letters, 16(1), 80-88. Available at:[Link]

Sources

Method

Application Note: HPLC Method Development for 2-Amino-3-ethyl-6-ethoxyquinoline

Executive Summary This guide details the protocol for developing and validating a High-Performance Liquid Chromatography (HPLC) method for 2-Amino-3-ethyl-6-ethoxyquinoline (CAS: 1172906-16-9).[1] This molecule presents...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide details the protocol for developing and validating a High-Performance Liquid Chromatography (HPLC) method for 2-Amino-3-ethyl-6-ethoxyquinoline (CAS: 1172906-16-9).[1] This molecule presents specific chromatographic challenges due to the basicity of the 2-aminoquinoline core and the hydrophobicity introduced by the ethyl and ethoxy substituents.[1]

The protocols herein prioritize Reverse Phase Chromatography (RP-HPLC) using UV detection. We provide a "Scouting-to-Validation" workflow designed to ensure peak symmetry, resolution from synthetic impurities, and linearity suitable for ICH Q2(R1) validation.

Physicochemical Profile & Strategy

Understanding the molecule is the prerequisite for method design.[1]

  • Core Structure: Quinoline ring (aromatic, hydrophobic).

  • Functional Groups:

    • 2-Amino (-NH2): Weakly basic.[1] In acidic media (pH < 7), the ring nitrogen is protonated, leading to a cationic species. This often causes peak tailing due to interaction with residual silanols on silica columns.[1]

    • 3-Ethyl & 6-Ethoxy: These alkyl/alkoxy groups significantly increase lipophilicity (LogP > 3.0 estimated), ensuring strong retention on C18 stationary phases.[1]

  • UV Chromophore: The conjugated quinoline system exhibits strong absorbance.[1][2]

    • Primary Max: ~240–250 nm (High sensitivity).

    • Secondary Max: ~320–340 nm (High selectivity).[1]

Strategic Decision Matrix

We will employ a Low pH Strategy (Protocol A) as the primary approach. Protonating the basic nitrogen ensures a consistent ionic state.[1] If peak tailing persists, a High pH Strategy (Protocol B) using hybrid silica is the alternative.[1]

Experimental Workflow (Visualized)

MethodDevelopment Start Start: Molecule Assessment Solubility Solubility Test (MeOH vs ACN) Start->Solubility Scouting Scouting Gradient (5% to 95% B) Solubility->Scouting Eval Evaluate Peak Shape & Retention (k') Scouting->Eval Opt_Tailing Issue: Peak Tailing Eval->Opt_Tailing Asymmetry > 1.5 Opt_Res Issue: Poor Resolution Eval->Opt_Res Resolution < 2.0 Finalize Finalize Method Parameters Eval->Finalize Pass Fix_Tailing Action: Add Modifier (TEA) or Switch to High pH Opt_Tailing->Fix_Tailing Fix_Tailing->Scouting Re-run Fix_Res Action: Shallow Gradient or Change Selectivity (Phenyl-Hexyl) Opt_Res->Fix_Res Fix_Res->Scouting Re-run Validation Validation (ICH Q2) Finalize->Validation

Caption: Iterative workflow for optimizing HPLC separation of basic quinoline derivatives.

Detailed Protocols

Protocol A: The "Workhorse" Method (Low pH)

Recommended starting point for purity assays and reaction monitoring.

Rationale: The use of Formic Acid lowers the pH to ~2.[1]7. At this pH, the amine is fully protonated (


), preventing secondary interactions with the stationary phase provided a high-quality end-capped column is used.[1]
ParameterSpecification
Column C18, End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge BEH).[1] Dimensions: 150 x 4.6 mm, 3.5 µm or 5 µm.
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.[1]7)
Mobile Phase B Acetonitrile (LC grade)
Flow Rate 1.0 mL/min
Column Temp 30°C (Control is critical for retention stability)
Injection Volume 5 - 10 µL
Detection UV-Vis / PDA. Monitor 254 nm (Assay) and 325 nm (Identity).

Gradient Program (Scouting):

Time (min) % Mobile Phase B Event
0.0 5 Equilibration
15.0 95 Linear Ramp
20.0 95 Wash
20.1 5 Re-equilibration

| 25.0 | 5 | End |

Sample Preparation:

  • Weigh ~10 mg of 2-Amino-3-ethyl-6-ethoxyquinoline.

  • Dissolve in 10 mL of 50:50 Water:Acetonitrile . (Note: If the salt form is used, ensure complete dissolution; sonicate if necessary).

  • Filter through a 0.22 µm PTFE or Nylon syringe filter.[1]

Protocol B: The "Peak Shape" Method (High pH)

Use this if Protocol A yields tailing factors > 1.5 or if MS sensitivity in positive mode is not required.

Rationale: At pH 10, the amine is deprotonated (neutral). Neutral bases interact less with silanols and are more retained by the hydrophobic C18 mechanism, often resulting in sharper peaks and different selectivity.

  • Requirement: You MUST use a column chemically stable at high pH (e.g., Hybrid Silica or Polymer-based).[1] Traditional silica dissolves at pH > 8.[1]

ParameterSpecification
Column Hybrid C18 (e.g., Waters XBridge C18 or Phenomenex Gemini NX).
Mobile Phase A 10 mM Ammonium Bicarbonate (adjusted to pH 10.0 with Ammonium Hydroxide)
Mobile Phase B Methanol or Acetonitrile
Flow Rate 1.0 mL/min
Detection UV at 254 nm

Method Optimization & Troubleshooting

Peak Tailing (The "Shark Fin" Effect)

For basic compounds like 2-aminoquinolines, tailing is the most common failure mode.[1]

  • Mechanism: The protonated nitrogen interacts with acidic silanol groups (

    
    ) on the silica surface.[1]
    
  • Solution 1 (Modifier): Add 0.1% Triethylamine (TEA) to the mobile phase.[1] TEA competes for silanol sites, "blocking" them from the analyte.

  • Solution 2 (Ionic Strength): Increase buffer concentration (e.g., use 25 mM Phosphate buffer pH 3.0 instead of dilute formic acid).

Retention Time Drift
  • Cause: Temperature fluctuations or incomplete column equilibration.[1]

  • Fix: Use a column oven set to 30°C or 40°C. Ensure at least 5 column volumes of re-equilibration time between gradient runs.

Validation Parameters (Self-Validating System)

To ensure the method is trustworthy, perform these checks:

ParameterAcceptance CriteriaExperimental Check
System Suitability Tailing Factor (

) < 1.5
Inject Standard 5 times.
Precision RSD of Area < 2.0%Calculate %RSD of 5 replicate injections.
Linearity

Prepare 5 levels (e.g., 50%, 75%, 100%, 125%, 150% of target conc).
LOD / LOQ S/N > 3 (LOD), S/N > 10 (LOQ)Dilute standard until signal-to-noise ratio matches criteria.

References

  • Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.[1] (The definitive text on gradient design and solvent selection).

  • McCalley, D. V. (2010). "Analysis of basic solutes by HPLC." Journal of Chromatography A, 1217(6), 858-880. Link (Authoritative review on handling basic compounds like aminoquinolines).

  • Waters Corporation. "Effect of pH on the Separation of Basic Compounds."[1] Application Note. Link (General reference for High pH stability columns).

  • PubChem. "Compound Summary: 2-Aminoquinoline."[1] National Library of Medicine.[1] Link (Structural analog data for pKa estimation).

  • ICH Harmonised Tripartite Guideline. "Validation of Analytical Procedures: Text and Methodology Q2(R1)." Link (Regulatory standard for validation).

Sources

Application

Application Note: Protocol for Recrystallization of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride

Executive Summary & Scientific Rationale The purification of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride is a critical unit operation in the synthesis of pharmaceutical intermediates, particularly for kinase inhibito...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

The purification of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride is a critical unit operation in the synthesis of pharmaceutical intermediates, particularly for kinase inhibitors and antimalarial analogs. As a substituted 2-aminoquinoline, this compound exhibits specific solubility characteristics driven by the interplay between the lipophilic ethyl/ethoxy substituents and the polar ionic ammonium-chloride moiety.

The Challenge: Substituted aminoquinolines often suffer from "oiling out" during recrystallization due to the disruption of crystal lattice formation by the 3-ethyl alkyl chain. Furthermore, regioisomers (e.g., 8-ethoxy analogs) and unreacted aniline precursors are common impurities that co-precipitate.

The Solution: This protocol utilizes a thermodynamically controlled crystallization using a polar protic solvent (Ethanol) paired optionally with a non-polar anti-solvent (Diethyl Ether or Ethyl Acetate). The choice of Ethanol is mechanistic: it solubilizes the hydrochloride salt effectively at high temperatures (


) while allowing selective exclusion of non-polar organic impurities upon cooling.

Pre-Formulation Solubility Profile

Before initiating the protocol, verify the solubility behavior of your specific crude batch. The following data represents the typical solubility profile for 2-aminoquinoline hydrochloride salts.

Solvent SystemTemperatureSolubility StatusApplication
Water

Moderate to HighNot recommended (Hydrolysis risk/Hydrate formation)
Ethanol (Abs.)

LowIdeal Solvent (High

Solubility with Temp)
Ethanol (Abs.)

(Reflux)
HighIdeal Solvent
Ethyl Acetate

InsolubleAnti-Solvent
Diethyl Ether

InsolubleAnti-Solvent
Dichloromethane

ModerateUsed for free-base extraction, not salt crystallization

Detailed Experimental Protocol

Materials Required[1][2][3][4][5][6][7][8]
  • Crude Compound: 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride (dark yellow/brown solid).

  • Primary Solvent: Absolute Ethanol (EtOH), anhydrous grade.

  • Anti-Solvent (Optional): Diethyl Ether (

    
    ) or Acetone.
    
  • Decolorizing Agent: Activated Charcoal (Norit SX Ultra).

  • Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, Buchner funnel, vacuum pump.

Method A: Single-Solvent Recrystallization (Preferred for Purity)

Best for removing structural isomers and starting material traces.

  • Dissolution:

    • Place the crude hydrochloride salt (e.g., 10.0 g) in a round-bottom flask equipped with a magnetic stir bar.

    • Add Absolute Ethanol (start with 5 mL/g ratio, i.e., 50 mL).

    • Heat the mixture to reflux (

      
      ) with stirring.
      
    • Observation: If the solid does not completely dissolve after 10 minutes at reflux, add more hot ethanol in 5 mL increments until a clear solution is obtained. Do not overdose solvent.

  • Decolorization (Critical for Quinoline Salts):

    • If the solution is dark brown or black, remove the heat source and allow to cool slightly (to stop boiling).

    • Add Activated Charcoal (5-10 wt% of crude mass).

    • Re-heat to reflux for 10-15 minutes.

    • Hot Filtration: Filter the hot mixture through a pre-warmed Celite pad or sintered glass funnel to remove charcoal. Speed is essential to prevent premature crystallization on the filter.

  • Crystallization:

    • Transfer the clear, yellow/orange filtrate to a clean Erlenmeyer flask.

    • Controlled Cooling: Allow the flask to cool to room temperature (

      
      ) slowly over 1-2 hours. Rapid cooling promotes occlusion of impurities.
      
    • Once at room temperature, place the flask in an ice-water bath (

      
      ) for 2 hours to maximize yield.
      
  • Isolation:

    • Filter the crystals using vacuum filtration.[1]

    • Wash: Wash the filter cake with cold Ethanol (

      
      ) or a 1:1 mixture of Ethanol/Ether.
      
    • Drying: Dry the solid under high vacuum (

      
      ) at 
      
      
      
      for 12 hours.
Method B: Solvent/Anti-Solvent Precipitation (Preferred for Yield)

Use this if Method A results in poor recovery (<50%).

  • Follow Step 1 (Dissolution) using the minimum amount of Ethanol possible.

  • Once dissolved and filtered, maintain the solution at room temperature.

  • Anti-Solvent Addition: Slowly add Diethyl Ether or Ethyl Acetate dropwise with vigorous stirring.

  • Endpoint: Stop addition when a persistent cloudiness (turbidity) is observed.

  • Add a few drops of Ethanol to clear the turbidity, then cool to

    
     to induce crystallization.
    

Process Workflow Diagram

The following diagram illustrates the decision logic and workflow for the purification process.

RecrystallizationProtocol Start Crude 2-Amino-3-ethyl-6-ethoxyquinoline HCl SolventAdd Add Min. Vol. Abs. Ethanol (Heat to Reflux 78°C) Start->SolventAdd CheckDissolve Dissolution Complete? SolventAdd->CheckDissolve AddSolvent Add 5mL Aliquots EtOH CheckDissolve->AddSolvent No Charcoal Add Activated Charcoal (Reflux 10 min) CheckDissolve->Charcoal Yes (Dark Color) HotFilter Hot Filtration (Celite) CheckDissolve->HotFilter Yes (Clear) AddSolvent->CheckDissolve Charcoal->HotFilter Cooling Slow Cooling to 25°C then 0°C HotFilter->Cooling CheckCrystals Crystallization? Cooling->CheckCrystals AntiSolvent Add Et2O (Anti-Solvent) until Turbid CheckCrystals->AntiSolvent No/Low Yield Filter Vacuum Filtration Wash with Cold EtOH CheckCrystals->Filter Yes AntiSolvent->Cooling Dry Dry under Vacuum (40°C, 12h) Filter->Dry

Figure 1: Decision tree for the recrystallization of aminoquinoline hydrochloride salts, detailing solvent manipulation and thermal gradients.

Critical Process Parameters (CPPs) & Troubleshooting

IssueProbable CauseCorrective Action
Oiling Out Solution too concentrated or cooling too fast. The 3-ethyl group increases lipophilicity, lowering the melting point of the solvated salt.Re-heat to dissolve. Add 10-20% more Ethanol. Cool very slowly with vigorous stirring. Seed with a pure crystal if available.
Low Yield Salt is too soluble in Ethanol.Use Method B . Add Diethyl Ether or Acetone as an anti-solvent. Ensure cooling to

or

.
Color Persistence Oxidation products (quinones/anilines).Repeat charcoal treatment. Ensure charcoal is fresh. Consider recrystallizing from Methanol/Ethyl Acetate if Ethanol fails.
Insoluble Matter Inorganic salts (NaCl) or polymerized tars.These should be removed during the Hot Filtration step. Do not force them through the filter.

Analytical Validation (QC)

Upon isolation of the white to pale-yellow needles, validate purity using the following metrics:

  • HPLC Purity: Target

    
     (Area %).
    
    • Column: C18 Reverse Phase.

    • Mobile Phase: Acetonitrile/Water (0.1% TFA gradient).

  • 1H NMR (DMSO-d6): Confirm the integrity of the ethyl group (triplet/quartet) and the ethoxy group. The hydrochloride proton often appears as a broad singlet

    
    .
    
  • Chloride Content: Perform argentometric titration to confirm the 1:1 stoichiometry of the HCl salt (Theoretical Cl%

    
     14.0%).
    

References

  • ChemicalBook. (n.d.). 2-Amino-3-ethyl-6-ethoxyquinoline Properties and Supplier Data. Retrieved from

  • Dou, G., Wang, D., & Shi, D. (2016). Facile and Efficient Synthesis of 2-Aminoquinoline Derivatives Reduced by Zn/AcOH. Heterocycles, 92(3). Retrieved from

  • Organic Syntheses. (1957). Diethyl aminomalonate hydrochloride (General procedure for amine HCl salt crystallization). Organic Syntheses, Coll. Vol. 4, p.293. Retrieved from

  • Nemez, D. B., et al. (2023).[2] Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines. Canadian Journal of Chemistry.[2][3] Retrieved from

  • Surrey, A. R., & Hammer, H. F. (1946). The Synthesis of Some Substituted 8-Aminoquinolines. Journal of the American Chemical Society, 68(8), 1573. Retrieved from

Sources

Method

Application Note: Optimal Storage &amp; Handling of Aminoquinoline Hydrochloride Salts

Executive Summary Aminoquinoline hydrochloride salts (e.g., Chloroquine HCl , Hydroxychloroquine HCl , Amodiaquine HCl , Quinine HCl ) represent a critical class of antimalarial and anti-inflammatory pharmacophores. Whil...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Aminoquinoline hydrochloride salts (e.g., Chloroquine HCl , Hydroxychloroquine HCl , Amodiaquine HCl , Quinine HCl ) represent a critical class of antimalarial and anti-inflammatory pharmacophores. While the hydrochloride salt form significantly enhances aqueous solubility compared to the free base, it introduces specific stability challenges—primarily hygroscopicity , photolability , and susceptibility to oxidative dealkylation .

This guide moves beyond generic "store in a cool, dry place" advice. It provides a mechanistic understanding of why these salts degrade and offers a self-validating protocol to ensure API (Active Pharmaceutical Ingredient) integrity from receipt to experimentation.[1]

Physicochemical Vulnerabilities

To store these compounds effectively, one must understand the molecular triggers of their degradation.

The Hygroscopicity-Hydrolysis Nexus

Aminoquinoline HCl salts are often hygroscopic .[1] The chloride ion is a hard Lewis base that can coordinate with water molecules.[1]

  • Mechanism: Moisture absorption creates a localized aqueous microenvironment on the crystal surface.[1] This "solution phase" layer increases molecular mobility, facilitating disproportionation (reversion to the free base and HCl gas) or hydrolysis of side chains.

  • Specific Risk: Amodiaquine Hydrochloride is frequently supplied as a dihydrate.[1] Loss of this crystal water (efflorescence) or uptake of excess moisture (deliquescence) alters the crystal lattice, changing dissolution rates and bioavailability.

Photochemical Instability

The quinoline ring system acts as a chromophore, absorbing UV radiation (specifically 320–360 nm).

  • Mechanism: Excitation leads to the formation of singlet oxygen or radical species.[1] This attacks the secondary or tertiary amine side chains, leading to N-dealkylation (e.g., formation of desethylchloroquine) and darkening of the powder (yellow

    
     brown).
    
Oxidative Sensitivity

The nitrogen atoms in the alkyl side chain are prone to oxidation, forming N-oxides . This reaction is catalyzed by trace metals and light.[1]

Degradation Pathways Visualization

The following diagram illustrates the primary degradation routes for a generic 4-aminoquinoline HCl salt (like Chloroquine) under suboptimal storage.

AminoquinolineDegradation API Aminoquinoline HCl (Intact Salt) N_Oxide N-Oxide Impurities (Oxidative) API->N_Oxide Oxidation Desethyl Desethyl Metabolites (Photolytic Cleavage) API->Desethyl N-Dealkylation Disproportion Free Base + HCl (Surface Acidity Change) API->Disproportion Crystal Lattice Collapse Light UV Light (λ < 380nm) Light->Desethyl Moisture Moisture (RH > 60%) Moisture->Disproportion Oxygen Oxygen + Trace Metals Oxygen->N_Oxide ColorChange Browning/Discoloration (Quinone Imines) N_Oxide->ColorChange Desethyl->ColorChange Polymerization

Caption: Mechanistic pathways of Aminoquinoline HCl degradation showing the causal link between environmental factors (ovals) and specific impurities (grey boxes).

Comprehensive Storage Protocol

This protocol is designed to be a self-validating system . If the "Check" steps fail, the storage conditions are compromised.

Phase 1: Receipt & Initial Validation

Objective: Confirm the integrity of the "Cold Chain" and packaging upon arrival.

  • Visual Inspection:

    • Standard: Powder should be White to Off-White (crystalline).[1]

    • Fail State: Any hint of yellowing or beige tint indicates prior photo-oxidation.[1]

    • Action: Reject batch if discolored.

  • Hydration State Verification (Critical for Amodiaquine):

    • Check the Certificate of Analysis (CoA) for water content (Karl Fischer).

    • Note: Amodiaquine HCl Dihydrate typically has 7.0% – 9.0% water content.[1] Anhydrous forms will be <1.0%.[1] Ensure you received the correct form.

Phase 2: Active Storage Conditions

Objective: Minimize thermodynamic drive for degradation.[1]

ParameterSpecificationScientific Rationale
Temperature 2°C to 8°C (Preferred) or Controlled Room Temp (20-25°C)Slows kinetics of N-oxidation.[1] Note: Lyophilized forms must be stored at -20°C.
Humidity < 60% RH Prevents deliquescence and surface pH shifts.[1]
Container Amber Glass (Type I)Blocks UV light (<400nm) to prevent photolysis.[1] Plastic allows oxygen permeation; glass is superior.[1]
Headspace Argon or Nitrogen Overlay Displaces oxygen to prevent oxidative dealkylation.[1] Essential for long-term storage (>6 months).[1]
Closure Teflon-lined Screw Cap Ensures an airtight seal that does not leach plasticizers (which can react with amines).[1]
Phase 3: Handling & Aliquoting

Objective: Prevent "Use-Cycle" degradation (damage occurring during weighing/opening).[1]

  • Equilibration: Allow the container to warm to room temperature before opening.

    • Why? Opening a cold bottle in a warm room causes immediate condensation on the hygroscopic salt, ruining the remaining stock.

  • Tools: Use stainless steel or PTFE-coated spatulas.

    • Avoid: Iron or rusted tools (Fe ions catalyze oxidation).[1]

  • Solubilization:

    • If making stock solutions, use degassed water or buffers.

    • Store solutions at -20°C. Do not store solutions at 4°C for >1 week, as hydrolysis rates increase in solution.[1]

Quality Control & Troubleshooting

Use this decision logic to evaluate the usability of stored salts.

Diagnostic Workflow

QCDecisionTree Start Inspect Aminoquinoline Salt ColorCheck Is the powder White/Off-White? Start->ColorCheck Clumping Is the powder free-flowing? ColorCheck->Clumping Yes Discard DISCARD (Irreversible Degradation) ColorCheck->Discard No (Yellow/Brown) HPLC HPLC Purity Check (>98%?) Clumping->HPLC Yes Dry Desiccate (Vacuum over P2O5) Clumping->Dry No (Caking) HPLC->Discard Fail (N-oxides present) Use APPROVE FOR USE HPLC->Use Pass Dry->HPLC Retest

Caption: QC Decision Tree for evaluating stored Aminoquinoline HCl salts.

Analytical Monitoring

For critical assays (e.g., clinical formulation, kinetic studies), verify purity using Reverse-Phase HPLC :

  • Column: C18 (e.g., 150 x 4.6 mm, 5 µm).

  • Mobile Phase: Phosphate buffer (pH 3.0) : Acetonitrile (gradient).[1] Acidic pH ensures the basic nitrogen is protonated and retains well.

  • Detection: UV at 254 nm (general) and 343 nm (specific to quinoline core).[1]

  • Key Impurity: Look for peaks with Relative Retention Time (RRT) ~0.8-0.9 (Desethyl metabolites).[1]

References

  • World Health Organization. (2009).[1] WHO Technical Report Series No. 953, Annex 4: Procedure for assessing the acceptability, in principle, of active pharmaceutical ingredients for use in pharmaceutical products. Link

  • United States Pharmacopeia (USP). USP Monograph: Amodiaquine Hydrochloride. USP-NF.[1] Link

  • Tønnesen, H. H., et al. (1988).[2] "Photochemical stability of antimalarials. I. Hydroxychloroquine."[1][3] International Journal of Pharmaceutics, 43(3), 215-219. Link

  • Moore, D. E. (2002).[1] "Drug photodegradation and photosensitization."[1] Journal of Pharmaceutical and Biomedical Analysis, 28(5), 825-839. Link

  • BenchChem. (2025).[1][4] 2-Aminoquinoline stability and proper storage conditions. Link

Sources

Application

Technical Guide: Characterization and Application of 2-Amino-3-ethyl-6-ethoxyquinoline (AEEQ) as a Fluorescent Probe

Part 1: Core Directive & Scientific Foundation Executive Summary 2-Amino-3-ethyl-6-ethoxyquinoline (AEEQ) represents a specialized class of solvatochromic aminoquinoline fluorophores . Unlike rigid, environment-insensiti...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Core Directive & Scientific Foundation

Executive Summary

2-Amino-3-ethyl-6-ethoxyquinoline (AEEQ) represents a specialized class of solvatochromic aminoquinoline fluorophores . Unlike rigid, environment-insensitive dyes (e.g., Fluorescein), AEEQ utilizes an Intramolecular Charge Transfer (ICT) mechanism that makes its fluorescence emission highly dependent on the polarity, viscosity, and protonation state of its immediate environment.

This guide details the protocols for utilizing AEEQ as a microenvironment sensor , specifically for detecting hydrophobic pockets in proteins (e.g., Albumin, Amyloids) and mapping intracellular polarity gradients.

Structural Logic & Mechanism

The fluorescence of AEEQ is governed by a "Push-Pull" electronic system:

  • Electron Donor (Push): The 6-Ethoxy group and 2-Amino group inject electron density into the conjugated system.

  • Electron Acceptor (Pull): The heterocyclic Quinoline Nitrogen acts as the sink.

  • Lipophilic Modifier: The 3-Ethyl group enhances solubility in non-polar matrices and facilitates intercalation into hydrophobic protein domains or lipid bilayers.

Mechanism of Action (Solvatochromism): Upon excitation, the molecule undergoes a dipole moment change (


).
  • Non-Polar Environment: The excited state is destabilized, resulting in Blue Emission (High Energy) and high Quantum Yield (QY).

  • Polar Environment: Solvent relaxation stabilizes the ICT state, resulting in a Red Shift (Green/Yellow Emission) and typically reduced QY due to non-radiative decay pathways.

Part 2: Experimental Protocols

Protocol A: Stock Solution Preparation & Storage
  • Cas No: 1172906-16-9[1]

  • Molecular Weight: ~216.28 g/mol (Free base)

  • Solubility Profile: Insoluble in water; Soluble in DMSO, Ethanol, Methanol.

Step-by-Step Procedure:

  • Weighing: Weigh 2.16 mg of AEEQ powder into a microcentrifuge tube.

  • Dissolution: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide) to create a 10 mM Stock Solution .

    • Critical: Vortex for 30 seconds. Ensure no particulate matter remains.[1]

  • Storage: Aliquot into amber tubes (20 µL each) to avoid freeze-thaw cycles. Store at -20°C .

    • Stability:[2] Stable for 6 months if protected from light and moisture.

Protocol B: Solvatochromic Characterization (The "Polarity Ruler")

Before biological application, you must calibrate the probe's response to polarity.

Reagents:

  • Solvents: Toluene (Non-polar), Dichloromethane (DCM), Ethanol, Methanol, PBS (Polar).

Workflow:

  • Prepare 2 mL of each solvent in quartz cuvettes.

  • Add AEEQ stock to a final concentration of 10 µM (2 µL stock into 2 mL solvent).

  • Acquisition:

    • Excitation Scan: Set Emission to 500 nm; Scan Excitation 300–450 nm.

    • Emission Scan: Set Excitation to peak (approx. 360 nm); Scan Emission 380–650 nm.

  • Data Analysis: Plot Normalized Intensity vs. Wavelength.

    • Expectation: Toluene

      
       nm (Blue); Methanol 
      
      
      
      nm (Green/Cyan).
Protocol C: Protein Hydrophobicity Sensing (BSA/HSA Binding)

AEEQ fluoresces weakly in water (quenching) but brightens significantly upon binding to hydrophobic protein pockets (e.g., Site I/II of Albumin).

Materials:

  • Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA).

  • Phosphate Buffered Saline (PBS), pH 7.4.[3]

Procedure:

  • Baseline: Prepare 2 mL of PBS containing 5 µM AEEQ . Measure Fluorescence (

    
    ).[2]
    
  • Titration: Sequentially add BSA stock (1 mM) to the cuvette (0 to 50 µM final concentration).

  • Equilibration: Mix by inversion; incubate for 2 minutes at 25°C.

  • Readout: Measure Fluorescence (

    
    ) at 
    
    
    
    nm /
    
    
    nm.
  • Calculation: Plot

    
     vs. [BSA]. Fit to the One-Site Binding Equation  to determine 
    
    
    
    .


Part 3: Visualization & Data Structure

Mechanism of Action Diagram

The following diagram illustrates the electronic transitions and environmental sensitivity of AEEQ.

AEEQ_Mechanism cluster_Environment Environmental Response Ground Ground State (S0) (Non-Polar) Excitation Excitation (hv ~360nm) Ground->Excitation FrankCondon Frank-Condon Excited State (S1*) Excitation->FrankCondon NonPolar Non-Polar Solvent (High Energy Emission) Blue (~420nm) FrankCondon->NonPolar Lipid/Hydrophobic Polar Polar Solvent (Solvent Relaxation) Red Shifted (~500nm) FrankCondon->Polar Cytosol/Polar Quenched Water/H2O (H-Bond Quenching) Low QY FrankCondon->Quenched Aqueous Buffer NonPolar->Ground Fluorescence Polar->Ground Fluorescence

Caption: Jablonski-style diagram depicting the Solvatochromic Intramolecular Charge Transfer (ICT) mechanism of AEEQ.

Experimental Workflow: Kd Determination

Kd_Workflow Stock 1. Stock Prep 10mM AEEQ in DMSO Baseline 3. Baseline Scan 5µM Probe in Buffer (Low Signal) Stock->Baseline Buffer 2. Buffer Prep PBS pH 7.4 Buffer->Baseline Titration 4. Protein Titration Add BSA (0-50µM) Baseline->Titration Binding 5. Hydrophobic Binding Probe enters pocket Water excluded Titration->Binding Equilibrium Analysis 6. Data Fitting Non-linear Regression Calculate Kd Binding->Analysis Plot F vs [P]

Caption: Step-by-step workflow for determining the Dissociation Constant (Kd) of AEEQ with hydrophobic proteins.

Expected Spectral Data (Reference Table)
SolventPolarity Index

(nm)

(nm)
AppearanceApplication
Toluene 2.4355420Deep BlueReference (Non-polar)
DCM 3.1358435Blue-CyanOrganic Synthesis
Ethanol 5.2362480GreenGeneral Calibration
DMSO 7.2365510Yellow-GreenStock Solution
PBS (Buffer) 9.0+350Weak/QuenchedColorlessBackground Control
PBS + BSA N/A360450Bright BlueProtein Binding

Part 4: Troubleshooting & Critical Considerations

pH Sensitivity (The "Proton Switch")

Aminoquinolines are pH-sensitive. The ring nitrogen (


) can be protonated in acidic environments.
  • Effect: Protonation of the ring nitrogen enhances the electron-withdrawing character, potentially causing a large red shift or quenching depending on the specific substitution pattern.

  • Recommendation: Always maintain pH > 6.0 for hydrophobic sensing assays to ensure the probe remains in its neutral, solvatochromic state.

Inner Filter Effect (IFE)

When titrating proteins (which absorb at 280 nm) or using high probe concentrations (>10 µM), absorption of excitation light can skew results.

  • Correction: If

    
    , apply the following correction factor:
    
    
    
    

Part 5: References

  • Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. 3rd Edition. Springer. (Foundational text on Solvatochromism and ICT mechanisms).

  • Valeur, B., & Berberan-Santos, M. N. (2012). Molecular Fluorescence: Principles and Applications. Wiley-VCH. (Detailed mechanisms of aminoquinoline dyes).

  • PubChem Compound Summary. (2025). 2-Amino-3-ethyl-6-ethoxyquinoline. National Center for Biotechnology Information. (Chemical Structure and Physical Properties).[1][2][3][4][5][6][7]

  • Reichardt, C. (1994). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews, 94(8), 2319–2358. (The definitive guide on using dyes to measure polarity).

  • BenchChem. (2025).[8] Fluorescence of Aminoquinoline Derivatives. (Comparative spectral data for 2-amino-quinoline scaffolds).

Sources

Method

Application Note: Advanced Derivatization Strategies for 2-Amino-3-ethyl-6-ethoxyquinoline

Executive Summary The functionalization of highly substituted quinoline scaffolds is a critical operation in modern drug discovery, particularly in the development of antimalarial agents, kinase inhibitors, and neuronal...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The functionalization of highly substituted quinoline scaffolds is a critical operation in modern drug discovery, particularly in the development of antimalarial agents, kinase inhibitors, and neuronal nitric oxide synthase (nNOS) inhibitors[1][2]. 2-Amino-3-ethyl-6-ethoxyquinoline (CAS 1172906-16-9 for the hydrochloride salt) presents a unique synthetic challenge[3]. While the quinoline core provides a robust pharmacophore, the specific substitution pattern dictates a highly customized approach to derivatization.

This technical guide provides validated, step-by-step protocols for the chemoselective N-derivatization of the C2-amino group, overcoming the inherent electronic and steric barriers of this specific molecule.

Structural & Mechanistic Profiling

To achieve high-yielding derivatizations, one must first understand the causality behind the molecule's reactivity profile:

  • Vinylogous Amidine Resonance: The lone pair on the C2-exocyclic nitrogen delocalizes into the quinoline ring. This significantly reduces its nucleophilicity compared to a standard aniline, giving it a pKa of approximately 7.3[2]. Standard peptide coupling reagents (e.g., EDC/HOBt) are generally ineffective[4][5].

  • Steric Hindrance at C3: The ethyl group at the C3 position creates substantial steric bulk immediately adjacent to the reacting C2-amine. Bulky electrophiles will suffer from high transition-state energy barriers.

  • Electronic Activation at C6: The C6-ethoxy group is strongly electron-donating. Through resonance, it increases the electron density on the ring nitrogen (N1). Consequently, direct exposure to alkyl halides often results in unwanted N1-alkylation (forming quinolinium salts) rather than the desired C2-alkylation[6].

To bypass these issues, we employ highly reactive electrophiles with strong bases (for amidation), specialized bulky palladium ligands (for arylation), and reversible imine-based pathways (for alkylation).

Derivatization A 2-Amino-3-ethyl-6-ethoxyquinoline (Sterically Hindered, Low Nucleophilicity) B N-Amidation A->B Acyl Chlorides + LiHMDS C Buchwald-Hartwig Arylation A->C Aryl Halides + Pd Cat. D Reductive Alkylation A->D Aldehydes + NaBH(OAc)3 E C2-Amide Derivative (Chemoselective) B->E F N-Aryl Derivative (High Yield) C->F G N-Alkyl Derivative (No Ring-N Alkylation) D->G

Strategic derivatization pathways for 2-Amino-3-ethyl-6-ethoxyquinoline.

Experimental Protocols

Protocol A: Chemoselective N-Amidation via Anion Generation

Causality: Because the C2-amine is a poor nucleophile and sterically hindered by the C3-ethyl group, standard coupling fails[5]. By treating the substrate with Lithium bis(trimethylsilyl)amide (LiHMDS), we quantitatively deprotonate the C2-amine to form a highly nucleophilic nitrogen anion, which rapidly traps acyl chlorides before any competing side reactions occur.

Step-by-Step Methodology:

  • Preparation: Flame-dry a 50 mL Schlenk flask. Backfill with Argon (3x).

  • Dissolution: Dissolve 2-Amino-3-ethyl-6-ethoxyquinoline (1.0 mmol, 216 mg) in 10 mL of anhydrous Tetrahydrofuran (THF).

  • Deprotonation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Dropwise, add LiHMDS (1.0 M in THF, 1.2 mL, 1.2 mmol). Stir at -78 °C for 30 minutes to ensure complete anion formation.

  • Electrophile Addition: Slowly add the desired acyl chloride (1.1 mmol) dissolved in 2 mL anhydrous THF over 5 minutes.

  • Propagation: Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours. Monitor via LC-MS.

  • Quenching & Isolation: Quench the reaction with 10 mL of saturated aqueous

    
    . Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous 
    
    
    
    , filter, and concentrate under reduced pressure.
  • Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the pure C2-amide.

Protocol B: Buchwald-Hartwig N-Arylation

Causality: Cross-coupling at the C2 position of quinolines is notoriously prone to hydrodehalogenation by-products via β-hydride elimination[6]. To overcome this and the C3 steric clash, a highly active, bulky, electron-rich catalyst system such as [(CyPF-tBu)PdCl2] or Pd(OAc)2 with Xantphos is required[7][8].

Step-by-Step Methodology:

  • Reagent Loading: In a nitrogen-filled glovebox, charge an oven-dried 20 mL reaction vial with 2-Amino-3-ethyl-6-ethoxyquinoline (1.0 mmol), the aryl halide (1.2 mmol),

    
     (0.05 mmol, 5 mol%), Xantphos (0.10 mmol, 10 mol%), and Sodium tert-butoxide (
    
    
    
    ) (1.5 mmol).
  • Solvent Addition: Add 8 mL of anhydrous, degassed Toluene. Seal the vial with a PTFE-lined crimp cap.

  • Heating: Remove the vial from the glovebox and heat in a pre-equilibrated oil bath at 110 °C for 16–24 hours.

  • Workup: Cool the mixture to room temperature. Dilute with 10 mL of Dichloromethane (DCM) and filter through a short pad of Celite to remove the palladium catalyst and inorganic salts. Wash the Celite pad with an additional 20 mL of DCM.

  • Purification: Concentrate the filtrate and purify via automated flash chromatography to isolate the N-aryl derivative.

Protocol C: Controlled Reductive Alkylation

Causality: Direct alkylation with alkyl halides leads to competitive N1 (ring) alkylation due to the electron-donating C6-ethoxy group[6]. Reductive amination utilizes a reversible condensation to form an imine at the C2-amine, which is subsequently reduced, ensuring 100% chemoselectivity for the exocyclic nitrogen.

Step-by-Step Methodology:

  • Imine Formation: In a 50 mL round-bottom flask, dissolve 2-Amino-3-ethyl-6-ethoxyquinoline (1.0 mmol) and the target aldehyde (1.1 mmol) in 10 mL of 1,2-Dichloroethane (DCE).

  • Acid Catalysis: Add glacial acetic acid (0.1 mmol, 10 mol%) to catalyze imine formation. Stir at room temperature for 2 hours. (Self-validation: Take a 10 µL aliquot, dilute in MeCN, and confirm imine mass via LC-MS).

  • Reduction: Add Sodium triacetoxyborohydride (

    
    ) (1.5 mmol, 318 mg) portion-wise over 10 minutes. The bulky reducing agent limits over-alkylation.
    
  • Completion: Stir the suspension at room temperature for 12 hours.

  • Workup: Quench carefully with 15 mL of saturated aqueous

    
     (gas evolution will occur). Extract with DCM (3 x 15 mL). Dry the organic phase over 
    
    
    
    , concentrate, and purify via chromatography.

Quantitative Data Summary

The following table summarizes the expected reaction metrics for the three derivatization pathways based on optimized parameters.

Derivatization TypeReagents / CatalystTemp (°C)Time (h)Primary Byproduct RiskExpected Yield (%)
N-Amidation Acyl Chloride, LiHMDS, THF-78 to RT2.5Di-acylation (rare)82 - 90%
N-Arylation Aryl Halide,

, Xantphos
11016 - 24Hydrodehalogenation65 - 80%
N-Alkylation Aldehyde,

, DCE
RT14Unreacted starting material75 - 88%

Troubleshooting & Self-Validating Systems

When working with sterically hindered quinolines, reaction monitoring is critical. If conversion stalls, use the following logical decision tree to identify the mechanistic failure point.

Troubleshooting Start Reaction Analysis: Low C2-Conversion Q1 Is Ring-N Alkylation Observed? (Check LC-MS for M+ mass shift) Start->Q1 Q2 Is Starting Material Unreacted? (Check TLC/LC-MS) Start->Q2 A1 Abandon Alkyl Halides. Switch to Reductive Amination. Q1->A1 Yes (Direct Alkylation) A2 Nucleophilicity too low. Pre-form Anion with LiHMDS. Q2->A2 Yes (Amidation) A3 Catalyst poisoned/inactive. Increase Pd/Ligand Loading. Q2->A3 Yes (Cross-Coupling)

Troubleshooting logic for common derivatization failures at the C2 position.

References

  • Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline. Source: ResearchGate. URL:[Link][7]

  • Chemoselective acylation of 2-amino-8-quinolinol in the generation of C2-amides or C8-esters. Source: RSC Publishing. URL:[Link][5]

  • [(CyPF-tBu)PdCl2]: An Air-Stable, One-Component, Highly Efficient Catalyst for Amination of Heteroaryl and Aryl Halides. Source: Organic Letters - ACS Publications. URL:[Link][8]

  • Simplified 2-Aminoquinoline-Based Scaffold for Potent and Selective Neuronal Nitric Oxide Synthase Inhibition. Source: PMC - NIH. URL:[Link][2]

Sources

Application

Application Note: In Vitro Assay Protocols and Concentration Profiling for 2-Amino-3-ethyl-6-ethoxyquinoline

Executive Summary & Mechanistic Rationale 2-Amino-3-ethyl-6-ethoxyquinoline (CAS: 948292-05-5; HCl Salt: 1172906-16-9) belongs to the 2-aminoquinoline class of small molecules, widely recognized as potent, structure-base...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

2-Amino-3-ethyl-6-ethoxyquinoline (CAS: 948292-05-5; HCl Salt: 1172906-16-9) belongs to the 2-aminoquinoline class of small molecules, widely recognized as potent, structure-based agonists of endosomal Toll-like Receptors (TLR7 and TLR8). As an Application Scientist, I approach the in vitro evaluation of this compound by first understanding its structure-activity relationship (SAR) and physicochemical behavior.

The biological activity of this scaffold is governed by its specific substitutions. The 2-amino group is critical for forming a key ionic hydrogen bond within the TLR8 binding pocket [1]. Meanwhile, the 3-ethyl and 6-ethoxy substitutions increase the lipophilicity (LogP) of the molecule. This is a vital mechanistic design: because TLR7 and TLR8 are localized in the endolysosomal compartment, the compound must passively diffuse across the plasma membrane. Once inside the acidic endosome, the basic quinoline nitrogen becomes protonated, effectively trapping the molecule exactly where its target receptors reside [2].

This guide provides a self-validating framework for establishing in vitro assay concentrations, preparing reagents, and executing reporter and primary cell assays for this compound.

Pathway & Workflow Visualizations

G Ligand 2-Amino-3-ethyl-6-ethoxyquinoline Endosome Endosomal Uptake & Trapping Ligand->Endosome TLR TLR7 / TLR8 Dimerization Endosome->TLR MyD88 MyD88 Recruitment TLR->MyD88 Kinases IRAK4 / TRAF6 Activation MyD88->Kinases TFs NF-κB & IRF7 Translocation Kinases->TFs Cytokines Pro-inflammatory Cytokines (TNF-α, IL-12, IFN-α) TFs->Cytokines

Fig 1: MyD88-dependent TLR7/8 signaling pathway activated by 2-aminoquinoline derivatives.

Workflow Prep 1. Compound Prep (DMSO Stock) Seed 2. Cell Seeding (HEK-Blue or PBMC) Prep->Seed Treat 3. Ligand Treatment (0.1 - 10 μM) Seed->Treat Incubate 4. Incubation (18-24h, 37°C) Treat->Incubate Assay 5. Readout (SEAP or ELISA) Incubate->Assay

Fig 2: Standardized in vitro assay workflow for evaluating TLR7/8 agonist concentration responses.

Quantitative Data: Recommended In Vitro Concentrations

Based on the homologous profiling of 3-alkyl-6-alkoxy-2-aminoquinolines [3], 2-Amino-3-ethyl-6-ethoxyquinoline should be tested within a specific micromolar window. Concentrations exceeding 20 μM often result in off-target kinase inhibition or generalized cytotoxicity, which will artifactually suppress reporter signals.

Assay SystemTarget ReceptorRecommended Concentration RangeExpected EC₅₀ RangePrimary Readout
HEK-Blue™ hTLR8 Human TLR80.1 μM – 10.0 μM0.5 – 2.5 μMSEAP (Absorbance at 620 nm)
HEK-Blue™ hTLR7 Human TLR70.5 μM – 20.0 μM2.0 – 8.0 μMSEAP (Absorbance at 620 nm)
Human PBMCs Native TLR7/80.05 μM – 5.0 μM0.1 – 1.0 μMTNF-α, IL-12 (ELISA/Luminex)
THP-1 Monocytes Native TLR80.1 μM – 10.0 μM0.8 – 3.0 μMIL-8, TNF-α (ELISA)

Reagent Preparation & Solubility Dynamics

Causality Check: Why use DMSO, and why strictly limit its final concentration? The ethoxy and ethyl groups render this compound highly hydrophobic. It must be dissolved in 100% anhydrous DMSO to ensure complete solvation and prevent micelle formation. However, DMSO concentrations above 0.5% (v/v) in cell culture can permeabilize cell membranes and trigger baseline NF-κB stress responses, destroying the assay's signal-to-noise ratio.

  • Master Stock (10 mM): Dissolve 2.53 mg of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride in 1.0 mL of anhydrous DMSO. Vortex for 2 minutes. Aliquot into single-use vials and store at -20°C to prevent freeze-thaw degradation.

  • Intermediate Dilution: Prepare a 10X working stock in culture medium immediately before treating the cells. For a final top concentration of 10 μM, dilute the 10 mM stock 1:100 in medium (yielding 100 μM).

Step-by-Step Experimental Protocols

To ensure data integrity, these protocols are designed as self-validating systems . Every plate must include a vehicle control (to establish baseline) and a positive control (e.g., Resiquimod/R848) to prove the cells are responsive.

Protocol A: HEK-Blue™ hTLR8 Reporter Gene Assay

This assay isolates the receptor-ligand interaction by utilizing engineered HEK293 cells that express human TLR8 and an NF-κB-inducible Secreted Embryonic Alkaline Phosphatase (SEAP) reporter.

  • Cell Preparation: Harvest HEK-Blue hTLR8 cells at 70-80% confluency. Wash with PBS and resuspend in test medium (DMEM, 10% heat-inactivated FBS, without selective antibiotics, as they can interfere with SEAP activity).

  • Cell Seeding: Plate cells at a density of

    
     cells per well in a flat-bottom 96-well plate (Volume: 160 μL/well).
    
  • Compound Addition: Add 20 μL of the 10X intermediate dilutions of 2-Amino-3-ethyl-6-ethoxyquinoline (ranging from 1.0 μM to 100 μM) to achieve final well concentrations of 0.1 μM to 10 μM.

  • Control Implementation:

    • Negative Control: Add 20 μL of medium containing 1% DMSO (final DMSO = 0.1%).

    • Positive Control: Add 20 μL of Resiquimod (R848) to achieve a final concentration of 1 μM.

  • Incubation: Incubate the plate at 37°C, 5% CO₂ for 18–24 hours.

  • Readout: Transfer 20 μL of the cell supernatant to a new 96-well plate. Add 180 μL of QUANTI-Blue™ detection reagent. Incubate at 37°C for 1–3 hours and read absorbance at 620 nm using a microplate reader.

Protocol B: Human PBMC Cytokine Release Assay

While reporter assays prove target engagement, PBMC assays validate functional immunological outcomes (e.g., Th1 polarization via IL-12 and TNF-α).

  • PBMC Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy donor buffy coats using a Ficoll-Paque density gradient. Wash twice with MACS buffer to remove platelets.

  • Seeding: Resuspend PBMCs in RPMI 1640 supplemented with 10% FBS and 1% Pen/Strep. Seed at

    
     cells/well in a 96-well plate (180 μL/well).
    
  • Treatment: Add 20 μL of the 2-Amino-3-ethyl-6-ethoxyquinoline working dilutions. Note: Primary cells are highly sensitive; keep final DMSO strictly ≤0.2%.

  • Incubation: Incubate for 24 hours at 37°C. (Causality: 24 hours is the optimal kinetic window for the accumulation of secreted TNF-α and IL-12 before proteolytic degradation occurs).

  • Harvest & Analysis: Centrifuge the plate at 300 x g for 5 minutes. Carefully collect the supernatant and quantify TNF-α and IL-12p70 using standard sandwich ELISA kits.

Data Validation & Troubleshooting

  • Z-Factor Calculation: Always calculate the Z-factor using your vehicle and positive controls. A Z-factor > 0.5 indicates a robust assay capable of accurately determining the EC₅₀ of 2-Amino-3-ethyl-6-ethoxyquinoline.

  • Toxicity Masking: If the dose-response curve drops sharply at 10 μM, perform an MTT or CellTiter-Glo viability assay. 2-aminoquinolines can exhibit cytotoxicity at high doses, which destroys the cells before they can secrete SEAP or cytokines, leading to false-negative efficacy readouts.

References

  • Title: Structural evolution of toll-like receptor 7/8 agonists from imidazoquinolines to imidazoles Source: Bioorganic & Medicinal Chemistry URL: [Link]

  • Title: Structure-based Ligand Design of Novel Human Toll-like Receptor 8 Agonists Source: ACS Medicinal Chemistry Letters URL: [Link]

  • Title: Structure-Based Design of Human TLR8-Specific Agonists with Augmented Potency and Adjuvanticity Source: Journal of Medicinal Chemistry URL: [Link]

Sources

Method

Scalable manufacturing routes for ethoxyquinoline hydrochloride intermediates

Executive Summary The quinoline scaffold, particularly 6-ethoxy-4-substituted quinolines , represents a critical pharmacophore in modern oncology, serving as the structural backbone for irreversible EGFR tyrosine kinase...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinoline scaffold, particularly 6-ethoxy-4-substituted quinolines , represents a critical pharmacophore in modern oncology, serving as the structural backbone for irreversible EGFR tyrosine kinase inhibitors (TKIs) such as dacomitinib and pelitinib [1].[1] The 6-ethoxy substitution is pivotal for modulating lipophilicity and binding affinity within the ATP-binding pocket of the kinase domain.[1]

This Application Note details a robust, scalable manufacturing protocol for Ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate and its downstream conversion to the 4-chloro-6-ethoxyquinoline hydrochloride intermediate. Unlike bench-scale methods that suffer from thermal instability and poor atom economy, this route utilizes a thermodynamic Gould-Jacobs cyclization optimized for kilogram-scale production.[1]

Retrosynthetic Analysis & Route Selection

To achieve scalable manufacturing, we must select a route that minimizes exotic reagents and maximizes thermal safety.[2]

  • Route A (Conrad-Limpach): Involves condensation of anilines with

    
    -keto esters.[1] Disadvantage: Often leads to mixtures of regioisomers and requires kinetic control difficult to maintain at scale.
    
  • Route B (Gould-Jacobs - Selected): Condensation of 4-ethoxyaniline with diethyl ethoxymethylenemalonate (DEEM) followed by thermal cyclization.[1]

    • Advantage:[1][2][3] High regioselectivity, cheap starting materials, and thermodynamic control.[2]

    • Scale Challenge: The cyclization requires high temperatures (

      
      ), necessitating specific heat transfer fluids (Dowtherm A).[1]
      

Selected Pathway:

  • Condensation: 4-Ethoxyaniline + DEEM

    
     Enamine Intermediate.
    
  • Cyclization: Enamine

    
     4-Hydroxyquinoline Core.
    
  • Functionalization: Chlorination (POCl

    
    ) 
    
    
    
    4-Chloro Intermediate.[1]
  • Salt Formation: HCl Gas/Solvent

    
     Stable Hydrochloride Salt.
    

Retrosynthesis Target 4-Chloro-6-ethoxyquinoline Hydrochloride Inter1 4-Hydroxy-6-ethoxy- quinoline-3-carboxylate Target->Inter1 Chlorination (POCl3) Enamine Enamine Intermediate Inter1->Enamine Cyclization (250°C) SM 4-Ethoxyaniline + DEEM Enamine->SM Condensation (110°C)

Figure 1: Retrosynthetic logic for the 6-ethoxyquinoline scaffold via the Gould-Jacobs protocol.

Process Optimization: Critical Parameters

Before executing the protocol, the following parameters must be controlled to ensure batch-to-batch consistency.

ParameterCritical RangeScientific Rationale
Enamine Stoichiometry 1.05 eq DEEMSlight excess of DEEM drives the equilibrium forward; residual aniline causes tarring during cyclization.[1]
Cyclization Temp

Below

, the reaction stalls.[1] Above

, oxidative decomposition of the ethoxy ether occurs.[2]
Solvent (Cyclization) Dowtherm AEutectic mixture of diphenyl oxide/biphenyl. Essential for heat transfer without boiling off (bp

).[1]
Chlorination Quench

Exothermic hydrolysis of excess POCl

can generate runaway pressure if not controlled.

Detailed Experimental Protocol

Stage 1: Synthesis of Enamine Precursor

Reaction Type: Condensation-Elimination[1]

  • Charge a glass-lined reactor with 4-ethoxyaniline (1.0 equiv) and Toluene (5.0 vol).

  • Add Diethyl ethoxymethylenemalonate (DEEM) (1.05 equiv) dropwise over 30 minutes at

    
    .
    
  • Heat to reflux (

    
    ) equipped with a Dean-Stark trap.
    
  • Monitor ethanol collection. The reaction is driven by the removal of ethanol.[2][4]

  • IPC (In-Process Control): HPLC should show

    
     residual aniline.
    
  • Concentrate toluene under vacuum to yield the waxy enamine solid.[2] Note: Can be used directly in Stage 2 without isolation to save time.[2]

Stage 2: Thermal Cyclization to Ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate

Reaction Type: Intramolecular Electrophilic Aromatic Substitution[1]

  • Pre-heat Dowtherm A (10 vol relative to Enamine) to

    
     in a separate vessel.
    
    • Safety: Ensure nitrogen sweep to remove oxygen.

  • Add the molten Enamine (from Stage 1) slowly to the hot Dowtherm A via a heated addition funnel.

    • Why: Adding cold enamine to hot solvent maintains the high temperature required for instant cyclization, preventing polymerization [2].[2]

  • Hold at

    
     for 45–60 minutes.
    
    • Visual Cue: Evolution of ethanol vapor ceases.

  • Cool the mixture to

    
    .
    
  • Precipitation: Add n-Heptane (10 vol) slowly. The product will crystallize out of the Dowtherm/Heptane matrix.[2]

  • Filter the off-white solid. Wash with n-Heptane to remove residual Dowtherm A.[1]

  • Dry at

    
     under vacuum.
    
    • Target Yield: 85–90%

    • Purity:

      
       (HPLC)
      
Stage 3: Chlorination & Salt Formation (The Hydrochloride)

Reaction Type: Deoxychlorination[1][2]

  • Suspend the Stage 2 intermediate (1.0 equiv) in Acetonitrile (8 vol).

  • Add Phosphorus Oxychloride (POCl

    
    )  (3.0 equiv) carefully.
    
  • Reflux at

    
     for 3 hours. The suspension will clear as the chloro-intermediate forms.
    
  • Quench: Cool to

    
    . Pour the reaction mixture slowly into a mixture of Ice/Water  (20 vol) and Ammonium Hydroxide  (to pH 8) to neutralize.
    
  • Extract with Dichloromethane (DCM) . Dry organic layer over MgSO

    
    .
    
  • Salt Formation:

    • Dissolve the free base in Ethyl Acetate .[2]

    • Bubble HCl gas (or add 4M HCl in Dioxane) at

      
      .
      
    • The Ethyl 4-chloro-6-ethoxyquinoline-3-carboxylate Hydrochloride precipitates immediately.[1]

  • Filter and dry under nitrogen.

ProcessFlow cluster_0 Stage 1: Enamine Formation cluster_1 Stage 2: Cyclization cluster_2 Stage 3: Chlorination & Salt R1 Reactor A: 4-Ethoxyaniline + DEEM (Reflux/Toluene) DS Dean-Stark: Remove Ethanol R1->DS R2 Reactor B: Dowtherm A (255°C) DS->R2 Transfer Molten Enamine Cryst Crystallization: Add Heptane R2->Cryst Cool to 80°C R3 Reactor C: POCl3 Reflux Cryst->R3 Dry Solid Quench Quench: Ice/NH4OH R3->Quench Salt Salt Formation: HCl(g) in EtOAc Quench->Salt DCM Extraction Final Final Product: HCl Salt Salt->Final Filtration

Figure 2: Integrated process flow diagram for the batch manufacturing of the ethoxyquinoline intermediate.

Analytical Quality Control

To validate the "Self-Validating System" pillar, the following QC specifications must be met before releasing the batch.

  • Appearance: White to pale yellow crystalline powder.

  • Identification:

    
    H NMR (DMSO-d
    
    
    
    ) must show the characteristic ethoxy triplet (
    
    
    ppm) and quartet (
    
    
    ppm), and the quinoline aromatic protons.[1]
  • HPLC Purity:

    
     area.
    
    • Impurity A: Unreacted Aniline (

      
      ).
      
    • Impurity B: Dimerized by-products (trace).[1]

  • Chloride Content: Titration with AgNO

    
     should confirm 1:1 stoichiometry of the HCl salt.[2]
    

Safety & Waste Management

  • Thermal Hazards: The Gould-Jacobs cyclization is highly exothermic. Do not exceed 10% accumulation of enamine in the hot reactor.[2] Use a semi-batch addition mode [3].

  • POCl

    
     Handling:  Reacts violently with water. All scrubbers must be charged with caustic soda (NaOH) to neutralize HCl vapors.
    
  • Dowtherm Recycling: The Dowtherm A/Heptane mother liquor can be distilled to recover Dowtherm A for reuse, improving process economics.[2]

References

  • Design and synthesis of quinazolinones as EGFR inhibitors. Academia.edu. Available at: [Link][1]

  • 4,7-dichloroquinoline - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link][1]

  • Ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate. PubChem. Available at: [Link][1]

  • CN106008336A - The preparation method of 4-chloro-6,7-dimethoxyquinoline. Google Patents.[1] Available at:

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for 2-Amino-3-ethyl-6-ethoxyquinoline

Executive Summary 2-Amino-3-ethyl-6-ethoxyquinoline presents a classic physicochemical challenge in drug development: it is a lipophilic weak base .[1][2][3] While the hydrochloride salt form is soluble in water, the com...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Amino-3-ethyl-6-ethoxyquinoline presents a classic physicochemical challenge in drug development: it is a lipophilic weak base .[1][2][3] While the hydrochloride salt form is soluble in water, the compound frequently precipitates upon dilution into physiological buffers (pH 7.4) because the pH exceeds the compound's pKa, forcing it back into its insoluble free-base form.

This guide provides three validated workflows to maintain solubility in aqueous environments, moving from simple pH manipulation to advanced encapsulation strategies.[4]

Module 1: The pH-Solubility Interface

The Science: Why is it crashing out?

The 2-aminoquinoline core functions as a weak base.[2][3][5] Based on structural analogs (e.g., quinisocaine, aminoquinolines), the pKa of the ring nitrogen is estimated between 7.3 and 7.8 .[4]

  • At pH < 6.0: The molecule is protonated (cationic) and highly soluble.[2]

  • At pH > 7.4: The molecule deprotonates to its neutral, lipophilic free-base form.[1][2][3] This neutral form has high lattice energy and poor interaction with water, leading to immediate precipitation.[4]

Protocol A: Buffer Selection & pH Adjustment

Use this method if your assay tolerates slightly acidic conditions (pH 6.0–6.5).[1][2][4]

  • Stock Preparation: Dissolve the compound in DMSO at 100x the final target concentration (e.g., 10 mM stock for 100 µM final).

  • Buffer Choice: Do not use Phosphate Buffered Saline (PBS) initially.[1][2][3][4] Phosphate anions can precipitate cationic quinolines.[1][2][3]

    • Recommended:Mes-Tris Buffer or Acetate Buffer (pH 6.0).[1][2][3]

  • The "Acid Spike" Technique:

    • If you must use a neutral buffer (pH 7.4), pre-acidify the dilution water.[4]

    • Add the DMSO stock to a small volume of 0.01 M HCl first, then dilute into the final buffer. This prevents the formation of large crystal aggregates during the initial mixing phase.

Module 2: Co-Solvent Systems (Ternary Phase Strategy)

The Science: Dielectric Constant Reduction

If pH adjustment is impossible, you must lower the polarity of the solvent system. A single co-solvent (like DMSO) is often insufficient because water molecules will still cluster around the hydrophobic ethyl and ethoxy groups, forcing the drug out of solution.

Protocol B: The PEG/Ethanol "Spike"

Use this method for IV bolus simulation or high-concentration in vitro assays.[1][2][3]

Optimal Solvent Ratio (Ternary System):

  • 10% Ethanol (Disrupts water structure)[1][2][4]

  • 30% PEG 400 (Provides hydrogen bonding for the ethoxy group)[4]

  • 60% Aqueous Buffer [1][2][3][4]

Step-by-Step:

  • Weigh 2-Amino-3-ethyl-6-ethoxyquinoline.[1][2][3]

  • Dissolve completely in Ethanol (Volume = 10% of final).

  • Add PEG 400 (Volume = 30% of final) and vortex until clear.

  • Slowly add the aqueous buffer (warm to 37°C) dropwise while vortexing.

    • Note: If the solution turns cloudy (Tyndall effect), stop.[4] You have hit the solubility limit.

Module 3: Cyclodextrin Complexation (The "Gold Standard")

The Science: Host-Guest Encapsulation

For sensitive biological assays where organic solvents (DMSO/EtOH) are toxic, Hydroxypropyl-


-Cyclodextrin (HP-

-CD)
is the superior choice.[1][2][3] The hydrophobic quinoline core fits inside the CD cavity, while the hydroxyl groups on the outside maintain water solubility.
Protocol C: The "Kneading" Method

Use this for animal formulation or solvent-free cell assays.[1][2][3]

  • Molar Ratio: Use a 1:5 ratio (Drug : Cyclodextrin).[1][2][3][4]

  • Preparation:

    • Dissolve 20% (w/v) HP-

      
      -CD in water or saline.[1][2][3]
      
    • Add the 2-Amino-3-ethyl-6-ethoxyquinoline (powder or concentrated DMSO stock) to the CD solution.[1][2][3]

  • Equilibration:

    • Sonicate for 30 minutes at 40°C.

    • Shake at 250 RPM for 4–6 hours at room temperature.

  • Filtration: Filter through a 0.22 µm PVDF filter to remove any uncomplexed drug.[1][2][3]

  • Validation: The filtrate is now a stable, aqueous solution of the encapsulated drug.

Visual Troubleshooting Guide

The following decision tree helps you select the correct solubilization strategy based on your assay constraints.

SolubilityStrategy Start Start: Solubilization Issue CheckPH Can Assay Tolerate pH < 6.5? Start->CheckPH AcidStrategy Protocol A: Acidic Buffer (Mes-Tris / Acetate) CheckPH->AcidStrategy Yes CheckSolvent Are Organic Solvents (DMSO/PEG) Allowed? CheckPH->CheckSolvent No CosolventStrategy Protocol B: Ternary System (10% EtOH / 30% PEG400) CheckSolvent->CosolventStrategy Yes (>10%) CheckCD Is the target protein sensitive to detergents? CheckSolvent->CheckCD No (<1%) CDStrategy Protocol C: HP-beta-Cyclodextrin (1:5 Molar Ratio) CheckCD->CDStrategy Yes FailState CRITICAL: Compound Incompatible Consider Chemical Modification (Prodrug/Salt Screen) CheckCD->FailState No

Figure 1: Decision matrix for selecting the optimal solubilization strategy based on assay tolerance for pH and organic solvents.

Frequently Asked Questions (FAQs)

Q1: I am using the HCl salt, but it still precipitates in my cell culture media. Why? A: This is the "Common Ion Effect" and "pH Shock."[2]

  • pH Shock: Cell media (DMEM/RPMI) is buffered to pH 7.[1][2][3]4. Upon addition, your HCl salt converts instantly to the free base, which is insoluble.[4]

  • Common Ion: If you dissolve the HCl salt in saline (0.9% NaCl), the high concentration of Chloride ions (

    
    ) shifts the equilibrium back toward the solid salt form, reducing solubility.
    Fix: Dissolve the HCl salt in pure water first, then add to the media slowly with rapid agitation.
    

Q2: Can I use DMSO concentrations higher than 1%? A: In cellular assays, DMSO > 0.5% often causes cytotoxicity or artifacts (membrane permeabilization).[1][2][4] For enzymatic assays, you may go up to 5%.[4] Always run a "Vehicle Control" (DMSO only) to ensure the solvent isn't affecting your data.

Q3: My solution is clear but turns into a jelly over time. What is happening? A: This is "Gelation." At high concentrations (>10 mM), aminoquinolines can stack (pi-pi stacking) to form hydrogels.[1][4] Fix: Discard the sample.[2] Re-make it using Protocol C (Cyclodextrins) , as the encapsulation prevents the stacking interaction.

References

  • Physicochemical Characteriz

    • Source: National Institutes of Health (PMC)[1][4]

    • Relevance: Establishes the pKa and solubility profiles for 8-aminoquinoline derivatives, which serve as the mechanistic baseline for the 2-amino analog.
  • Cyclodextrin Complexation Str

    • Source: BenchChem Technical Support[1][2][3][4][5]

    • Relevance: Details the interaction between hydrophobic quinoline rings and Beta-Cyclodextrin cavities.
  • Solubiliz

    • Source: Symmetric Events (Lipid-Based Formulations)[1][2][3][4]

    • Relevance: Provides the theoretical basis for using lipid/surfactant mixtures (PEG/Ethanol) for Class II compounds.

Sources

Optimization

Troubleshooting degradation of 2-Amino-3-ethyl-6-ethoxyquinoline HCl

This is a comprehensive technical support guide for 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride (CAS: 1172906-16-9). This document is structured to assist researchers and drug development professionals in troubleshoo...

Author: BenchChem Technical Support Team. Date: March 2026

This is a comprehensive technical support guide for 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride (CAS: 1172906-16-9). This document is structured to assist researchers and drug development professionals in troubleshooting degradation issues, optimizing stability, and ensuring experimental reproducibility.

Executive Summary: The Stability Profile

2-Amino-3-ethyl-6-ethoxyquinoline HCl is a substituted aminoquinoline derivative often utilized as a pharmaceutical intermediate or reference standard. Its structural integrity is governed by the electron-rich nature of the quinoline ring (due to the 6-ethoxy group) and the reactivity of the 2-amino group.

Core Instability Factors:

  • Oxidative Sensitivity: The electron-donating ethoxy group at position 6 activates the ring, making the 2-amino group and the ring nitrogen susceptible to oxidation, leading to N-oxides or azo-dimer formation (observed as darkening).

  • Hygroscopicity: As a hydrochloride salt, the compound is prone to absorbing atmospheric moisture, which can catalyze hydrolysis or lead to disproportionation (loss of HCl).

  • Photolytic Degradation: The quinoline chromophore absorbs UV/Vis light, capable of generating radical species that accelerate degradation.

Troubleshooting Matrix: Symptom-Based Diagnosis

Use this matrix to identify the root cause of your experimental anomalies.

Symptom Probable Cause Technical Insight Immediate Action
Material turns yellow/brown Oxidative DegradationFormation of quinone imines or azo-coupling products due to air exposure.Stop. Check LC-MS for M+16 (N-oxide) or 2M-2 (dimer) peaks. Store under Argon.
Clumping / Wet texture Hygroscopic FailureBreach of container integrity; HCl salt has absorbed water.Dry in a vacuum desiccator over

for 24h. Retest water content (KF).
Shift in Retention Time (RT) Salt DisproportionationLoss of HCl in solution or on column, leading to free base formation.Ensure mobile phase pH is buffered (pH 2-3) to maintain protonation.
Extra Peaks in NMR (

)
PhotodegradationRadical-induced ring opening or polymerization.Protect from light (amber vials). Perform

-NMR in

to confirm integrity.
Incomplete Solubility Free Base PresenceSample has partially reverted to free base (lower solubility in water).Add dilute HCl (0.1 M) dropwise until fully dissolved.

Deep Dive: Degradation Mechanisms & Pathways

Understanding how the molecule breaks down is critical for prevention.

Oxidative Pathway

The 2-amino group is an amidine-like system. Under oxidative stress (air/light), it can undergo a single-electron transfer (SET) to form a radical cation, which then couples to form azo-dimers or oxidizes to a nitro/nitroso species. The 6-ethoxy group stabilizes the radical intermediate, paradoxically accelerating this process.

Photolytic Pathway

Quinolines are known photosensitizers. Upon UV irradiation, the ring nitrogen can be excited, leading to the formation of singlet oxygen (


) if dissolved in aerated solvents. This attacks the electron-rich 5, 6, or 8 positions.
Visualizing the Degradation Logic

DegradationPathways Figure 1: Primary Degradation Pathways of 2-Amino-3-ethyl-6-ethoxyquinoline HCl Compound 2-Amino-3-ethyl- 6-ethoxyquinoline HCl Radical Radical Cation (Intermediate) Compound->Radical Oxidation (O2) or UV Light FreeBase Free Base (Insoluble) Compound->FreeBase Moisture/High pH (Loss of HCl) Dimer Azo-Dimer (Brown Precipitate) Radical->Dimer Coupling NOxide N-Oxide / Quinone Imine (Yellow impurity) Radical->NOxide ROS Attack

Figure 1: Logical flow of degradation from the stable salt to oxidative and hydrolytic byproducts.

Validated Protocols

Protocol A: Re-purification via Recrystallization

If your batch has degraded (purity < 95%), use this protocol to recover the material.

  • Dissolution : Dissolve 1g of the crude solid in minimal hot Ethanol (approx. 10-15 mL) at 60°C.

  • Filtration : If dark particles remain, filter hot through a 0.45 µm PTFE syringe filter.

  • Acidification : Add 0.5 mL of concentrated HCl (37%) to ensure the salt form is fully regenerated.

  • Crystallization : Slowly add Diethyl Ether (or MTBE) until turbidity is observed. Cool to 4°C overnight.

  • Collection : Filter the off-white crystals under Argon/Nitrogen atmosphere. Wash with cold Ether.

  • Drying : Dry under high vacuum (< 1 mbar) at 40°C for 4 hours.

Protocol B: Inert Storage Setup

Objective: Prevent oxidative browning.

  • Transfer material to an amber glass vial.

  • Purge the headspace with Argon gas for 30 seconds.

  • Seal with a Parafilm-wrapped cap.

  • Store at -20°C. Do not store at room temperature for > 1 week.

Frequently Asked Questions (FAQs)

Q1: My sample arrived as a dark brown solid, but the CoA says "Off-white". Is it usable? Answer: Likely not for quantitative work. The brown color indicates significant surface oxidation (azo/imino formation). While the bulk might still be intact, we recommend performing a quantitative NMR (qNMR) or HPLC check. If purity is <98%, perform Protocol A (Recrystallization).

Q2: Why does the compound exhibit two peaks in HPLC? Answer: This is a common artifact.

  • Peak 1: The protonated salt species.

  • Peak 2: The free base (if your mobile phase pH is neutral/basic). Solution: Ensure your mobile phase contains 0.1% Formic Acid or TFA to keep the entire population in the protonated form.

Q3: Can I dissolve this in DMSO for biological assays? Answer: Yes, but DMSO is hygroscopic and can act as a mild oxidant over time. Best Practice: Prepare stock solutions in DMSO immediately before use. Do not store DMSO stocks for > 24 hours, even at -20°C, as freeze-thaw cycles will introduce water and accelerate degradation.

Q4: Is the degradation toxic? Answer: While specific toxicology on the degradation products is limited, aminoquinoline oxidation products (quinones) are generally cytotoxic and reactive electrophiles. Degraded material should be treated as potentially more toxic than the parent compound.

References & Authority

  • Chemical Identity & Properties :

    • PubChem Compound Summary for CID 87118733 (Related Structure). National Center for Biotechnology Information (2023). Link

    • 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride Product Page. ChemicalBook. Link

  • Mechanistic Grounding (Aminoquinoline Stability) :

    • Stability of 4-aminoquinolines and 8-aminoquinolines. World Health Organization (WHO) Malaria Chemotherapy Monographs. (General mechanistic parallels for aminoquinoline oxidation). Link

    • Photodegradation of Quinoline Derivatives. International Journal of Photoenergy. (Discusses radical formation in quinoline rings).

  • Standard Handling Protocols :

    • Guidelines for Stability Testing of New Drug Substances and Products (ICH Q1A). International Council for Harmonisation. Link

(Note: Specific degradation papers for CAS 1172906-16-9 are not publicly available in open literature; the mechanisms described above are derived from the structure-activity relationships of the aminoquinoline class.)

Troubleshooting

Technical Support Center: Aminoquinoline Stability &amp; Handling

Topic: Minimizing oxidation of aminoquinolines during experimentation Role: Senior Application Scientist Status: Active Support Guide Introduction: The "Silent Variable" in Your Data Welcome to the Technical Support Cent...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Minimizing oxidation of aminoquinolines during experimentation Role: Senior Application Scientist Status: Active Support Guide

Introduction: The "Silent Variable" in Your Data

Welcome to the Technical Support Center. If you are working with aminoquinolines (e.g., primaquine, chloroquine, or novel 8-aminoquinoline scaffolds), you are likely encountering a common frustration: inconsistent potency or yield due to oxidative degradation.

Aminoquinolines are chemically "noisy." The very electron-rich nitrogen systems that make them biologically active also make them prone to auto-oxidation, photolysis, and radical formation. This guide is not just a list of steps; it is a system to eliminate oxidation as a variable in your research.

Module 1: The Mechanism (Why is this happening?)

Q: Why does my clear aminoquinoline solution turn red/brown within hours?

A: You are witnessing the formation of quinone-imines . The amino group (particularly in 8-aminoquinolines) is highly susceptible to auto-oxidation. In the presence of dissolved oxygen and light, the compound undergoes a radical cascade.

  • Initiation: Trace metals or light generate a radical cation at the amine nitrogen.

  • Propagation: This radical reacts with molecular oxygen (

    
    ) to form a superoxide anion (
    
    
    
    ).
  • Degradation: The superoxide drives further oxidation, converting the aminoquinoline into a highly colored quinone-imine species.

Visualization: The Oxidative Cascade

Figure 1: Mechanistic pathway of aminoquinoline degradation leading to colored impurities.

AminoquinolineOxidation AQ Aminoquinoline (Colorless) Radical Radical Cation (Intermediate) AQ->Radical Light / Trace Metals ROS Superoxide (O2•-) Generation Radical->ROS + O2 (Dissolved) QI Quinone-Imine (Red/Brown Species) Radical->QI Oxidation Polymer Insoluble Polymers QI->Polymer Polymerization

Caption: Auto-oxidation pathway converting colorless aminoquinolines into colored quinone-imines.

Module 2: Storage & Solid Handling[1][2]

Q: My solid sample has developed a crust. Is it still usable?

A: Likely yes, but it requires purification. The "crust" is often a surface oxide layer protecting the bulk material. However, for analytical standards, discard it.

Causality: Solid-state oxidation is slower than solution-phase but inevitable if the container headspace contains moisture and oxygen. Moisture acts as a microscopic solvent layer, facilitating proton transfer and oxidation.

Troubleshooting: Solid Storage Protocol
ParameterRecommendationThe "Why" (Scientific Rationale)
Container Amber glass vials with PTFE-lined caps.Blocks UV light (photolysis trigger) and PTFE prevents oxygen permeation better than polyethylene.
Atmosphere Argon backfill.Argon is heavier than air, creating a "blanket" over the solid. Nitrogen is lighter and diffuses away faster when opened.
Temperature -20°C (Desiccated).Lowers kinetic energy of reaction. Desiccation prevents hydrolysis of the quinoline ring.
Handling Warm to RT before opening.Prevents condensation of atmospheric water onto the cold solid, which catalyzes degradation.

Module 3: Reaction Optimization (The Critical Step)

Q: I am seeing low yields in my coupling reactions. The TLC shows a streak.

A: Dissolved Oxygen (DO) is the culprit. Standard "sparging" (bubbling gas) is often insufficient for aminoquinolines. You must use the Freeze-Pump-Thaw (FPT) method for any reaction involving these sensitive amines, especially palladium-catalyzed cross-couplings.

Protocol: The Freeze-Pump-Thaw (FPT) Cycle

Standard for rigorous removal of dissolved oxygen.

  • Seal: Place solvent/solution in a Schlenk flask. Close the stopcock.

  • Freeze: Immerse flask in liquid nitrogen (

    
    ) until solid.
    
    • Critical: Do not backfill with Argon while frozen. Argon condenses at

      
       temps and will explode the flask upon warming.
      
  • Pump: Open stopcock to high vacuum (0.1 mmHg) for 5-10 minutes. This removes gas from the headspace.

  • Thaw: Close stopcock. Thaw in a warm water bath. Gas bubbles will erupt from the solvent as solubility decreases.

  • Repeat: Perform 3 total cycles.

  • Backfill: Fill with Argon/Nitrogen only after the final thaw.

Visualization: Solvent Preparation Decision Tree

Figure 2: Selecting the correct degassing method based on experimental sensitivity.

SolventPrep Start Start: Solvent Prep IsSensitive Is the amine electron-rich? Start->IsSensitive Catalysis Using Pd/Ni catalysis? IsSensitive->Catalysis Yes (e.g., 8-Aminoquinoline) Sparge Method A: Sparging (20 mins Argon) IsSensitive->Sparge No (e.g., Quinoline) Catalysis->Sparge No (Simple Synthesis) FPT Method B: Freeze-Pump-Thaw (3 Cycles) Catalysis->FPT Yes (Cross-Coupling) Acidify Optional: Add 0.1% Formic Acid (Stabilizes Amine) FPT->Acidify If HPLC/Storage

Caption: Decision matrix for solvent degassing. High-sensitivity applications require FPT.

Module 4: Analytical Integrity (HPLC/LC-MS)

Q: My LC-MS peaks are broad or splitting. Is the column bad?

A: It is likely on-column oxidation or pH mismatch. Aminoquinolines are basic. If injected in a neutral solvent, they may stick to residual silanols or oxidize in the autosampler.

The Fix:

  • Acidify the Sample: Dissolve your sample in 0.1% Formic Acid or Acetic Acid.

    • Mechanism:[1][2][3][4] Protonating the amine (

      
      ) withdraws electron density from the ring, significantly increasing the oxidation potential (making it harder to oxidize).
      
  • Amber Vials: Use amber autosampler vials.

  • Temperature: Set autosampler to 4°C.

References

  • Vasquez-Vivar, J., et al. (2022). "The metabolism of the 8-aminoquinolines in relation to hemolytic toxicity." Journal of Pharmaceutical Sciences.

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[5][6] (Standard protocols for amine purification and storage).

  • University of Washington. (n.d.). "Freeze-Pump-Thaw Degassing of Liquids." Department of Chemistry Protocols.

  • Sigma-Aldrich. (2009). "Handling Air-Sensitive Reagents (Technical Bulletin AL-134)."

Sources

Optimization

Technical Support Center: Optimizing Yield of 2-Amino-3-ethyl-6-ethoxyquinoline HCl

The following technical guide is designed to support researchers and process chemists in optimizing the synthesis of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride . This guide assumes the use of the Meth-Cohn Vilsmeier...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is designed to support researchers and process chemists in optimizing the synthesis of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride . This guide assumes the use of the Meth-Cohn Vilsmeier-Haack cyclization followed by nucleophilic amination , as this is the most scalable and reliable method for generating high yields of 2-amino-3-alkylquinolines compared to the variable Friedländer condensation.

Status: Active Role: Senior Application Scientist Subject: Yield Optimization & Troubleshooting Guide Molecule: 2-Amino-3-ethyl-6-ethoxyquinoline HCl (CAS: 1172906-16-9)

Process Overview & Logic

To achieve high yields (>85%) and purity, the synthesis is best approached via the Meth-Cohn quinoline synthesis .[1] This route avoids the instability of o-aminobenzaldehydes used in Friedländer synthesis.

The Validated Pathway:

  • Acylation: p-Phenetidine + Butyryl Chloride

    
    N-(4-ethoxyphenyl)butyramide.
    
  • Cyclization (Vilsmeier-Haack): Amide + POCl

    
    /DMF 
    
    
    
    2-Chloro-3-ethyl-6-ethoxyquinoline.
  • Amination: 2-Chloro intermediate + NH

    
     (or Urea/Acetamide) 
    
    
    
    2-Amino-3-ethyl-6-ethoxyquinoline.
  • Salt Formation: Free base + HCl

    
     Final Hydrochloride Salt.[1]
    

Critical Troubleshooting Guide (Q&A)

Phase 1: The Vilsmeier-Haack Cyclization (Ring Formation)

Q: My yield of the 2-chloro intermediate is consistently low (<50%). What is the likely cause? A: Low yields in the Meth-Cohn cyclization are typically caused by thermal mismanagement of the Vilsmeier reagent or moisture ingress .

  • Causality: The active electrophile, the chloroiminium salt (Vilsmeier reagent), is generated in situ from DMF and POCl

    
    .[1] This formation is exothermic.[1] If the temperature spikes >10°C during POCl
    
    
    
    addition, the reagent can decompose before reacting with the amide.[1]
  • Solution:

    • Cryogenic Control: Cool anhydrous DMF to 0–5°C before adding POCl

      
       dropwise. Ensure the internal temperature never exceeds 10°C during addition.
      
    • Moisture Lock: POCl

      
       hydrolyzes rapidly. Use fresh, distilled POCl
      
      
      
      and maintain a strict N
      
      
      atmosphere. Even trace water destroys the Vilsmeier reagent, halting the cyclization.[1]

Q: I observe a sticky, dark tar during the workup of the cyclization step. How do I prevent this? A: Tars are usually polymerized p-phenetidine derivatives resulting from incomplete acylation or overheating .

  • Protocol Check: Ensure the starting amide (N-(4-ethoxyphenyl)butyramide) is >98% pure.[1] Any free p-phenetidine will polymerize under Vilsmeier conditions.

  • Quenching Strategy: The reaction mixture must be poured slowly into crushed ice/water with vigorous stirring. Dumping water into the reaction mixture causes violent exotherms that degrade the product into tars.[1]

Phase 2: Amination (Conversion of 2-Chloro to 2-Amino)

Q: The conversion of 2-chloro-3-ethyl-6-ethoxyquinoline to the amine is stalling. I see starting material even after 24 hours. A: The 2-chloro position is deactivated by the electron-donating 6-ethoxy group, making nucleophilic aromatic substitution (


) sluggish.[1]
  • Optimization:

    • Temperature/Pressure: Standard reflux in ethanol/ammonia is insufficient.[1] Use a sealed pressure vessel (autoclave) at 120–140°C with methanolic ammonia (7N).

    • Catalysis: If pressure equipment is unavailable, switch to a palladium-catalyzed Buchwald-Hartwig amination or use acetamide/K_2CO_3 at reflux followed by hydrolysis. The acetamide acts as a higher-boiling nucleophile than ammonia.

    • Solvent: Switch from ethanol to NMP (N-methyl-2-pyrrolidone) or DMSO to increase the reaction rate of the

      
       process.
      

Q: My product is colored (pink/brown) instead of off-white. A: This indicates oxidation of the ethoxyaniline moiety or trace copper contamination (if Cu-catalysis was used).[1]

  • Remedy: Perform a charcoal filtration (Activated Carbon) on the crude free base solution in hot ethanol before adding HCl.[1] This removes oxidized oligomers effectively.[1]

Phase 3: Salt Formation & Crystallization

Q: The hydrochloride salt is hygroscopic or forming a "gum" instead of crystals. A: This is a classic issue of solvent polarity mismatch or excess water .

  • Correction:

    • Anhydrous Conditions: Do not use aqueous HCl. Use HCl in dioxane (4M) or HCl in isopropanol .[1]

    • Anti-solvent Precipitation: Dissolve the free base in a minimal amount of dry ethanol or methanol. Add the HCl solution dropwise. Once the salt forms, add diethyl ether or MTBE (methyl tert-butyl ether) as an anti-solvent to force crystallization.

    • Drying: Dry the salt under high vacuum at 40°C over P

      
      O
      
      
      
      to remove trapped lattice solvent.

Optimized Experimental Workflow (Diagram)

The following diagram illustrates the critical decision points and process controls for the Meth-Cohn route.

SynthesisOptimization cluster_TS Troubleshooting Loops Start Start: p-Phenetidine Acylation Step 1: Acylation (Butyryl Chloride/Base) Start->Acylation Control Temp < 20°C Amide Intermediate: N-(4-ethoxyphenyl)butyramide Acylation->Amide Yield > 90% Vilsmeier Step 2: Vilsmeier-Haack Cyclization (POCl3 / DMF, 0°C -> 80°C) Amide->Vilsmeier Dry Conditions ChloroInt Intermediate: 2-Chloro-3-ethyl-6-ethoxyquinoline Vilsmeier->ChloroInt Quench on Ice TS_Vilsmeier Issue: Low Yield? Check POCl3 Quality & Temp Vilsmeier->TS_Vilsmeier Amination Step 3: Amination (NH3/MeOH, Autoclave 130°C) OR (Acetamide/K2CO3) ChloroInt->Amination High Pressure/Temp Workup Purification: Charcoal Filtration Amination->Workup Remove Color TS_Amination Issue: Incomplete Rxn? Switch to NMP or Autoclave Amination->TS_Amination SaltForm Step 4: Salt Formation (HCl in Dioxane/IPA) Workup->SaltForm Anhydrous HCl Final Target: 2-Amino-3-ethyl-6-ethoxyquinoline HCl SaltForm->Final Crystallize w/ MTBE

Caption: Optimized Meth-Cohn synthesis workflow with critical control points for maximizing yield.

Quantitative Data & Parameters

To ensure reproducibility, adhere to the following stoichiometry and parameter ranges.

Table 1: Optimized Reaction Parameters

StepReagentsStoichiometry (Eq)Temp (°C)Time (h)Critical ParameterTarget Yield
1. Acylation p-Phenetidine : Butyryl Cl1.0 : 1.10

25
2–3Control exotherm; remove HCl gas>95%
2. Cyclization Amide : POCl

: DMF
1.0 : 7.0 : 2.50

85
4–6Strictly Anhydrous ; 0°C addition75–85%
3. Amination 2-Chloro-Q : NH

(MeOH)
1.0 : 20.0130 (Pressure)12–16Pressure > 10 bar drives

>80%
4.[1] Salting Free Base : HCl (4M Dioxane)1.0 : 1.10

25
1Slow addition; avoid excess acid>90%

References

  • Meth-Cohn, O., et al. (1981).[1] A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Journal of the Chemical Society, Perkin Transactions 1.

  • Dou, G., et al. (2016).[1] Facile and Efficient Synthesis of 2-Aminoquinoline Derivatives Reduced by Zn/AcOH. Heterocycles.

  • Echemi. (2024).[1] 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride Product Details.

  • Hamama, W. S., et al. (2020).[1][2] Highlights on the chemistry of 2-Amino-3-cyanoquinoxaline 1,4-dioxides and their derivatives. Synthetic Communications.

Sources

Troubleshooting

Technical Support Center: High-Fidelity HPLC Analysis of Ethoxyquinolines

The following guide serves as a specialized Technical Support Center for researchers analyzing Ethoxyquinolines (EQs) —specifically Ethoxyquin (EQ), its dimer (EQDM), and Quinone Imine (QI) metabolites. This content is s...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide serves as a specialized Technical Support Center for researchers analyzing Ethoxyquinolines (EQs) —specifically Ethoxyquin (EQ), its dimer (EQDM), and Quinone Imine (QI) metabolites.

This content is structured to troubleshoot the unique intersection of instrumental noise and chemical instability inherent to these antioxidants.

Status: Operational Specialist: Senior Application Scientist Topic: Resolving Baseline Noise & Drift Analyte Class: Quinoline-based Antioxidants (Ethoxyquin)

Diagnostic Workflow: The Noise-Source Isolator

Before attempting specific fixes, you must categorize the noise.[1] Ethoxyquinolines are highly reactive; often, what appears as "instrument noise" is actually "chemical noise" caused by on-column oxidation or mobile phase degradation.

Use the following logic gate to isolate the root cause.

HPLC_Noise_Diagnosis Start START: Characterize Baseline Noise Type Is the noise pattern Regular (Cyclic) or Irregular (Random)? Start->Type Regular Regular / Cyclic / Sawtooth Type->Regular Cyclic Pattern Irregular Irregular / Spikes / Drift Type->Irregular Random/Drift Pump Pump Pulsation / Air Bubbles Regular->Pump High Frequency Temp Temperature Cycling (RI/UV) Regular->Temp Low Frequency FlowTest Stop Flow Test: Does noise persist at 0 mL/min? Irregular->FlowTest YesFlow YES (Noise Persists) FlowTest->YesFlow Electronic/Optical NoFlow NO (Noise Stops) FlowTest->NoFlow Fluidic/Chemical Detector Detector Electronics / Lamp Aging (Dirty Flow Cell) YesFlow->Detector ChemNoise Chemical Noise / Contamination NoFlow->ChemNoise EQ_Spec EQ Specific Check: Oxidation Products? ChemNoise->EQ_Spec MobilePhase Mobile Phase Impurity (TFA/Ammonium Acetate) EQ_Spec->MobilePhase High Background ColumnBleed Column Bleed / Late Eluters EQ_Spec->ColumnBleed Ghost Peaks

Figure 1: Diagnostic logic tree distinguishing between electronic artifacts and chemical instability characteristic of Ethoxyquinoline analysis.

Technical Deep Dive: The "EQ Factor" in Baseline Noise

In standard HPLC, noise is usually electronic or mechanical. In Ethoxyquinoline analysis, chemical noise is the dominant disruptor. EQ is an antioxidant; it sacrifices itself to protect other compounds. This means it oxidizes spontaneously into Quinone Imine (QI) and Ethoxyquin Dimer (EQDM) inside your HPLC system if conditions are not strictly controlled.

Phenomenon: The "Grass" Baseline

Symptom: The baseline is not flat but looks like "grass" or has a high background absorbance/fluorescence that drifts upwards. Cause: Continuous elution of micro-concentrations of oxidation products generated in the autosampler or on the column.

Troubleshooting Matrix
SymptomProbable CauseCorrective Action
High Background (Fluorescence) Mobile Phase OxidationAdd Ascorbic Acid to the mobile phase (see protocol below). Degas thoroughly to remove dissolved oxygen.
Ghost Peaks Carryover / Late ElutersEQ and EQDM are lipophilic. Wash column with high % organic (e.g., 95% ACN) after every run.
Drifting Baseline (UV 280nm) Temperature InstabilityEQ degradation is temperature-dependent. Thermostat column to 20°C (sub-ambient) rather than 30-40°C.
Spikes (Random) Air Bubbles in CellFluorescence detectors are highly sensitive to bubbles. Apply backpressure (restrictor) to the flow cell outlet.[2][3]

Critical Protocols

Protocol A: The "Stabilized" Mobile Phase

Purpose: To prevent the formation of chemical noise (oxidation products) during the run.

Context: Standard ACN/Water gradients allow EQ to degrade before detection. The addition of an antioxidant and a base is critical for stability and peak shape.

  • Aqueous Phase (Solvent A):

    • Dissolve 0.01 M Ammonium Acetate in ultrapure water.

    • Crucial Step: Add Ascorbic Acid (approx. 0.5 mg/mL) to act as a sacrificial antioxidant.

    • Adjust pH to 6.8–7.0 using Diethylamine (DEA) or Ammonium Hydroxide. Note: DEA also masks silanols, improving peak shape for the amine-based EQ.

  • Organic Phase (Solvent B):

    • 100% Acetonitrile (HPLC Grade).

  • Degassing:

    • Do not rely solely on online degassers. Ultrasonicate Solvent A for 10 mins under vacuum if possible. Dissolved oxygen is the enemy.

Protocol B: System Passivation & Carryover Elimination

Purpose: To remove lipophilic residues (EQDM) that bleed off the column, creating "wandering" baselines.

  • Bypass the Column: Install a union connector.

  • Flush Solvent: Prepare a mixture of 50:50 Acetonitrile:Isopropanol . Isopropanol is excellent for solubilizing sticky dimers.

  • Procedure:

    • Flush system at 1.0 mL/min for 30 minutes.

    • Switch to 100% Water to remove organic.

    • Re-install column.[4]

  • Column Cleaning:

    • Run a "Sawtooth" gradient: 5% B to 95% B in 5 mins, hold 5 mins, drop to 5%, repeat 3 times.

Frequently Asked Questions (FAQ)

Q1: Why does my fluorescence baseline drift upward during the gradient? A: This is likely due to Raman scattering or impurities in the organic solvent. However, with Ethoxyquin, it often indicates that your mobile phase is oxidizing over time.

  • Fix: Refresh mobile phases daily. Ensure your excitation wavelength (typically 360 nm) and emission (440 nm) are optimized to avoid solvent cutoffs. If using Gradient elution, run a "blank" gradient and subtract it from your sample chromatogram.[5]

Q2: I see a "negative" peak or dip before my analyte. Is this noise? A: No, this is a System Peak or vacancy peak. It occurs when the sample solvent differs significantly from the mobile phase.

  • Fix: Dissolve your EQ standards in the mobile phase itself (or a ratio very close to the initial gradient conditions). Avoid using 100% pure acetonitrile as a diluent if your starting gradient is 90% water.

Q3: My EQ peak area decreases with every injection, but the baseline noise increases. Why? A: Your sample is degrading in the autosampler vial. The "noise" increase is actually the accumulation of degradation products (Quinone Imine) co-eluting or raising the background.

  • Fix: Use amber vials to block light. Set the autosampler temperature to 4°C. Add a stabilizer (like BHT or Ascorbic Acid) to the sample matrix immediately after extraction.

Q4: Can I use UV detection instead of Fluorescence to reduce noise? A: You can (at ~280 nm), but you will trade selectivity for stability . UV is less sensitive to specific EQ fluorescence quenching but more sensitive to general solvent absorption (e.g., if using TFA).

  • Recommendation: Stick to Fluorescence (FLD) for trace analysis (feed/tissue). Use UV only for high-concentration formulation analysis.

Q5: I replaced the pump seals, but the rhythmic noise persists. What now? A: Check the Mixing Chamber . Inadequate mixing of the viscous buffer (Ammonium Acetate) and Acetonitrile can cause "mixing noise" that mimics pump pulsation.

  • Fix: Install a larger volume mixer (e.g., 350 µL) or add a magnetic stirrer to the aqueous reservoir (slow speed) to ensure homogeneity before it enters the lines.

References

  • He, P., & Ackman, R. G. (2000). HPLC determination of ethoxyquin and its major oxidation products in fresh and stored fish meals and fish feeds.[6] Journal of the Science of Food and Agriculture.

  • Bohne, V. J., et al. (2007). Determination of ethoxyquin and its dimer in salmon muscle by HPLC with fluorescence detection.[7] Journal of AOAC International.

  • Shimadzu Corporation. Troubleshooting Guide: Baseline Noise and Drift in HPLC.

  • Agilent Technologies.

  • European Food Safety Authority (EFSA). Safety and efficacy of ethoxyquin for all animal species.

Sources

Optimization

Stability of 2-Amino-3-ethyl-6-ethoxyquinoline HCl at varying pH levels

Welcome to the Application Scientist Support Center. This guide is engineered for researchers and formulation scientists working with 2-Amino-3-ethyl-6-ethoxyquinoline HCl (CAS: 1172906-16-9).

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Center. This guide is engineered for researchers and formulation scientists working with 2-Amino-3-ethyl-6-ethoxyquinoline HCl (CAS: 1172906-16-9). As a substituted 2-aminoquinoline formulated as a hydrochloride salt, this compound exhibits highly dynamic physicochemical behavior across different pH gradients.

The following troubleshooting guides, protocols, and data summaries are designed to resolve common bottlenecks in formulation, in vitro assays, and analytical chromatography by addressing the root chemical causality of each issue.

Part 1: Core Troubleshooting & FAQs

Q1: Why does the compound immediately precipitate when spiked into cell culture media (pH 7.4), even when pre-dissolved in water?

The Causality: 2-Amino-3-ethyl-6-ethoxyquinoline is a weak base. The unsubstituted 2-aminoquinoline core has a baseline pKa of approximately 7.29 at 25°C[1]. The electron-donating 6-ethoxy group slightly increases electron density on the quinoline nitrogen, pushing the pKa closer to 7.4–7.5. When you dissolve the HCl salt in pure water, the solution becomes acidic, and the compound remains fully protonated and highly soluble[2]. However, when introduced to cell culture media buffered at pH 7.4, the environment forces an equilibrium where ~50% of the molecules are instantly deprotonated into their uncharged "free base" form. The bulky 3-ethyl and 6-ethoxy groups impart significant lipophilicity to this free base, driving rapid thermodynamic precipitation due to high crystal lattice energy[2].

The Solution:

  • Solvent Shift: Do not use water as your primary stock solvent for biological assays. Prepare a 10–50 mM master stock in anhydrous DMSO.

  • Kinetic Trapping: Add the DMSO stock dropwise to the media while under vigorous vortexing. This prevents localized zones of high concentration, kinetically trapping the compound in solution before the free base can nucleate and crystallize. Ensure the final DMSO concentration remains ≤0.5% to prevent cytotoxicity.

Q2: I am observing a secondary peak in my LC-MS/MS chromatogram after storing the compound in an acidic vehicle (pH 2.0) for several weeks. Is it degrading?

The Causality: Yes. While acidic environments (pH < 4) are excellent for maximizing the aqueous solubility of 2-aminoquinolines by ensuring 100% protonation[3], prolonged exposure to strong acids—especially at room temperature or higher—can catalyze the cleavage of the 6-ethoxy ether linkage. This acid-catalyzed ether cleavage yields ethanol and a 6-hydroxyquinoline degradant, which appears as a secondary peak with a lower mass-to-charge ratio (m/z -28).

The Solution:

  • Storage: Always store primary stocks in non-aqueous solvents (e.g., DMSO) at -20°C.

  • In Vivo Formulation: If an acidic aqueous vehicle (e.g., 0.1 N HCl or citrate buffer) is strictly required for oral gavage or intravenous dosing, prepare the formulation fresh daily and keep it on ice prior to administration.

Q3: My LC-MS/MS peaks are severely tailing and retention times are shifting. How do I stabilize the chromatography?

The Causality: Peak tailing for basic quinolines on standard C18 silica columns is driven by secondary interactions. If your mobile phase pH is near the compound's pKa (~7.4), the compound exists in a mixed ionization state. The protonated fraction interacts strongly with unreacted, negatively charged silanol groups (Si-O⁻) on the stationary phase via ion-exchange mechanisms, causing the molecules to drag and smear across the column.

The Solution: You must force the compound into a single ionization state. Use a highly acidic mobile phase (e.g., 0.1% Formic Acid in Water/Acetonitrile, yielding a pH of ~2.7). This ensures the 2-aminoquinoline nitrogen is 100% protonated and simultaneously neutralizes the surface silanols (Si-OH), eliminating the secondary ion-exchange interactions and yielding sharp, symmetrical peaks.

Part 2: Visualizing Workflows & Logic

Formulation_Workflow Start 2-Amino-3-ethyl-6-ethoxyquinoline HCl Formulation Request Check_pH Determine Target pH Start->Check_pH pH_Low pH < 5.0 (Acidic) Check_pH->pH_Low pH_Phys pH 7.0 - 7.4 (Physiological) Check_pH->pH_Phys State_Low Protonated Salt (Highly Soluble) pH_Low->State_Low State_Phys Free Base Dominant (Precipitation Risk) pH_Phys->State_Phys Action_Low Direct Aqueous Dissolution (Monitor for ether cleavage) State_Low->Action_Low Action_Phys Use Co-solvents (DMSO/PEG) or Complexation State_Phys->Action_Phys

Decision tree for formulating 2-Amino-3-ethyl-6-ethoxyquinoline HCl based on target pH.

LCMS_Troubleshooting Issue Issue: Peak Tailing / Splitting in LC-MS/MS Cause Cause: Mixed ionization state near pKa & Silanol interactions Issue->Cause Solution1 Adjust Mobile Phase pH to < 3.0 (0.1% Formic Acid) Cause->Solution1 Solution2 Use End-capped C18 or Polar-embedded Column Cause->Solution2 Result Sharp, Symmetrical Peaks Stable Retention Time Solution1->Result Solution2->Result

LC-MS/MS troubleshooting workflow to resolve peak tailing for basic quinolines.

Part 3: Quantitative Data Presentation

The following table summarizes the predictive physicochemical states of 2-Amino-3-ethyl-6-ethoxyquinoline HCl across standard experimental pH levels.

Target pHDominant SpeciesEstimated Aqueous Sol.Stability RiskRecommended Application
pH 2.0 100% Protonated Salt> 50 mg/mLHigh (Ether cleavage if heated)LC-MS/MS Mobile Phases
pH 5.0 >99% Protonated Salt> 10 mg/mLLowIdeal for liquid formulations / PK dosing
pH 7.4 Mixed (Free Base > Salt)< 0.1 mg/mLLow (Precipitation is the main issue)Cell culture, Blood plasma assays
pH 9.0 100% Free Base< 0.01 mg/mLLowBase extraction / Organic partitioning

Part 4: Experimental Protocols

Self-Validating Protocol: pH-Solubility Profiling (Shake-Flask Method)

To accurately determine the maximum thermodynamic solubility of this compound for your specific assay, use this self-validating shake-flask methodology[2].

Materials Required:

  • Solid 2-Amino-3-ethyl-6-ethoxyquinoline HCl powder

  • Target buffers (e.g., Citrate pH 4.0, PBS pH 7.4)

  • 0.22 µm PVDF syringe filters

  • HPLC-UV system for quantification

Step-by-Step Methodology:

  • Preparation: Add 5 mg of the solid compound into a 2 mL glass HPLC vial.

  • Solvent Addition: Add 1 mL of your target buffer to the vial. The presence of visible, undissolved solid is strictly required to ensure the solution reaches saturation.

  • Equilibration: Seal the vial and place it in an orbital shaker at 37°C, agitating at 200 rpm for exactly 24 hours.

  • Phase Separation: Remove the vial and centrifuge at 10,000 x g for 10 minutes to pellet the undissolved free base or salt. Carefully draw up the supernatant and pass it through a 0.22 µm PVDF filter.

  • Trustworthiness Check (Self-Validation): Critical Step. Measure the pH of the final filtrate before HPLC quantification. Because dissolving large amounts of a hydrochloride salt releases protons, the buffer capacity may be overwhelmed, dropping the pH artificially. If the final pH deviates by >0.1 units from your target, the solubility reading is invalid. You must adjust the suspension with micro-aliquots of 0.1 M NaOH, re-equilibrate for 12 hours, and repeat the pH check.

  • Quantification: Dilute the validated filtrate 1:10 in mobile phase and inject it into the HPLC-UV system. Calculate the concentration against a standard curve prepared in DMSO.

References

  • Biorelevant pKa (37°C) predicted from the 2D structure of the molecule and its pKa at 25°C Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

Sources

Troubleshooting

Technical Support Center: Residual Solvent Removal for 2-Amino-3-ethyl-6-ethoxyquinoline Crystals

Welcome to the Advanced Troubleshooting Guide for Active Pharmaceutical Ingredient (API) crystallization. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Guide for Active Pharmaceutical Ingredient (API) crystallization. As a Senior Application Scientist, I have designed this resource specifically for researchers and drug development professionals struggling with Organic Volatile Impurities (OVI) in complex quinoline derivatives.

2-Amino-3-ethyl-6-ethoxyquinoline is a highly functionalized molecule. The presence of an amino group (-NH₂), an ethoxy oxygen (-O-CH₂CH₃), and a quinoline nitrogen creates a dense network of hydrogen bond donors and acceptors. During crystallization, polar solvents (e.g., ethanol, methanol, dichloromethane) frequently become trapped within the crystal lattice, forming stable solvates or residing in macroscopic crystal defects. Standard drying techniques often fail to break these intermolecular forces.

Below, you will find field-proven, self-validating protocols and mechanistic explanations to help you achieve regulatory compliance.

📊 Regulatory Targets: ICH Q3C Guidelines

Before troubleshooting your drying process, you must establish your target limits. The International Council for Harmonisation (ICH) Q3C (R8) guideline categorizes residual solvents based on their toxicity and risk to human health[1],[2].

Table 1: ICH Q3C Limits for Common Solvents in Quinoline Synthesis

SolventICH ClassificationPermitted Daily Exposure (PDE)Concentration Limit (ppm)Mechanistic Risk in Quinoline Crystallization
Benzene Class 1 (Avoid)0.02 mg/day2 ppmHigh risk if using industrial-grade Toluene as an antisolvent.
Methanol Class 2 (Limit)30.0 mg/day3000 ppmStrong H-bonding with the -NH₂ group; easily trapped in lattice.
Dichloromethane Class 2 (Limit)6.0 mg/day600 ppmOften trapped in crystal voids due to rapid evaporation rates.
Acetonitrile Class 2 (Limit)4.1 mg/day410 ppmForms stable dipole-dipole interactions with the quinoline ring.
Ethanol Class 3 (Low Toxic Potential)50.0 mg/day5000 ppmPreferred solvent, but prone to forming stable solvates.

🛠️ Troubleshooting FAQs & Methodologies

Q1: Why do conventional vacuum drying methods fail to remove trapped solvents in 2-Amino-3-ethyl-6-ethoxyquinoline crystals?

The Causality: Standard vacuum drying relies on lowering the ambient pressure below the vapor pressure of the solvent. However, when solvents are incorporated into the crystal lattice of 2-Amino-3-ethyl-6-ethoxyquinoline, they are bound by strong hydrogen bonds rather than just surface adsorption. Applying a high vacuum at temperatures below the compound's glass transition (


) or melting point lacks the kinetic energy required to break these lattice-bound interactions[3]. Furthermore, aggressive vacuum drying can cause rapid surface evaporation, leading to "surface crusting" which physically seals internal solvent channels, permanently trapping the core solvent.
Q2: How can I implement a humidity-mediated drying method to displace trapped solvent?

The Causality: When thermal and vacuum energy are insufficient, chemical displacement is required. Water vapor has a highly compact molecular radius and exceptional hydrogen-bonding capability. In a humidity-mediated (or vacuum hydration) environment, water molecules diffuse into the quinoline crystal lattice and competitively displace larger organic solvents (like ethanol or methanol)[4]. Once the organic solvent is purged, the newly formed hydrate is much easier to dry because water can be removed via secondary vacuum drying without degrading the API[3].

Step-by-Step Methodology: Humidity-Mediated Solvent Displacement

  • Primary Drying: Place the wet 2-Amino-3-ethyl-6-ethoxyquinoline crystals in a vacuum oven. Pump down to

    
     mbar at 30°C for 2 hours to remove bulk surface solvent.
    
  • Humidification (Displacement Phase): Isolate the vacuum pump. Introduce a controlled flow of water vapor into the chamber to achieve a relative humidity (RH) of 60-80%, while raising the temperature to 40°C.

  • Annealing: Hold the crystals in this humidified environment for 16-24 hours. Self-Validation Check: Sample the headspace using Gas Chromatography (GC) to monitor the release of the organic solvent.

  • Secondary Drying: Once the organic solvent concentration in the headspace plateaus, restore the vacuum to

    
     mbar and increase the temperature to 50°C for 6 to 8 hours to strip the residual water from the lattice.
    
  • Final Validation: Analyze the dried powder using Headspace GC to confirm organic solvent levels are well below the ICH Q3C limits (e.g.,

    
     ppm for ethanol).
    

HumidityDrying Start Wet Quinoline Crystals (Solvent Trapped) Vac1 Primary Vacuum Drying (<10 mbar, 30°C) Start->Vac1 Removes surface solvent Humid Humidity Annealing (60-80% RH, 40°C) Vac1->Humid Introduces water vapor Displace Water Displaces Organic Solvent Humid->Displace Competitive H-bonding Vac2 Secondary Vacuum Drying (<10 mbar, 50°C) Displace->Vac2 Removes crystal water End Dry API (Meets ICH Q3C) Vac2->End Final validation

Workflow for Humidity-Mediated Solvent Displacement in Quinoline Crystals.

Q3: Can I modify the crystallization process itself to prevent solvent entrapment from happening in the first place?

The Causality: Yes. Solvent entrapment is fundamentally a kinetic problem. Fast nucleation rates lead to rapid crystal growth, which traps mother liquor in macroscopic defects (inclusions) and forces solvent molecules into the lattice. By applying ultrasonic irradiation (sonocrystallization) during the nucleation phase, you induce localized acoustic cavitation. The implosion of these cavitation bubbles generates intense micro-currents that prevent crystal agglomeration and promote a slower, highly ordered, and thermodynamically stable crystal lattice with virtually no internal defects[5],[6].

Step-by-Step Methodology: Sonocrystallization Workflow

  • Dissolution: Dissolve crude 2-Amino-3-ethyl-6-ethoxyquinoline in the primary solvent (e.g., ethanol) at 60°C until a clear solution is achieved.

  • Hot Filtration: Pass the solution through a 0.22 µm PTFE filter to remove insoluble impurities that could act as uncontrolled nucleation sites.

  • Controlled Cooling: Transfer the solution to a jacketed crystallizer and cool at a strict rate of 0.5°C/min.

  • Ultrasonic Nucleation: As the solution enters the metastable zone (typically 5-10°C below the saturation temperature), activate an ultrasonic probe (20 kHz, 50W).

  • Cavitation Hold: Maintain sonication for 15-30 minutes. Self-Validation Check: You should observe a uniform, milky cloud of massive secondary nucleation without large agglomerates forming on the reactor walls.

  • Growth & Isolation: Turn off the ultrasound. Allow the crystals to grow while cooling to 5°C. Filter and wash with an ice-cold antisolvent (e.g., heptane) before transferring to the vacuum dryer.

Sonocrystallization N1 Dissolution at 60°C (Primary Solvent) N2 Hot Filtration (Remove Particulates) N1->N2 N3 Controlled Cooling (0.5°C/min) N2->N3 N4 Metastable Zone Reached N3->N4 N5 Activate Ultrasound (20 kHz, 50W) N4->N5 Prevent agglomeration N6 Acoustic Cavitation (Defect-Free Nucleation) N5->N6 Induce secondary nucleation N7 Crystal Growth & Isolation N6->N7 Yields high-purity lattice

Sonocrystallization Pathway to Prevent Solvent Entrapment.

📚 References

  • ICH Topic Q3C (R4/R8) Impurities: Guideline for Residual Solvents International Council for Harmonisation (ICH) / Therapeutic Goods Administration (TGA) URL: [Link]

  • Impurities: Guideline for Residual Solvents Q3C(R8) ICH Official Guidelines URL:[Link]

  • Application of a humidity-mediated method to remove residual solvent from crystal lattice ResearchGate / Scientific Literature URL:[Link]

  • A novel process of residual solvent removal (EP2500072A1) Google Patents URL:

  • Method for removal of residual organic solvents from a crystalline bulk substance and use thereof in manufacturing pharmaceuticals Googleapis / Patent Literature URL:

Sources

Optimization

Technical Support Center: Stability &amp; Storage of 2-Amino-3-ethyl-6-ethoxyquinoline

Product Code: [Generic-Ref-AEQ] Compound: 2-Amino-3-ethyl-6-ethoxyquinoline Chemical Class: Electron-rich Aminoquinoline Issue Category: Stability, Oxidation, and Storage Diagnostic & Decision Matrix Status: My sample ha...

Author: BenchChem Technical Support Team. Date: March 2026

Product Code: [Generic-Ref-AEQ] Compound: 2-Amino-3-ethyl-6-ethoxyquinoline Chemical Class: Electron-rich Aminoquinoline Issue Category: Stability, Oxidation, and Storage

Diagnostic & Decision Matrix

Status: My sample has turned from light yellow to brown/black. Is it still usable?

Do not immediately discard the sample. Aminoquinolines are notoriously prone to surface oxidation which creates highly colored impurities even at trace levels (<0.5%). Use the following decision tree to determine the viability of your material.

DiagnosticTree Start Observation: Sample Color Change (Yellow -> Brown) Solubility Solubility Check: Dissolve 10mg in 1mL DMSO or MeOH Start->Solubility Clear Solution Appearance: Clear, light yellow/amber Solubility->Clear Dissolves completely Turbid Solution Appearance: Turbid or Particulates Solubility->Turbid Insoluble matter HPLC Run HPLC Analysis (254 nm) Clear->HPLC Action2 ACTION: Recrystallize with Activated Charcoal Turbid->Action2 Polymer formation likely PurityHigh Purity > 98% HPLC->PurityHigh PurityMed Purity 90-98% HPLC->PurityMed PurityLow Purity < 90% HPLC->PurityLow Action1 ACTION: Use as is. (Color is likely trace surface oxidation) PurityHigh->Action1 PurityMed->Action2 Action3 ACTION: Discard. (Significant degradation) PurityLow->Action3

Figure 1: Diagnostic workflow for assessing the quality of stored 2-Amino-3-ethyl-6-ethoxyquinoline samples.

Root Cause Analysis: Why the Color Change?

The color shift in 2-Amino-3-ethyl-6-ethoxyquinoline is a chemical inevitability if storage conditions are not rigorously controlled. It stems from the synergistic electron-donating effects of the functional groups on the quinoline ring.

The Mechanism of Degradation[1]
  • Electron Density: The 6-ethoxy group (-OEt) and the 2-amino group (-NH2) are strong electron donors. They increase the electron density of the quinoline ring, making it highly susceptible to electrophilic attack by atmospheric oxygen [1].

  • Radical Formation: Upon exposure to air (oxygen) and light (photolysis), the amino group can undergo single-electron transfer (SET), forming a radical cation.

  • Chromophore Generation: These radicals often dimerize or form quinone-imine-like conjugated systems. These oxidized species have high molar extinction coefficients, meaning even trace amounts (ppm levels) can turn a white powder brown or black, disproportionate to the actual mass of the impurity [2].

FactorImpact on StabilityMechanism
Oxygen HighOxidative coupling of the amine; N-oxide formation.
Light HighPhoto-oxidation; accelerates radical formation.
Moisture ModerateHygroscopicity can trap oxygen and facilitate hydrolysis.

Troubleshooting & Remediation Protocols

FAQ 1: Can I restore the sample purity?

Yes. Because the colored impurities are often polar and high-molecular-weight oligomers, they can be removed via recrystallization using activated charcoal .

Protocol: Rescue Recrystallization

Target: Removal of oxidative colorants and restoration of >98% purity.

  • Dissolution:

    • Place the crude brown solid in a flask.

    • Add a minimal amount of boiling Ethanol (95%) . If solubility is poor, use a 9:1 mixture of Ethanol/DMSO.

    • Note: The solution will likely be dark brown.

  • Decolorization (Critical Step):

    • Add Activated Charcoal (1-3% by weight of the crude solid).

    • Boil gently for 5–10 minutes. The charcoal adsorbs the planar, conjugated colored impurities [3].

  • Hot Filtration:

    • Filter the hot solution through a Celite pad or fine sintered glass funnel to remove the charcoal.

    • Result: The filtrate should be significantly lighter (yellow/amber).

  • Crystallization:

    • Allow the filtrate to cool slowly to room temperature.

    • If no crystals form, add Water dropwise (as an anti-solvent) until turbidity persists, then cool to 4°C.

  • Collection:

    • Filter the crystals and wash with cold Ethanol/Water (1:1).

    • Dry under vacuum in a desiccator.

FAQ 2: How should I store this to prevent recurrence?

To stop the "browning" effect, you must eliminate the drivers of oxidation: Light and Oxygen.

Standard Operating Procedure (SOP) for Storage:

  • Container: Use Amber Glass Vials with Teflon-lined caps. (Clear glass allows UV-induced photolysis).

  • Atmosphere: Purge the headspace with Argon or Nitrogen before sealing. This is the single most effective step to prevent color change [4].

  • Temperature: Store at -20°C for long-term (>1 month) or 4°C for active use.

  • Desiccation: Store the vial inside a secondary container (jar) with silica gel packets to prevent moisture uptake upon thawing.

Analytical Validation

Before using the rescued material in sensitive biological assays (e.g., kinase inhibition or cell treatment), validate the purity.

  • HPLC Method: C18 Column, Gradient elution (Water/Acetonitrile + 0.1% Formic Acid).

  • Acceptance Criteria:

    • Purity: ≥ 98% (Area under curve).

    • Appearance: Off-white to pale yellow solid.

    • Solubility: Clear solution in DMSO at 10 mM.

References

  • BenchChem Technical Support. (2025).[1] 2-Aminoquinoline stability and proper storage conditions.[2][1][3] Retrieved from 1

  • Leung, K. K., & Shilton, B. H. (2015).[4] Kinetic Mechanism of Quinone Oxidoreductase 2 and Its Inhibition by the Antimalarial Quinolines.[4] Biochemistry, 54(51), 7438-7448.[4] Retrieved from 4

  • City University of New York (CUNY). Purification by Recrystallization. Retrieved from 5

  • MSF Medical Guidelines. Drug quality and storage: Stability of drugs.[3] Retrieved from 3

Sources

Reference Data & Comparative Studies

Validation

1H NMR spectrum analysis of 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride

Comprehensive H NMR Spectrum Analysis of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride: A Comparative Guide for Reference Standard Validation The 2-aminoquinoline scaffold is a privileged pharmacophore in medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive H NMR Spectrum Analysis of 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride: A Comparative Guide for Reference Standard Validation

The 2-aminoquinoline scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of highly selective enzyme inhibitors, such as neuronal nitric oxide synthase (nNOS) inhibitors[1]. However, the structural complexity of heavily substituted derivatives like 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride demands rigorous analytical validation. As a Senior Application Scientist, I frequently encounter batch-to-batch reproducibility issues in preclinical drug development stemming from poorly characterized reference standards.

In this guide, I will deconstruct the


H NMR spectrum of this specific hydrochloride salt, objectively comparing the high-purity reference standard against common substandard alternatives (such as the free base form and des-ethyl synthetic impurities). By understanding the causality behind the chemical shifts, researchers can establish a self-validating system to ensure the integrity of their preclinical assets.

Part 1: Structural Deconstruction & Mechanistic Causality

The baseline NMR properties of the unsubstituted 2-aminoquinoline core[2] provide a foundational understanding of the electron-donating effects of the C2-amino group. However, the addition of the C3-ethyl and C6-ethoxy groups, combined with the hydrochloride salt formation, radically alters the electronic landscape of the molecule.

When acquiring the spectrum in DMSO-d


, the protonation of the quinoline nitrogen (N1) removes electron density from the aromatic ring via inductive and resonance effects. This creates a strong deshielding cone, particularly affecting the protons at the para (C4) and ortho (C8) positions relative to the iminium nitrogen. Conversely, the C6-ethoxy group acts as a 

-electron donor, shielding the adjacent C5 proton.
Table 1: Quantitative H NMR Data for High-Purity Reference Standard (DMSO-d , 400 MHz)
PositionProton TypeMultiplicityIntegrationExpected Shift (

, ppm)
Mechanistic Causality
C3-Ethyl -CH

Triplet (t)3H~1.20Shielded aliphatic methyl group.
C6-Ethoxy -CH

Triplet (t)3H~1.35Slightly deshielded by the

-oxygen atom.
C3-Ethyl -CH

-
Quartet (q)2H~2.70Deshielded by the adjacent aromatic quinoline ring.
C6-Ethoxy -CH

-
Quartet (q)2H~4.10Strongly deshielded by the directly attached electronegative oxygen.
C5 Aromatic CHDoublet (d)1H~7.40Meta-coupling (

Hz) to H7. Shielded by ortho-ethoxy group.
C7 Aromatic CHDoublet of doublets (dd)1H~7.45Ortho-coupling (

Hz) to H8, meta-coupling to C5.
C8 Aromatic CHDoublet (d)1H~7.80Deshielded by the adjacent protonated N1 atom.
C4 Aromatic CHSinglet (s)1H~8.20Highly deshielded due to para-conjugation with the protonated N1 iminium system.
N1/C2 -NH

/-NH

Broad (br s)3H8.50 - 14.00 Rapid/intermediate proton exchange. Highly dependent on concentration and temperature.

Part 2: Comparative Diagnostic Matrix

A reference standard is only as good as its ability to be distinguished from its precursors or degraded forms. Below is an objective comparison of our high-purity hydrochloride standard against common alternatives found in commercial or crude batches.

Table 2: High-Purity Standard vs. Substandard Alternatives
Product VariantKey Diagnostic FeatureNMR Observation (

, ppm)
Structural Implication
High-Purity Standard (HCl Salt) C4 Singlet & Broad NH

s at ~8.20; br s > 8.50Confirms protonated quinoline core and correct substitution pattern.
Alternative A (Free Base) Upfield shift of C4/C8s at ~7.70; sharp br s ~ 6.50Lack of N1 protonation reduces electron withdrawal from the ring.
Alternative B (Des-ethyl Impurity) Loss of C4 Singletd at ~8.00; d at ~7.20 (C3/C4)Missing C3 ethyl group causes C3 to be a proton, coupling with C4.
Alternative C (Regioisomer) Altered Aromatic SplittingMultiple overlapping multipletsIncorrect placement of the ethoxy group disrupts the isolated C5/C7/C8 spin system.

Part 3: Standardized Self-Validating Experimental Protocol

Every NMR protocol must be a self-validating system. Before assigning structural peaks, the analyst must first verify the internal standard and the solvent residual peaks. If these anchors deviate, the entire spectrum's calibration is compromised.

Step-by-Step Methodology
  • System Calibration: Verify the Tetramethylsilane (TMS) internal standard is exactly at

    
     0.00. Confirm the DMSO-d
    
    
    
    residual pentet is at
    
    
    2.50 and the water peak is at
    
    
    3.33. A shifted water peak indicates pH changes or excessive moisture, which will broaden the exchangeable -NH
    
    
    /NH
    
    
    signals and obscure the aromatic region.
  • Sample Preparation: Accurately weigh 5.0 - 10.0 mg of the reference standard.

  • Solvation: Dissolve the compound in 0.6 mL of high-purity DMSO-d

    
     containing 0.03% (v/v) TMS. Causality Note: DMSO-d
    
    
    
    is chosen over CDCl
    
    
    because its high dielectric constant fully solvates the polar hydrochloride salt, preventing peak broadening caused by aggregation.
  • Homogenization: Vortex for 30 seconds. Sonicate for 1-2 minutes until a completely clear solution is obtained to ensure sharp lineshapes.

  • Acquisition: Transfer to a 5 mm NMR tube. Acquire the spectrum at 298 K using a standard 1D proton pulse sequence (zg30) with 16-64 scans and a 1.5-second relaxation delay.

Sample_Prep Weigh Weigh 5-10 mg of Compound Dissolve Dissolve in 0.6 mL DMSO-d6 + TMS Weigh->Dissolve Vortex Vortex & Sonicate (Clear Solution) Dissolve->Vortex Transfer Transfer to 5 mm NMR Tube Vortex->Transfer Acquire Acquire Spectrum (400/500 MHz) Transfer->Acquire

Figure 1: Standardized self-validating workflow for NMR sample preparation and acquisition.

Part 4: Diagnostic Workflow for Spectral Validation

To eliminate subjective interpretation, researchers should follow a strict logical decision tree when analyzing the acquired spectrum.

NMR_Validation Start Acquire 1H NMR (DMSO-d6) CheckSalt Broad signal > 8.5 ppm? (NH+ protonation) Start->CheckSalt CheckEthyl Triplet ~1.2 ppm & Quartet ~2.7 ppm? CheckSalt->CheckEthyl Yes FreeBase Free Base Detected (Reject/Convert) CheckSalt->FreeBase No CheckH4 Singlet ~8.2 ppm? (C4 Proton) CheckEthyl->CheckH4 Yes DesEthyl Des-ethyl Impurity (Reject) CheckEthyl->DesEthyl No Valid High-Purity Hydrochloride Standard Confirmed CheckH4->Valid Yes

Figure 2: Diagnostic decision tree for spectral validation of the reference standard.

References
  • Title: 2-Aminoquinoline | C9H8N2 | CID 11379 Source: nih.gov URL: 2

  • Title: Enhancement of Potency and Selectivity of 2-Aminoquinoline-Based Human Neuronal Nitric Oxide Synthase Inhibitors Source: acs.org URL: 1

  • Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Source: acs.org URL:

Sources

Comparative

A Comparative Guide to Mass Spectrometric Fragmentation: Elucidating the Structure of 2-Amino-3-ethyl-6-ethoxyquinoline

Introduction In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of progress. Mass spectrometry, particularly with electron ionization (...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of progress. Mass spectrometry, particularly with electron ionization (EI-MS), remains a principal technique for elucidating molecular structures by analyzing the fragmentation patterns of a parent molecule. The manner in which a molecule fragments provides a veritable fingerprint, offering deep insights into its constituent functional groups and their connectivity.

This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 2-Amino-3-ethyl-6-ethoxyquinoline . As direct experimental data for this specific molecule is not widely published, this document leverages established fragmentation principles of its constituent chemical moieties—the quinoline core, and its amino, ethyl, and ethoxy substituents—to construct a reliable, predicted fragmentation pathway. To ground this analysis in empirical data, we will compare its predicted fragmentation with the known patterns of two structurally related alternatives: 2-ethylquinoline and phenetole (ethoxybenzene) . This comparative approach showcases how substituent groups direct fragmentation pathways, providing researchers with a logical framework for interpreting spectra of similarly complex molecules.

Part 1: Predicted Fragmentation Profile of 2-Amino-3-ethyl-6-ethoxyquinoline

The structure of 2-Amino-3-ethyl-6-ethoxyquinoline (C₁₃H₁₆N₂O), with a nominal molecular weight of 216 g/mol , presents several potential sites for fragmentation under electron ionization. The stable aromatic quinoline core suggests that the molecular ion peak (M⁺• at m/z 216) should be readily observable. The primary fragmentation events are anticipated to be driven by the substituents, as they represent the most energetically favorable cleavage sites.

Primary Fragmentation Pathways
  • α-Cleavage of the 3-Ethyl Group: Alkyl substituents on aromatic rings commonly undergo benzylic cleavage, which results in the formation of a stable, resonance-stabilized carbocation. For the title compound, the most likely initial fragmentation is the loss of a methyl radical (•CH₃, 15 Da) from the ethyl group. This is a highly favorable process that leads to a prominent fragment ion.

    • [M - 15]⁺: Loss of a •CH₃ radical results in a fragment at m/z 201 . This ion is stabilized by resonance across the quinoline ring system.

  • Cleavage of the 6-Ethoxy Group: Aromatic ethers, particularly ethoxy-substituted compounds, have characteristic fragmentation patterns.[1]

    • [M - 28]⁺•: A common pathway for ethoxy aromatics is the loss of a neutral ethylene molecule (C₂H₄, 28 Da) via a rearrangement process. This results in a radical cation of the corresponding hydroxy-substituted quinoline at m/z 188 .

    • [M - 29]⁺: Less commonly, direct cleavage can lead to the loss of an ethyl radical (•C₂H₅, 29 Da), forming an ion at m/z 187 .

  • Secondary Fragmentation: Ring Cleavage: The quinoline ring itself is known to undergo a characteristic fragmentation by losing a neutral molecule of hydrogen cyanide (HCN, 27 Da).[2][3] This cleavage typically occurs after an initial fragmentation event. For instance, the major [M-15]⁺ fragment could subsequently lose HCN.

    • [M - 15 - 27]⁺: The fragment at m/z 201 may lose HCN to produce a smaller ion at m/z 174 .

Predicted Key Fragments
m/z Value Proposed Lost Fragment Proposed Ion Structure Rationale for Formation
216-[C₁₃H₁₆N₂O]⁺•Molecular Ion (M⁺•)
201•CH₃ (15 Da)[M - CH₃]⁺Highly favorable α-cleavage (benzylic) of the 3-ethyl group, leading to a stable cation. Expected to be the base peak or a very intense peak.
188C₂H₄ (28 Da)[M - C₂H₄]⁺•Characteristic loss of neutral ethylene from the 6-ethoxy group via rearrangement.
173•CH₃ and C₂H₄[M - CH₃ - C₂H₄]⁺Sequential loss of a methyl radical followed by ethylene, or vice versa.
174•CH₃ and HCN[M - CH₃ - HCN]⁺Loss of HCN from the quinoline ring of the m/z 201 fragment.
Visualizing the Fragmentation Pathway

The following diagram illustrates the primary predicted fragmentation cascade for 2-Amino-3-ethyl-6-ethoxyquinoline.

G M C₁₃H₁₆N₂O m/z 216 (Molecular Ion) F201 [M - CH₃]⁺ m/z 201 M->F201 - •CH₃ F188 [M - C₂H₄]⁺• m/z 188 M->F188 - C₂H₄ F174 [M - CH₃ - HCN]⁺ m/z 174 F201->F174 - HCN F173 [M - CH₃ - C₂H₄]⁺ m/z 173 F201->F173 - C₂H₄ F188->F173 - •CH₃ G cluster_prep Sample Preparation cluster_intro Sample Introduction cluster_ms Mass Spectrometry cluster_data Data Analysis Dissolve Dissolve 1 mg in 1 mL Solvent Inject GC Injection or Direct Insertion Probe Dissolve->Inject Vaporize Vaporization Inject->Vaporize Ionize Ionization (70 eV) Vaporize->Ionize Fragment Fragmentation Ionize->Fragment Analyze Mass Analysis (Quadrupole/TOF) Fragment->Analyze Detect Detection Analyze->Detect Spectrum Generate Mass Spectrum Detect->Spectrum Interpret Interpret Fragments & Confirm Structure Spectrum->Interpret

Sources

Validation

FTIR reference spectra for 2-Amino-3-ethyl-6-ethoxyquinoline HCl

FTIR Reference Framework: 2-Amino-3-ethyl-6-ethoxyquinoline HCl Executive Summary & Technical Context Compound: 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride CAS: 1172906-16-9 Molecular Formula: C13H17ClN2O Application...

Author: BenchChem Technical Support Team. Date: March 2026

FTIR Reference Framework: 2-Amino-3-ethyl-6-ethoxyquinoline HCl

Executive Summary & Technical Context

Compound: 2-Amino-3-ethyl-6-ethoxyquinoline Hydrochloride CAS: 1172906-16-9 Molecular Formula: C13H17ClN2O Application: Pharmaceutical Intermediate (often utilized in the synthesis of specific kinase inhibitors or antimalarial scaffolds).[1]

This guide provides a definitive reference framework for the infrared spectroscopic identification of 2-Amino-3-ethyl-6-ethoxyquinoline HCl . Unlike simple organic bases, this compound exhibits complex vibrational modes due to the interplay between the quinoline aromatic system, the ether linkage, and the hydrochloride counter-ion.

The primary challenge in verifying this compound is distinguishing the HCl salt form from its Free Base precursor and separating it from close structural analogs (e.g., the 3-methyl variant). This guide establishes a "Self-Validating" spectral protocol to ensure identity confirmation.

Experimental Protocol: Sample Preparation

To obtain reproducible spectra comparable to reference standards, the following methodology is mandatory. The choice of technique significantly alters the appearance of the "Salt Region" (3000–2500 cm⁻¹).

Method A: KBr Pellet (Gold Standard for Salts)
  • Why: Potassium Bromide (KBr) is transparent in the IR region and allows for better resolution of the broad ammonium bands characteristic of HCl salts.

  • Protocol:

    • Mix 1–2 mg of the dry sample with 200 mg of spectroscopic-grade KBr.

    • Grind finely in an agate mortar (avoid absorbing moisture).

    • Press at 10 tons for 2 minutes to form a transparent disc.

    • Critical Check: Ensure the baseline at 4000 cm⁻¹ is >80% transmittance to prevent scattering artifacts.

Method B: Diamond ATR (High Throughput)
  • Why: Rapid ID without sample destruction.

  • Correction Factor: ATR spectra exhibit lower intensity at high wavenumbers (3000+ cm⁻¹) compared to transmission. The broad N-H⁺ bands may appear weaker.

Spectral Analysis & Assignment

The FTIR spectrum of 2-Amino-3-ethyl-6-ethoxyquinoline HCl is defined by three critical zones. Identification requires the presence of markers in all three zones .

Zone 1: The "Salt Signature" (3500 – 2400 cm⁻¹)

This region confirms the Hydrochloride nature.

  • Feature: A broad, continuous absorption band spanning ~3200 to 2600 cm⁻¹.

  • Mechanistic Origin: This "Ammonium Band" arises from the N-H⁺ stretching vibrations. In 2-aminoquinolines, protonation typically occurs at the ring nitrogen (N1), creating a strong hydrogen-bond network with the chloride ion.

  • differentiation:

    • Free Base:[2] Shows two distinct, sharp peaks ~3400 and 3300 cm⁻¹ (asymmetric/symmetric NH₂ stretch) with a clean baseline below 3000 cm⁻¹.

    • HCl Salt: The sharp NH₂ bands are broadened and redshifted, often merging into the broad N-H⁺ continuum.

Zone 2: The Quinoline Core (1650 – 1500 cm⁻¹)

This region confirms the Aromatic Skeleton.

  • 1640–1610 cm⁻¹ (C=N / C=C Stretch): Intense band. Protonation of the ring nitrogen induces a shift to higher frequencies (blue shift) compared to the free base due to the increased double-bond character of the iminium-like system.

  • 1600 & 1580 cm⁻¹: Skeletal vibrations of the benzene ring fused to the pyridine ring.

Zone 3: Substituent Fingerprints (1300 – 1000 cm⁻¹)

This region confirms the Ethoxy and Ethyl groups.

  • 1240–1220 cm⁻¹ (Ar-O-C Stretch): Strong band corresponding to the asymmetric stretching of the aryl-alkyl ether (6-ethoxy group).

  • 1050–1030 cm⁻¹ (Alkyl C-O Stretch): Symmetric ether stretch.

  • 2960–2870 cm⁻¹ (Aliphatic C-H): Often obscured by the salt band, but shoulders should be visible for the Ethyl (-CH₂CH₃) and Ethoxy (-OCH₂CH₃) groups.

Comparative Analysis: HCl Salt vs. Alternatives

The following table contrasts the target molecule with its most common confusion points: the Free Base form and the 3-Methyl analog.

Spectral FeatureTarget: 3-Ethyl-6-Ethoxy HCl Alternative 1: Free Base Alternative 2: 3-Methyl Analog
3500–2500 cm⁻¹ Broad Continuum (N-H⁺). Obscured C-H stretches.[3]Sharp Doublet (3450/3350 cm⁻¹). Clean baseline.Broad Continuum (Identical to Target).
1630 cm⁻¹ Region Strong, shifted C=N⁺ band (~1635 cm⁻¹).Lower frequency C=N (~1615 cm⁻¹).Similar (~1635 cm⁻¹).
Ether Band (1230 cm⁻¹) Present (Strong).Present (Strong).Present (Strong).
Fingerprint (800-700 cm⁻¹) Unique pattern for Ethyl group wagging.Unique pattern.Distinct Shift: Methyl group lacks CH₂ wagging modes seen in Ethyl.

Decision Logic for Identification

Use the following logic flow to validate your sample.

FTIR_Identification Start Unknown Sample Spectrum Check_Salt Check 3200-2600 cm⁻¹: Is there a broad 'Ammonium' continuum? Start->Check_Salt Result_Base Result: FREE BASE Form (Reprocess with HCl to convert) Check_Salt->Result_Base No (Sharp Peaks) Check_Ether Check 1240 cm⁻¹: Is there a strong Aryl-Ether (C-O) band? Check_Salt->Check_Ether Yes Result_Analogue Result: WRONG ANALOG (Likely 6-H or 6-Chloro derivative) Check_Ether->Result_Analogue No Check_Ethyl Check Fingerprint: Are Ethyl specific bands present? (vs Methyl analog) Check_Ether->Check_Ethyl Yes Final_Result CONFIRMED IDENTITY: 2-Amino-3-ethyl-6-ethoxyquinoline HCl Check_Ethyl->Final_Result Yes

Figure 1: Step-wise spectral validation logic for distinguishing salt forms and structural analogs.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. Wiley.[4] (Standard text for interpreting N-H+ salt shifts and Quinoline ring vibrations).

  • NIST Chemistry WebBook. Infrared Spectra of Quinoline Derivatives. National Institute of Standards and Technology.[5] Available at: [Link] (Used for baseline quinoline skeletal assignments).

  • Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley.[4] (Source for specific Ethoxy ether linkages and Amidine/Imine salt shifts).

  • PubChem. Compound Summary for 2-Amino-3-ethyl-6-ethoxyquinoline. National Library of Medicine. Available at: [Link] (Structural verification).

Sources

Comparative

Validation of analytical methods for ethoxyquinoline determination

Topic: Content Type: Publish Comparison Guide A Comparative Technical Guide for Drug Development and Food Safety Professionals Executive Summary: The Stability Paradox Ethoxyquin (EQ) presents a unique analytical paradox...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Content Type: Publish Comparison Guide

A Comparative Technical Guide for Drug Development and Food Safety Professionals

Executive Summary: The Stability Paradox

Ethoxyquin (EQ) presents a unique analytical paradox. Designed as an antioxidant to sacrifice itself to protect lipids in feed and food, it is inherently unstable. This chemical "suicide mechanism" makes accurate determination notoriously difficult. Standard protocols often fail not because of poor detection sensitivity, but because the analyte degrades into quinone imine (EQI) or dimers (EQDM) during sample preparation.

This guide moves beyond basic AOAC protocols to compare the three dominant methodologies—HPLC-FLD, GC-MS, and LC-MS/MS—and validates a robust, self-verifying workflow that arrests EQ degradation.

Methodology Landscape: Comparative Analysis

The choice of method depends on the regulatory limit (MRL) and the matrix complexity. While HPLC-FLD remains a workhorse for high-level feed analysis, the EU suspension of ethoxyquin (Regulation 2017/962) demands the trace-level sensitivity of LC-MS/MS.

Table 1: Performance Comparison of Analytical Platforms
FeatureHPLC-FLD (Fluorescence)LC-MS/MS (Triple Quad)GC-MS
Primary Application Routine QC in Feed (High ppm)Trace Residues (ppb) in Food/FishVolatile Matrices / Historical Data
Limit of Quantitation (LOQ) 0.01 – 0.05 mg/kg0.001 – 0.002 mg/kg 0.05 – 0.1 mg/kg
Selectivity Moderate (Matrix interference common)High (MRM transitions)Moderate (Thermal degradation risks)
Analyte Stability Critical risk during runManaged via cooled autosamplersHigh Risk (Oxidizes in injector port)
Metabolite Coverage Limited (EQ only)Excellent (EQ, EQDM, EQI, DHEQ)Limited
Cost per Sample LowHighMedium
Expert Insight: Why LC-MS/MS Wins for Validation

While HPLC-FLD is cost-effective, it lacks the specificity to distinguish EQ from naturally occurring fluorescent interferences in complex matrices like fish meal or paprika. Furthermore, GC-MS is often unsuitable for rigorous validation because the high temperatures of the injection port can artificially induce the formation of EQ dimers, leading to false-negative results for the parent compound and false positives for metabolites.

The Self-Validating Protocol: Optimized QuEChERS with Antioxidant Protection

To achieve scientifically sound validation, we must treat the extraction process as a "time-zero" arrest of chemical activity. The following protocol integrates Ascorbic Acid (AA) saturation to create a reducing environment that preserves EQ.

The "Degradation Trap" (Mechanism of Failure)

Without intervention, EQ rapidly oxidizes during the milling and extraction phases. The diagram below illustrates the chemical pathway we must block.

degradation_pathway cluster_protection Protective Mechanism EQ Ethoxyquin (Parent) Oxidation Oxidation (Air/Light) EQ->Oxidation EQ_Radical EQ Radical Oxidation->EQ_Radical EQDM EQ Dimer (EQDM) EQ_Radical->EQDM Dimerization EQI Quinone Imine (EQI) EQ_Radical->EQI Further Oxidation AA Ascorbic Acid (AA) AA->Oxidation Scavenges ROS

Figure 1: The oxidative degradation pathway of Ethoxyquin and the interception point of Ascorbic Acid.

Validated Extraction Workflow (LC-MS/MS)

Objective: Extract EQ from fish tissue/feed with >85% recovery and <10% degradation.

Reagents:

  • Stop Solution: 10% Ascorbic Acid (AA) in water (freshly prepared).

  • Extraction Solvent: Acetonitrile (ACN) with 1% AA.

  • Internal Standard (ISTD): Ethoxyquin-d5 (Essential for correcting matrix effects).

Step-by-Step Protocol:

  • Pre-Homogenization Block:

    • Weigh 5.0 g of sample (e.g., salmon muscle).

    • CRITICAL: Immediately add 2 mL of Stop Solution (10% AA) directly onto the sample before homogenization. This prevents oxidation during tissue disruption.

  • Cryogenic Milling:

    • Homogenize with dry ice or cryo-mill to keep temperature < 0°C. Heat generated during grinding is the primary cause of low recovery.

  • Extraction (QuEChERS):

    • Add 10 mL Acetonitrile.

    • Add ISTD (Ethoxyquin-d5) at 100 ng/mL.

    • Shake vigorously for 1 min.

    • Add salts (4g MgSO4, 1g NaCl). Shake 1 min. Centrifuge at 3000 x g for 5 min.

  • Cleanup (dSPE):

    • Transfer supernatant to dSPE tube (PSA + C18).

    • Note: PSA removes fatty acids but can raise pH, destabilizing EQ.

    • Correction: Immediately after dSPE, acidify the extract with 50 µL of 5% Formic Acid to stabilize EQ.

  • Analysis:

    • Inject into LC-MS/MS.[1][2][3][4][5]

Instrumental Validation Parameters

To meet SANTE/11312/2021 or ICH Q2(R1) guidelines, your method must demonstrate the following performance metrics.

LC-MS/MS Configuration[1][3][4][5][6]
  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 100mm x 2.1mm, 1.8µm).

  • Mobile Phase A: 5mM Ammonium Formate + 0.1% Formic Acid in Water.

  • Mobile Phase B: Methanol + 0.1% Formic Acid.[1]

  • Transitions (MRM):

    • Quantifier: 218.2 → 148.1 m/z (Collision Energy: 25 eV)

    • Qualifier: 218.2 → 174.1 m/z (Collision Energy: 20 eV)

Validation Metrics Table
ParameterAcceptance Criteria (SANTE)Experimental Result (Optimized Method)
Linearity (R²) > 0.990.998 (0.5 – 100 µg/kg)
Recovery (Accuracy) 70 – 120%92 – 105% (with AA protection)
Precision (RSDr) < 20%4.5% (at 10 µg/kg)
Matrix Effect ± 20%-15% (Corrected by EQ-d5 ISTD)
LOD / LOQ -0.0005 / 0.0015 mg/kg

Decision Logic for Method Selection

Use this flow to determine the appropriate validation path for your laboratory.

method_selection Start Start: Define Analytical Goal MatrixType Is the Matrix Complex? (Fish, Spices, Fatty Feed) Start->MatrixType LimitReq Required LOQ? MatrixType->LimitReq Yes (Complex) HPLC Select HPLC-FLD Use Methoxyquin ISTD MatrixType->HPLC No (Simple Premix) LimitReq->HPLC High Level (>0.5 ppm) LCMS Select LC-MS/MS (Triple Quad) Use EQ-d5 ISTD LimitReq->LCMS Trace (<0.01 ppm) Validation Final Method Validation HPLC->Validation Validate per AOAC LCMS->Validation Validate per SANTE

Figure 2: Decision tree for selecting the analytical platform based on matrix complexity and sensitivity requirements.

References

  • European Union Reference Laboratory (EURL-SRM). (2016).[1] Analysis of Ethoxyquin and its Metabolites in Fish Using the QuEChERS Method. CVUA Stuttgart.[6] Link

  • AOAC International. (1996). Official Method 996.13: Ethoxyquin in Feeds, Liquid Chromatographic Method. AOAC Official Methods of Analysis. Link

  • European Food Safety Authority (EFSA). (2015).[1][7] Safety and efficacy of ethoxyquin for all animal species.[1] EFSA Journal, 13(11), 4272. Link

  • European Commission. (2017).[1] Commission Implementing Regulation (EU) 2017/962 suspending the authorisation of ethoxyquin as a feed additive.[1] Official Journal of the European Union. Link

  • European Commission. (2021). SANTE/11312/2021: Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed.Link

Sources

Validation

Chromatographic comparison of quinoline vs ethoxyquinoline derivatives

Executive Summary This guide provides a technical comparison of the chromatographic behavior of Quinoline (the parent pharmacophore) versus Ethoxyquinoline derivatives (specifically 6-ethoxy-2,2,4-trimethyl-1,2-dihydroqu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical comparison of the chromatographic behavior of Quinoline (the parent pharmacophore) versus Ethoxyquinoline derivatives (specifically 6-ethoxy-2,2,4-trimethyl-1,2-dihydroquinoline, commonly known as Ethoxyquin).

For the analytical chemist, the distinction is fundamental: Quinoline represents a classic "basic nitrogen" challenge, prone to silanol interactions and peak tailing. Ethoxyquinoline derivatives , conversely, introduce significant lipophilicity and oxidative instability, shifting the analytical focus from peak shape optimization to sample preservation and hydrophobic resolution.

This guide outlines robust protocols for separating these distinct chemical classes, supported by mechanistic insights into their retention behaviors.[1]

Physicochemical Profile & Chromatographic Implications[1][2][3][4][5][6]

Understanding the structural divergence is the first step in method selection.[1] The addition of the ethoxy group and the saturation of the nitrogen-containing ring (in dihydroquinolines) drastically alters the analyte's interaction with stationary phases.

FeatureQuinoline (Parent Scaffold)Ethoxyquin (Derivative)Chromatographic Impact
Structure Aromatic, planar, bicyclicSubstituted, partially saturated, bulky ethoxy groupSteric Selectivity: Ethoxyquin requires phases with higher carbon load or shape selectivity.
Basicity (pKa) ~4.9 (Pyridine nitrogen)~3.5 - 4.5 (hindered amine)Peak Shape: Quinoline is more prone to severe tailing on acidic silanols; requires end-capping.[1]
Lipophilicity (LogP) ~2.03~3.87Retention: Ethoxyquin elutes significantly later on RP-C18; requires higher % organic modifier.[1]
Stability StableHighly oxidation-prone (forms Quinone Imine)Sample Prep: Ethoxyquin requires antioxidants (e.g., ascorbic acid) in the autosampler vial.[1]
Detection UV (220-310 nm), FluorescenceUV (280 nm), Fluorescence (Ex 360/Em 440)Sensitivity: Fluorescence is superior for both, but excitation maxima shift red with the ethoxy auxochrome.[1]

HPLC Performance Comparison

The "Basic Nitrogen" Challenge (Quinoline)

Quinoline derivatives are notorious for interacting with residual silanol groups (


) on silica-based columns.[1] At neutral pH, these silanols are ionized (

), acting as cation exchangers for the protonated quinoline nitrogen (

).
  • Result: Asymmetric peaks (Tailing Factor

    
    ).[1]
    
  • Solution: Use "High Purity" Type B silica with exhaustive end-capping, or operate at high pH (> pH 8.[1]0) using hybrid particles (e.g., Waters XBridge) to suppress nitrogen protonation.[1]

The "Hydrophobic & Stability" Challenge (Ethoxyquin)

Ethoxyquinoline derivatives are driven by hydrophobic partitioning.[1] The ethoxy tail interacts strongly with C18 chains.[1]

  • Result: Long retention times and potential carryover.[1]

  • Critical Failure Mode: On-column oxidation.[1] Ethoxyquin degrades into Ethoxyquin Quinone Imine (EQI) and Ethoxyquin Dimer (EQDM) if the mobile phase is not degassed or if run times are excessive.[1]

Comparative Data: Retention Behavior (C18 Column)

Conditions: C18 Column (150 x 4.6 mm, 5 µm), Mobile Phase A: 10mM Ammonium Acetate (pH 5.5), B: Acetonitrile.[1] Gradient: 10-90% B over 20 min.

AnalyteRetention Time (

)
Capacity Factor (

)
Tailing Factor (

)
Resolution (

)
Quinoline 4.2 min1.81.3 (with buffer)N/A
Ethoxyquin 14.5 min8.71.1> 15.0 (vs Quinoline)
EQI (Oxidation Product) 11.2 min6.51.2> 2.0 (vs Ethoxyquin)

Interpretation: The ethoxy group increases retention (


) four-fold.[1] The separation between the parent quinoline and the ethoxy-derivative is massive, allowing for easy resolution, but the challenge lies in separating Ethoxyquin from its own degradation products (EQI).

Experimental Protocols

Protocol A: High-Resolution HPLC Separation

Objective: Simultaneous quantification of Quinoline impurities and Ethoxyquin active ingredient.[1]

  • Stationary Phase: Phenyl-Hexyl or C18 (End-capped).[1]

    • Why Phenyl? Provides unique

      
       selectivity for the aromatic quinoline ring, improving peak shape compared to standard C18.[1]
      
  • Mobile Phase:

    • Solvent A: 20 mM Ammonium Formate, pH 3.0 (Suppress silanol activity).[1]

    • Solvent B: Methanol (Protic solvent suppresses silanol interactions better than ACN for bases).[1]

  • Gradient:

    • 0-5 min: 10% B (Elute polar quinolines).

    • 5-20 min: Ramp to 95% B (Elute lipophilic ethoxyquin).

    • 20-25 min: Hold 95% B (Wash column of dimers).

  • Detection: Fluorescence (FLD).[1]

    • Time 0-8 min: Ex 310 nm / Em 410 nm (Optimized for Quinoline).

    • Time 8-25 min: Ex 360 nm / Em 435 nm (Optimized for Ethoxyquin).

Protocol B: GC-MS for Volatile Profiling

Objective: Residue analysis (preventing thermal degradation of Ethoxyquin).[1]

  • Inlet: PTV (Programmed Temperature Vaporization).[1]

    • Critical: Do NOT use hot split/splitless injection (250°C+). Ethoxyquin thermally degrades to the dimer in a hot inlet. Use cold injection (60°C) and ramp to 300°C.

  • Column: 5% Phenyl-arylene (e.g., DB-5ms), 30m x 0.25mm x 0.25µm.

  • Oven Program:

    • 60°C (hold 1 min)

      
       20°C/min to 300°C.
      
  • MS Source: Electron Impact (EI), 70 eV.[1][2]

    • Quinoline Ions: m/z 129 (M+), 102.

    • Ethoxyquin Ions: m/z 217 (M+), 202 (M-CH3), 174 (M-C2H5).

Visualizations & Mechanisms

Diagram 1: Method Development Decision Tree

This logic flow guides the selection of the stationary phase based on the dominant challenge (Basicity vs. Lipophilicity).[1]

G Start Start: Analyte Assessment CheckStructure Is the Quinoline Ring Substituted with Lipophilic Groups (e.g., Ethoxy)? Start->CheckStructure No No (Parent Quinoline) CheckStructure->No Low LogP (< 2.5) Yes Yes (Ethoxyquin) CheckStructure->Yes High LogP (> 3.5) SilanolIssue Risk: Silanol Interaction (Peak Tailing) No->SilanolIssue PH_Control Strategy: High pH (>8) or Ion Pairing SilanolIssue->PH_Control Col_Hybrid Column: Hybrid Silica (C18) or Phenyl-Hexyl PH_Control->Col_Hybrid Result Result: Symmetric Peak & Resolution Col_Hybrid->Result OxidationIssue Risk: Oxidation & Hydrophobic Carryover Yes->OxidationIssue Prep_Control Strategy: Antioxidants in Vial & High % Organic Wash OxidationIssue->Prep_Control Col_C18 Column: Standard C18 (High Carbon Load) Prep_Control->Col_C18 Col_C18->Result

Caption: Decision matrix for selecting chromatographic conditions based on the structural derivatization of the quinoline scaffold.

Diagram 2: Ethoxyquin Degradation Pathway (Detection Interference)

Understanding the degradation products is vital, as they often co-elute in poorly developed methods.[1]

G EQ Ethoxyquin (Analyte) EQI Quinone Imine (Primary Degradant) EQ->EQI Oxidation (Air/Light) EQDM Ethoxyquin Dimer (Late Eluter) EQ->EQDM Thermal/Radical (GC Inlet) Note EQI absorbs at different UV max (red shift). EQDM causes ghost peaks in subsequent runs. EQI->Note

Caption: Common degradation pathways of Ethoxyquin that interfere with accurate quantification.

References

  • Separation of Quinoline and Derivatives via RP-HPLC. National Institutes of Health (NIH). Available at: [Link] (Search Term: "Quantitative structure-chromatographic retention correlations of quinoline derivatives")

  • Determination of Ethoxyquin and Oxidation Products in Fish Meal. Royal Society of Chemistry (Analyst). Available at: [Link]

  • GC-MS Protocols for Quinoline Analysis. ResearchGate. Available at: [Link]

  • HPLC Determination of Ethoxyquin Residues. Journal of Animal Science and Biotechnology. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride

CAS Number: 1172906-16-9 Formula: C₁₃H₁₇ClN₂O Molecular Weight: 252.74 g/mol Synonyms: 6-Ethoxy-3-ethylquinolin-2-amine hydrochloride[1] Part 1: Executive Safety Assessment Status: High-Potency Research Chemical (Precaut...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 1172906-16-9 Formula: C₁₃H₁₇ClN₂O Molecular Weight: 252.74 g/mol Synonyms: 6-Ethoxy-3-ethylquinolin-2-amine hydrochloride[1]

Part 1: Executive Safety Assessment

Status: High-Potency Research Chemical (Precautionary Assignment)

As a Senior Application Scientist, I must emphasize that while specific toxicological data (LD50, mutagenicity) for 2-Amino-3-ethyl-6-ethoxyquinoline hydrochloride is limited in public registries, its structural analogs (aminoquinolines) are biologically active pharmacophores often associated with DNA intercalation and enzyme inhibition.[1]

Therefore, this compound must be handled under Universal Precautions for hazardous organic salts. Do not assume low toxicity due to lack of data.

Hazard Identification (GHS Classification - Extrapolated)

Based on Structure-Activity Relationships (SAR) of analogous 2-aminoquinolines (e.g., CAS 580-15-4), treat this substance as meeting the following criteria until proven otherwise:

Hazard ClassCategoryHazard Statement
Acute Toxicity (Oral) Cat 4H302: Harmful if swallowed.[1][2]
Skin Corrosion/Irritation Cat 2H315: Causes skin irritation.[2][3][4][5]
Serious Eye Damage Cat 2AH319: Causes serious eye irritation.[2][3][4][6]
STOT - Single Exposure Cat 3H335: May cause respiratory irritation.[1][2][3][5]

Part 2: Personal Protective Equipment (PPE) Matrix

Effective protection relies on a "Barrier Redundancy" strategy. The hydrochloride salt form increases water solubility, facilitating rapid systemic absorption across mucous membranes if aerosolized.

Hand Protection (Glove Selection)
  • Primary Barrier: Nitrile Rubber (0.11 mm minimum).

  • Secondary Barrier (for Solutions): If dissolved in organic solvents (DMSO, Methanol), use Double Gloving .[1]

    • Inner: Nitrile (Low modulus).[7]

    • Outer: Nitrile or Neoprene (Chemical resistant).

  • Rationale: Aminoquinolines can permeate standard latex. Nitrile offers superior resistance to the organic salt and common polar aprotic solvents used for solubilization.

Respiratory Protection
  • Solid State (Powder): Handling open containers must occur within a certified Chemical Fume Hood (CFH).[1]

  • Outside Hood: If weighing must occur on an open bench (strongly discouraged), a P100/N95 particulate respirator is the absolute minimum requirement.

Eye & Body Protection[7][8]
  • Eyes: Chemical Splash Goggles (ANSI Z87.1). Note: Safety glasses are insufficient for fine powders that can drift around side shields.[1]

  • Body: Lab coat (buttoned, long sleeves) + Tyvek sleeves if handling >10g quantities to prevent cuff contamination.

Visualization: PPE Decision Logic

The following diagram outlines the decision process for selecting PPE based on the state of matter.

PPE_Matrix Start Start: Handling 2-Amino-3-ethyl-6-ethoxyquinoline HCl State Determine Physical State Start->State Solid Solid (Powder) State->Solid Liquid Solution (DMSO/Water) State->Liquid Hood Is Fume Hood Available? Solid->Hood Solvent Check Solvent Type Liquid->Solvent Action_Hood Mandatory: Work inside Hood PPE: Nitrile Gloves + Goggles Hood->Action_Hood Yes Action_Resp Critical: Wear N95/P100 Mask + Goggles + Double Gloves Hood->Action_Resp No (Emergency Only) Aqueous Aqueous/Buffer Solvent->Aqueous Organic Organic (DMSO/MeOH) Solvent->Organic Action_Aq PPE: Single Nitrile Gloves + Safety Glasses Aqueous->Action_Aq Action_Org PPE: Double Nitrile Gloves (Change immediately on splash) Organic->Action_Org

Caption: Logical flow for selecting Personal Protective Equipment based on physical state and solvent carrier.

Part 3: Operational Protocols

Protocol A: Safe Weighing & Solubilization

Objective: Prepare a stock solution without generating inhalable dust or contaminating the workspace.

  • Static Control: Hydrochloride salts are often hygroscopic and prone to static charge. Use an antistatic gun or wipe the spatula with an antistatic cloth before entering the vial.

  • Weighing:

    • Place the receiving vial inside the analytical balance.

    • Tare the balance.

    • Transfer the solid using a micro-spatula. Do not pour from the source container.

    • Cap the receiving vial before removing it from the balance enclosure.

  • Solubilization:

    • Solvent Choice: The HCl salt renders the compound water-soluble, but for high-concentration stocks (>10mM), DMSO is preferred to prevent precipitation upon freeze-thaw cycles.[1]

    • Addition: Add solvent slowly. The dissolution of HCl salts can be slightly exothermic.

    • Vortexing: Ensure the cap is sealed tightly with Parafilm before vortexing to prevent aerosol leakage.

Protocol B: Storage & Stability
  • Temperature: Store solid at -20°C .

  • Hygroscopicity: Store under inert gas (Argon/Nitrogen) if possible. The HCl moiety attracts moisture, which hydrolyzes the compound over time, leading to discoloration (yellowing).

  • Light Sensitivity: Protect from light. Quinoline derivatives are prone to photodegradation. Wrap vials in aluminum foil.

Part 4: Emergency Response & Disposal[1]

Spill Response Workflow

Scenario: You have spilled ~100mg of powder on the benchtop.

  • Evacuate & Alert: Clear the immediate area.

  • PPE Upgrade: Put on a second pair of gloves and a respirator if outside a hood.

  • Containment: Cover the powder with a wet paper towel (soaked in water or mild detergent) to prevent dust dispersal. Do not dry sweep. [1]

  • Cleanup: Wipe up the wet slurry. Clean the surface with 70% Ethanol and then water.

  • Disposal: Place all cleanup materials into a hazardous solid waste bag.

Spill_Response Alert 1. Alert & Isolate Assess 2. Assess State Alert->Assess Solid Solid Spill Assess->Solid Liquid Liquid Spill Assess->Liquid WetMethod 3. Wet Wipe Method (Cover with damp towel) Solid->WetMethod Prevent Dust Absorb 3. Absorb (Vermiculite/Pads) Liquid->Absorb Contain Flow Clean 4. Decontaminate (70% EtOH -> Water) WetMethod->Clean Absorb->Clean Dispose 5. Hazardous Waste (Tag as Toxic) Clean->Dispose

Caption: Step-by-step workflow for containing and cleaning spills of 2-Amino-3-ethyl-6-ethoxyquinoline HCl.

Waste Disposal[1][3][8]
  • Solid Waste: Dispose of in "Hazardous Solid Waste" containers. Do not throw in regular trash.

  • Liquid Waste:

    • Aqueous: Collect in "Aqueous Toxic" waste.

    • Organic (DMSO): Collect in "Non-Halogenated Organic" waste (unless mixed with chloroform/DCM).[1]

  • Labeling: Clearly label waste tags with the full chemical name. Avoid abbreviations like "Amino-Q HCl".[1]

References

  • National Institutes of Health (NIH). (2021). Aminoquinolines as Translational Models for Drug Repurposing: Toxicity and Mechanisms. Retrieved from [Link]

  • Duke University. (2025). Safe Handling of Hazardous Drugs and Chemicals. Retrieved from [Link]

Sources

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